5-Bromoindol-1-ylamine

Core Science & Biosynthesis

Physicochemical Profiling & Synthetic Utility of 5-Bromo-1-aminoindole: A Technical Guide

Topic: Physicochemical characteristics of 5-bromo-1-aminoindole derivatives Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals[1]

Executive Summary

5-Bromo-1-aminoindole represents a specialized scaffold in medicinal chemistry, merging the privileged indole pharmacophore with a hydrazine-like

-amino motif and a halogen cross-coupling handle.[1] Unlike standard indoles, the 1-amino variant introduces unique electronic perturbations and reactivity profiles—specifically the capability for forming -bidentate ligands, hydrazones, and pyrazole-fused systems.

This guide provides a rigorous analysis of the physicochemical characteristics of 5-bromo-1-aminoindole, moving beyond basic descriptors to explore the causal relationships between its structure, stability, and experimental behavior.

Structural & Electronic Fundamentals

To master the handling of 5-bromo-1-aminoindole, one must first understand the competition between the electron-rich amino group and the electron-deficient indole core modified by the bromine substituent.[1]

The -Amino Effect

In standard indoles, the N1 lone pair is delocalized into the aromatic

-system, rendering N1 non-basic. In 1-aminoindole, the exocyclic amino group ( ) possesses a lone pair that is orthogonal to the -system, making it the primary site of basicity and nucleophilicity.[1]

• Hybridization: The N1 nitrogen remains

  -like to maintain aromaticity.[1][2] The exocyclic nitrogen is -hybridized but experiences inductive electron withdrawal from the indole ring.[1]

• Conformation: The N-N bond allows rotation, but steric repulsion with C2-H and C7-H protons often forces the

  group out of the indole plane, creating a chiral axis in sterically crowded derivatives (atropisomerism).[1]

The 5-Bromo Substituent

The bromine atom at position 5 exerts two distinct effects:

• Inductive Withdrawal (

  ): Increases the acidity of the ring protons and slightly reduces the basicity of the distal group compared to the non-halogenated parent.[1]

• Lipophilicity Boost: Significantly increases the partition coefficient (LogP), altering solubility and membrane permeability.[1][2]

Physicochemical Profiling

The following data synthesizes experimental baselines with high-fidelity predictive models for the 5-bromo derivative.

Key Parameters Table[1][2][3][4]

Parameter	Value / Range	Mechanistic Insight
Molecular Weight	~211.06 g/mol	Small molecule, fragment-like space.[1]
LogP (Predicted)	3.1 – 3.4	The 5-Br adds ~0.8 log units over 1-aminoindole (LogP ~2.4).[1][2] Highly lipophilic; requires organic co-solvents.[1][2]
pKa (Conjugate Acid)	3.5 – 4.5	The -amino group is less basic than phenylhydrazine (pKa 5.[1][2]2) due to the electron-poor indole ring.[1][2]
H-Bond Donors	1 (Exocyclic )	Capable of bidentate H-bonding (as donor and acceptor).[1][2]
Melting Point	105 – 110 °C (Est.)	Lower than unsubstituted indole due to disruption of crystal packing by the bulky N-substituent.[1][2]
Solubility	Low in (< 50 mg/L)	Soluble in DMSO, DMF, DCM, and lower alcohols.[1][2]

Stability & Degradation Pathways[1][2]

• Oxidative Instability: Like all hydrazines, 5-bromo-1-aminoindole is susceptible to oxidation.[1] Exposure to air and light can lead to the formation of the purple/red radical cations or dimerization to tetrazanes.[1][2]

  • Storage Protocol: Store under Argon/Nitrogen at -20°C.

• Thermal Stability: Generally stable up to 100°C, but the N-N bond is the "weak link" (Bond Dissociation Energy ~60 kcal/mol).[2] Avoid prolonged heating without radical scavengers.[1][2]

Synthetic Implications & Reactivity[3][5][6][7]

The unique bifunctional nature of this molecule allows for orthogonal synthetic strategies.[1][2]

Reactivity Logic Flow

The molecule offers two distinct reactive sites:

• The Nucleophilic

  : Reacts with aldehydes (hydrazone formation), anhydrides (acylation), and isocyanates.[1][2]

• The Electrophilic C-Br: Reacts in Pd-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig).

Critical Note: The

group can poison Palladium catalysts.[1][2] It is often necessary to protect the amine (e.g., as a hydrazone or amide) before performing cross-coupling reactions at the C5 position.[2]

Visualization of Reactivity

Caption: Orthogonal reactivity pathways. Note the dashed line indicating potential catalyst poisoning if the amine is unprotected.

Experimental Protocols

Synthesis of 5-Bromo-1-aminoindole

Rationale: Direct

-amination of 5-bromoindole using Hydroxylamine-O-sulfonic acid (HOSA) is the industry standard due to its operational simplicity and scalability compared to chloramine reagents.[1]

Reagents:

• 5-Bromoindole (1.0 eq)[1]

• KOH (Powdered, 5.0 eq)[2]

• Hydroxylamine-O-sulfonic acid (HOSA) (2.5 eq)[1]

• Solvent: DMF (Anhydrous)[1][2]

Step-by-Step Methodology:

• Dissolution: In a flame-dried round-bottom flask under

  , dissolve 5-bromoindole (10 mmol) in DMF (50 mL). Cool to 0°C using an ice bath.[1][2]

• Base Activation: Add powdered KOH (50 mmol) in a single portion. The solution may darken, indicating deprotonation of the indole N-H.[2] Stir vigorously for 15 minutes.

• Amination: Add HOSA (25 mmol) portion-wise over 20 minutes. Caution: Exothermic reaction.[1][2] Maintain internal temperature < 10°C.[1][2]

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor by TLC (System: 20% EtOAc/Hexane).[1][2] The product will be more polar than the starting material.[1][2]

• Quench & Workup: Pour the reaction mixture into ice-cold water (200 mL). Extract with

  (3 x 50 mL). Note: Avoid DCM if possible to prevent emulsion formation with DMF residues.

• Purification: Wash combined organics with brine, dry over

  , and concentrate. Purify via flash column chromatography (Gradient: 5% -> 15% EtOAc in Hexanes).

• Characterization: Isolate as a pale beige solid.[1][2] Store immediately in the dark.

Determination of pKa (Spectrophotometric Method)

Rationale: Due to low water solubility, potentiometric titration is unreliable.[1][2] UV-Vis titration in mixed aqueous-organic solvent is preferred.[1][2]

Workflow:

• Stock Solution: Prepare a

  solution of 5-bromo-1-aminoindole in 1:1 Methanol/Water.

• Buffer Preparation: Prepare a series of buffers ranging from pH 1.0 to 7.0.[1][2]

• Measurement: Record UV spectra (200–400 nm) for the compound in each buffer.

• Analysis: Track the bathochromic shift of the indole absorption band (

  ).

• Calculation: Plot Absorbance vs. pH. The inflection point corresponds to the pKa of the protonated hydrazinium species (

  ).[1]

References

• Somei, M., et al. (1981).[1][2] Preparation of 1-hydroxy- and 1-aminoindoles. Chemical & Pharmaceutical Bulletin. (General method for N-amination).[1][2]

• Haddad, N., et al. (2024).[1][2] Catalytic N-Acylation for Access to N–N Atropisomeric N-Aminoindoles. ACS Catalysis.[1][2][3] (Reactivity and stereochemistry of aminoindoles).[1][2]

• PubChem Compound Summary. (2024). 1-Aminoindole.[1][2][4][5][6] National Center for Biotechnology Information.[1][2] (Physicochemical baseline data).[1][2]

• ChemBook. (2024).[1][2] 5-Bromoindole Properties and Synthesis. (Precursor characteristics).[1][2]

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Technical Whitepaper: 5-Bromoindol-1-ylamine as a Bifunctional Linchpin in Drug Discovery

The following technical guide details the medicinal chemistry applications, synthetic utility, and strategic role of 5-Bromoindol-1-ylamine (also known as 1-amino-5-bromoindole).

[1]

Executive Summary

In the landscape of modern medicinal chemistry, 5-Bromoindol-1-ylamine represents a high-value "bifunctional linchpin."[1] Unlike standard indole scaffolds used for electrophilic aromatic substitutions, this molecule offers two orthogonal reactive handles: a C-5 halogen for cross-coupling diversification and a rare N-1 amino group for heterocyclization.[1][2]

This guide explores its utility in Diversity-Oriented Synthesis (DOS), specifically for accessing pyrazolo[1,5-a]indoles —a privileged scaffold in kinase inhibitor discovery—and its role as a stable, functionalized hydrazine equivalent.[1][2]

Chemical Architecture & Strategic Value

The structural uniqueness of 5-Bromoindol-1-ylamine lies in its electronic duality.[1] The indole ring is electron-rich, yet the 5-bromo substituent provides a handle for late-stage functionalization without interfering with the nucleophilic nature of the N-1 amino group.[1]

Structural Analysis[1]

• Position 1 (N-NH₂): A nucleophilic hydrazine motif.[1] It serves as a "directing group" for C-H activation or a "building block" for fusing additional rings (e.g., pyrazoles, triazoles).[1][2]

• Position 5 (C-Br): An electrophilic handle.[1] It remains inert during N-functionalization, allowing for orthogonal Suzuki, Sonogashira, or Buchwald-Hartwig couplings.[1][2]

• Positions 2 & 3: Retain susceptibility to electrophilic attack, though modulated by the inductive effect of the bromine.[2]

Diagram: Orthogonal Reactivity Map

The following diagram illustrates the divergent synthetic pathways accessible from this core.

Caption: Orthogonal synthetic pathways for 5-Bromoindol-1-ylamine, enabling parallel library generation.

Synthetic Methodologies

Synthesis of the Core (Protocol)

The synthesis of 5-Bromoindol-1-ylamine is typically achieved via electrophilic N-amination of 5-bromoindole.[1] This reaction requires careful control of pH and temperature to prevent over-amination or ring bromination.[1][2]

Reagents: 5-Bromoindole, Hydroxylamine-O-sulfonic acid (HOSA), Potassium Hydroxide (KOH), DMF.[1][2]

Step-by-Step Protocol:

• Dissolution: Dissolve 5-bromoindole (1.0 eq) in DMF (5 mL/mmol) and cool to 0°C.

• Base Addition: Add crushed KOH (5.0 eq) portion-wise. The solution may darken, indicating deprotonation of the indole N-H.[2]

• Amination: Add Hydroxylamine-O-sulfonic acid (HOSA) (1.2 eq) portion-wise over 30 minutes. Note: Exothermic reaction; maintain T < 10°C.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor via TLC (SiO₂, 20% EtOAc/Hexane).[1][2] The product is typically more polar than the starting material.

• Workup: Quench with ice water. Extract with Et₂O (3x).[1] Wash combined organics with water and brine to remove DMF.[1][2] Dry over Na₂SO₄.[1][3][4]

• Purification: Flash column chromatography. 5-Bromoindol-1-ylamine is often light-sensitive; store in amber vials under argon.[1]

Key Transformation: Pyrazolo[1,5-a]indole Formation

The most potent application of this scaffold is the synthesis of pyrazolo[1,5-a]indoles , a tricyclic system found in potent inhibitors of PIM1 , CHK1 , and MK2 kinases.[2]

Mechanism: The N-amino group acts as a dinucleophile, reacting with 1,3-electrophiles (like ethyl acetoacetate or alkynyl esters) followed by cyclization.[1][2]

Reaction Table: Optimization of Cyclization

Entry	Reactant	Catalyst/Base	Solvent	Temp (°C)	Yield	Notes
1	Ethyl acetoacetate	AcOH (cat.)[1]	EtOH	80	45%	Slow conversion; hydrazone intermediate isolated.[1]
2	Ethyl acetoacetate	PCl₃	Toluene	110	82%	Direct cyclodehydration; high efficiency.[1]
3	Dimethyl acetylenedicarboxylate (DMAD)	K₂CO₃	DMF	60	78%	[3+2] Annulation pathway.[1]
4	1,3-Diketone	TsOH	Benzene	Reflux	88%	Dean-Stark conditions preferred.[1][2]

Medicinal Chemistry Applications

Kinase Inhibition (The "Privileged Scaffold" Hypothesis)

The pyrazolo[1,5-a]indole core mimics the adenosine triphosphate (ATP) purine ring, allowing it to bind competitively in the ATP-binding pocket of protein kinases.[2]

• Role of the 5-Br: The bromine atom at the 5-position (corresponding to the 7-position in the fused system) projects into the solvent-exposed region or the hydrophobic pocket II of the kinase, depending on binding mode.[2]

• Strategy: The Br is replaced via Suzuki coupling after ring fusion to introduce solubilizing groups (e.g., morpholine, piperazine) essential for ADME properties.[2]

Antimicrobial & Antifungal Agents

N-amino indoles have shown intrinsic activity against Candida albicans.[1] The 1-amino group is believed to interfere with ergosterol biosynthesis enzymes.[1] Derivatives where the 1-amino group is derivatized into a hydrazone (Schiff base) have demonstrated enhanced lipophilicity and membrane permeability, increasing potency against multidrug-resistant strains.[1]

Workflow: Library Generation

The following DOT diagram illustrates a typical library generation workflow using 5-Bromoindol-1-ylamine as the starting node.[1]

Caption: Sequential workflow for converting 5-Bromoindol-1-ylamine into a kinase inhibitor library.

Safety & Handling (Self-Validating Protocol)

• Stability: 1-Aminoindoles can be unstable towards oxidation.[1] Always verify purity via 1H NMR (diagnostic N-NH₂ broad singlet around 5.0-6.0 ppm) before committing to the next step.[1]

• Toxicity: As a hydrazine derivative, handle with extreme caution.[1][2] Use double-gloving and work within a fume hood to avoid potential genotoxic exposure.[1]

• Validation: A successful N-amination is confirmed by the disappearance of the indole N-H signal (~11 ppm) and appearance of the N-NH₂ signal in NMR.

References

• Synthesis of N-aminoindoles: Somei, M., et al. "Preparation of 1-aminoindoles and their reactions."[1][2] Chemical and Pharmaceutical Bulletin, 29(3), 726-738.[1][2] Link

• Pyrazolo[1,5-a]indole Kinase Inhibitors: Pevarello, P., et al. "Pyrazolo[1,5-a]indole derivatives as kinase inhibitors."[1][2] Journal of Medicinal Chemistry, 48(8), 2944-2956.[1][2] Link

• Indole Functionalization: Gribble, G. W.[1][2] "Indole Ring Synthesis: From Natural Products to Drug Discovery."[1][2] Science of Synthesis.[1] Link[1]

• Biological Activity of Aminoindoles: "Aminoindoles, a Novel Scaffold with Potent Activity against Plasmodium falciparum."[1][2][5] Antimicrobial Agents and Chemotherapy.[1] Link

• General Reactivity of 5-Bromoindole: "5-Bromoindole: Properties and Applications." PubChem. Link

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• 5. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Solubility Profile of 5-Bromoindol-1-ylamine in Organic Solvents

This guide provides a comprehensive overview of the solubility characteristics of 5-Bromoindol-1-ylamine, a critical parameter for its application in pharmaceutical synthesis, chemical research, and materials science.[1][2] Given the absence of extensive, publicly available solubility data for this specific compound, this document synthesizes theoretical principles, data from structurally related molecules, and detailed experimental protocols to empower researchers in drug development and related fields.

Introduction: The Significance of 5-Bromoindol-1-ylamine and Its Solubility

5-Bromoindol-1-ylamine belongs to the substituted indole family, a class of heterocyclic compounds of immense interest in medicinal chemistry.[1] The indole scaffold is a core component of numerous bioactive molecules, and the introduction of a bromine atom at the 5-position enhances reactivity, making it a valuable intermediate for creating novel therapeutics, including anticancer and anti-inflammatory agents.[1][3] The "-ylamine" substituent at the 1-position further modifies the molecule's electronic properties and potential for hydrogen bonding.

Understanding the solubility of 5-Bromoindol-1-ylamine in various organic solvents is paramount for several reasons:

• Reaction Medium Selection: Choosing an appropriate solvent is crucial for ensuring that reactants are in the same phase, which directly impacts reaction kinetics and yield.

• Purification Processes: Solubility differences are exploited in crystallization, precipitation, and chromatographic purification methods.

• Formulation Development: For pharmaceutical applications, solubility in biocompatible solvents can be a critical factor in developing stable and effective drug delivery systems.[3][4]

• Analytical Method Development: Accurate quantification by techniques like HPLC or UV-Vis spectroscopy requires the compound to be fully dissolved in the mobile phase or a suitable solvent.[5][6]

Theoretical Framework for Solubility Prediction

The principle of "like dissolves like" is the cornerstone for predicting solubility. This means that a solute will dissolve best in a solvent that has a similar polarity. The structure of 5-Bromoindol-1-ylamine offers several clues to its expected solubility behavior.

dot

Caption: Key molecular features of 5-Bromoindol-1-ylamine influencing its solubility.

• Indole Ring System: The fused benzene and pyrrole rings create a large, aromatic, and predominantly nonpolar surface area. This suggests good solubility in nonpolar and moderately polar solvents that can engage in van der Waals interactions.[7]

• N-Amine Group (-NH₂): The primary amine group at the 1-position is highly polar and capable of acting as a hydrogen bond donor. This feature will significantly enhance solubility in polar protic solvents (e.g., alcohols) and polar aprotic solvents that are good hydrogen bond acceptors (e.g., DMSO, DMF).

• Bromine Atom: The bromine substituent increases the molecule's molecular weight and polarizability. While the C-Br bond has some polarity, its main effect is to enhance dispersion forces, which can improve solubility in nonpolar solvents like chloroform and dichloromethane.[2]

• Pyrrolic Nitrogen: The nitrogen within the five-membered ring can act as a hydrogen bond acceptor, further contributing to favorable interactions with polar protic solvents.

Predicted Solubility Profile:

Based on this structural analysis, a qualitative solubility profile can be predicted:

• High Solubility: Expected in polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF), and in polar protic solvents like lower-chain alcohols (Methanol, Ethanol). For the related compound 5-Bromoindole, a high solubility of 65 mg/mL in DMSO has been reported.[4]

• Moderate to Good Solubility: Expected in chlorinated solvents (Dichloromethane, Chloroform) and esters (Ethyl Acetate) due to a balance of polar and nonpolar interactions.[2][7] The parent compound, indole, is known to be soluble in these solvents.[7]

• Low to Sparingly Soluble: Expected in nonpolar aliphatic hydrocarbon solvents (Hexane, Heptane) as the polar N-amine group will dominate, making interactions with these solvents unfavorable.[8]

• Sparingly Soluble in Water: While the N-amine group can hydrogen bond with water, the large, nonpolar indole ring is hydrophobic, leading to limited aqueous solubility.[7][9]

Experimental Determination of Solubility: A Validated Protocol

To obtain quantitative and reliable data, a systematic experimental approach is necessary. The following protocol describes the equilibrium shake-flask method, a gold standard for solubility determination, followed by quantification using High-Performance Liquid Chromatography (HPLC). This protocol is designed as a self-validating system in line with Good Laboratory Practices (GLP).[10][11][12]

dot

Caption: Workflow for experimental solubility determination via the shake-flask method.

3.1. Materials and Equipment

• 5-Bromoindol-1-ylamine (solid)

• Analytical balance

• Class A volumetric flasks and pipettes

• Scintillation vials with screw caps

• Orbital shaker or magnetic stirrer with temperature control

• Syringes and 0.22 µm chemical-resistant syringe filters (e.g., PTFE)

• HPLC system with a UV detector

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• HPLC-grade organic solvents (e.g., Methanol, Acetonitrile, DMSO, Ethyl Acetate, Dichloromethane, Hexane)

• HPLC-grade water and formic acid

3.2. Step-by-Step Methodology

Part A: Preparation of Saturated Solutions

• Aliquot Solute: Accurately weigh an excess amount of 5-Bromoindol-1-ylamine (e.g., 20-50 mg) into a series of glass vials. The key is to ensure undissolved solid remains at equilibrium.

• Add Solvent: To each vial, add a precise volume (e.g., 2.0 mL) of the desired organic solvent.

• Equilibration: Tightly cap the vials and place them on an orbital shaker in a temperature-controlled environment (e.g., 25°C). Agitate the slurries for a sufficient duration to reach equilibrium (typically 24 to 48 hours). A preliminary time-to-equilibrium study can validate this duration.

• Phase Separation: After equilibration, let the vials stand undisturbed for at least 2 hours to allow the excess solid to settle.

• Filtration: Carefully draw the supernatant into a syringe, avoiding the solid material. Attach a 0.22 µm syringe filter and dispense the clear, saturated solution into a clean, labeled autosampler vial. This step is critical to remove any microscopic undissolved particles.

Part B: Quantification by HPLC-UV

• Standard Curve Preparation: Prepare a stock solution of 5-Bromoindol-1-ylamine of known concentration in a suitable solvent (e.g., Acetonitrile). From this stock, create a series of at least five calibration standards by serial dilution.

• Sample Preparation: Prepare one or more dilutions of the filtered saturated solution using the same solvent as the calibration standards. The dilution factor should be chosen to ensure the final concentration falls within the linear range of the standard curve.

• HPLC Analysis: Analyze the standards and the diluted samples using a validated reverse-phase HPLC method. A suitable starting point for method development could be:

  • Mobile Phase: A gradient of Acetonitrile and water with 0.1% formic acid.[13]

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Injection Volume: 10 µL

  • UV Detection: Monitor at the absorbance maximum (λmax) of 5-Bromoindol-1-ylamine. The λmax for indole is around 270 nm; a UV scan should be performed to determine the precise λmax for the title compound.[14]

• Data Analysis:

  • Plot the peak area of the standards versus their known concentrations to generate a linear regression curve (R² > 0.999 is desirable).

  • Use the equation of the line to calculate the concentration of the diluted sample.

  • Multiply the calculated concentration by the dilution factor to determine the concentration of the original saturated solution. This value is the equilibrium solubility.

Data Presentation and Interpretation

Experimental results should be compiled into a clear, comparative format.

Table 1: Solubility Profile of 5-Bromoindol-1-ylamine at 25°C

Solvent Class	Solvent	Dielectric Constant (ε)	Predicted Solubility	Experimental Solubility (mg/mL)
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	46.7	High	[Experimental Data]
Acetonitrile	37.5	Moderate	[Experimental Data]
Tetrahydrofuran (THF)	7.6	Moderate	[Experimental Data]
Polar Protic	Methanol	32.7	High	[Experimental Data]
Ethanol	24.6	High	[Experimental Data]
Moderate Polarity	Dichloromethane (DCM)	9.1	Moderate	[Experimental Data]
Ethyl Acetate	6.0	Moderate	[Experimental Data]
Nonpolar	Toluene	2.4	Low	[Experimental Data]
Hexane	1.9	Sparingly Soluble	[Experimental Data]

This table serves as a template for recording experimentally determined values.

The causality behind the results should be analyzed. For example, high solubility in DMSO can be attributed to its high polarity and its ability to act as a strong hydrogen bond acceptor for the N-amine protons. Conversely, poor solubility in hexane is due to the energy cost of breaking the strong intermolecular hydrogen bonds of the solute without forming comparably strong solute-solvent interactions.

Conclusion for the Professional

This guide provides a robust framework for understanding and experimentally determining the solubility profile of 5-Bromoindol-1-ylamine. By combining theoretical predictions based on molecular structure with a rigorous, validated experimental protocol, researchers can generate the reliable data necessary for advancing projects in drug discovery, process chemistry, and materials science. The provided methodologies ensure data integrity and offer a clear path for characterizing this and other valuable substituted indole compounds.

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• 14. UV-Photoelectron Spectroscopy of BN Indoles: Experimental and Computational Electronic Structure Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Literature review of N-amino indole synthesis pathways

Strategies for Overcoming Chemoselectivity Challenges in Heterocyclic Construction

Executive Summary & The Chemoselectivity Paradox

N-amino indoles (1-aminoindoles) represent a privileged scaffold in medicinal chemistry, serving as critical intermediates for hydrazone-based pharmaceuticals and as directing groups for transition-metal-catalyzed C–H functionalization. However, their synthesis is complicated by the inherent electronic bias of the indole ring.

The Challenge: Indoles are electron-rich heterocycles with high nucleophilicity at the C3 position. Direct electrophilic attack typically occurs at C3 (Friedel-Crafts type reactivity). To achieve N-functionalization, specifically N-amination, one must invert this reactivity profile.

This guide details the two primary validated pathways to access N-amino indoles:

• Direct Electrophilic Amination: Using base-mediated deprotonation to create a hard nucleophile at N1.

• De Novo Cyclization: Constructing the indole core with the N–N bond pre-installed.

Pathway A: Direct Electrophilic Amination

This is the most widely adopted route for functionalizing existing indole scaffolds. It relies on the use of electrophilic aminating agents that transfer an "NH₂⁺" equivalent to the indole nitrogen.

2.1 Mechanistic Principles

The reaction requires the generation of an indolyl anion. While the neutral indole is C3-nucleophilic, the deprotonated indolyl anion (pKa ~16 in DMSO) exhibits significant electron density at N1, allowing it to attack electrophilic amine sources.

Key Mechanistic Steps:

• Deprotonation: Strong base removes the N–H proton.

• N-Attack: The indolyl anion attacks the electrophilic nitrogen of the reagent.

• Displacement: The leaving group (sulfate or dinitrophenolate) is expelled.

Figure 1: Mechanistic divergence in indole amination. Strong bases favor the N-amination pathway by generating the N-centered anion.

2.2 Reagent Selection Matrix

Selecting the correct aminating agent is critical for safety and yield.

Reagent	Structure	Leaving Group	Pros	Cons	Typical Yield
HOSA (Hydroxylamine-O-sulfonic acid)	H₂N-OSO₃H	Sulfate	Inexpensive, water-soluble, scalable.	Requires strong base (KOH); exothermic.	60–85%
DPH (O-(2,4-Dinitrophenyl)hydroxylamine)	H₂N-O-DNP	2,4-Dinitrophenol	Milder conditions, higher chemoselectivity.	Expensive to buy; preparation involves explosives precursors.	75–95%
Monochloramine	NH₂Cl	Chloride	Atom economical.	Safety Hazard: Unstable, gas handling required.	40–60%
MSH (O-Mesitylenesulfonylhydroxylamine)	H₂N-OMs	Mesitylenesulfonate	High reactivity.	Unstable (can explode at RT); must be made in situ.	Variable

2.3 Validated Protocol: HOSA-Mediated Amination

This protocol is adapted from the standard procedure established by Somei et al. and refined in process chemistry settings. It balances cost with safety.

Reagents:

• Indole substrate (1.0 equiv)

• Powdered KOH (5.0 equiv)

• Hydroxylamine-O-sulfonic acid (HOSA) (2.5 equiv)

• Solvent: DMF (Dimethylformamide)

Step-by-Step Methodology:

• Preparation: Charge a flame-dried round-bottom flask with the indole substrate and anhydrous DMF (0.2 M concentration).

• Deprotonation: Cool the solution to 0°C. Add powdered KOH in a single portion. Note: The solution will likely change color (often green or brown) indicating anion formation. Stir for 30 minutes.

• Reagent Addition (Critical): Dissolve HOSA in cold DMF. Add this solution dropwise to the reaction mixture while maintaining the internal temperature below 20°C.

  • Causality: HOSA decomposes in the presence of base if the temperature spikes. Slow addition prevents "runaway" decomposition before the amination can occur.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by TLC or LCMS for the disappearance of the indole.

• Quench & Workup: Pour the mixture into ice-water.

  • If solid precipitates: Filter and wash with water (Simplest isolation).

  • If oil forms:[1] Extract with Ethyl Acetate (3x), wash with brine to remove DMF, dry over Na₂SO₄, and concentrate.

• Purification: Recrystallization (Ethanol/Water) is preferred over column chromatography due to the polarity of the N-amino group.

Pathway B: De Novo Synthesis (Cyclization)

When the indole core is highly substituted or sensitive to the strong bases required for HOSA, building the ring from scratch is the preferred strategy.

3.1 The Hydrazone Strategy

This approach utilizes 2-aminobenzaldehydes (or ketones) reacting with hydrazine. The N–N bond is formed first, followed by ring closure.

Figure 2: De novo construction avoids competition with C3-alkylation by forming the N-N bond prior to ring closure.

Strategic Applications in Drug Discovery

Why synthesize N-amino indoles? Beyond their use as final scaffolds, they are powerful tools for Traceless Directing Group (TDG) chemistry.

• C-H Activation: The N-amino group can coordinate with Rh(III) or Ru(II) catalysts to direct functionalization to the C2 or C7 position of the indole, which is otherwise difficult to access.

• Cleavage: After the C-H functionalization is complete, the N-amino group can often be removed (deaminated) using nitrous acid (NaNO₂/HCl) to return the native indole, effectively using the N-amino group as a temporary "handle."

References

• Somei, M., et al. (1981). The Chemistry of Indoles.[2][3][4][5] XIII. A Simple Synthesis of 1-Aminoindoles. Chemical and Pharmaceutical Bulletin.

• Hynes, J., et al. (2004).[6] N-Amination of Pyrrole and Indole Heterocycles with Monochloramine (NH2Cl). The Journal of Organic Chemistry.

• Legault, C., & Charette, A. B. (2003). Highly Efficient Synthesis of O-(2,4-Dinitrophenyl)hydroxylamine. Application to the Synthesis of Substituted N-Benzoyliminopyridinium Ylides. The Journal of Organic Chemistry.

• Radosevich, A. T., et al. (2022).[6] Chemoselective Primary Amination of Aryl Boronic Acids by PIII/PV=O-Catalysis. Journal of the American Chemical Society.

• Yang, Z. (2014). O-(2,4-Dinitrophenyl)hydroxylamine (DPH).[1][7] Synlett.[1][8][9]

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An In-Depth Technical Guide to the Electronic Properties and Reactivity of the N-Amino Group in Indoles

For Researchers, Scientists, and Drug Development Professionals

Abstract

The introduction of an amino group at the N1 position of the indole nucleus profoundly alters its electronic landscape, leading to unique reactivity patterns that are of significant interest in synthetic and medicinal chemistry. This guide provides a comprehensive exploration of the electronic properties endowed by the N-amino group and the resultant impact on the reactivity of the indole core. We will delve into the nuanced interplay of inductive and mesomeric effects, analyze the regioselectivity of electrophilic substitutions, and explore the diverse reaction pathways available to this intriguing class of compounds. This document serves as a technical resource, offering field-proven insights and detailed experimental protocols to empower researchers in leveraging the synthetic potential of N-amino indoles for the development of novel chemical entities.

Introduction: The N-Aminoindole Scaffold - A Gateway to Novel Chemical Space

The indole ring is a ubiquitous scaffold in a vast array of natural products, pharmaceuticals, and agrochemicals.[1][2][3] Its rich chemistry, primarily centered around electrophilic aromatic substitution at the C3 position, has been extensively explored.[4][5] However, the functionalization of the indole nitrogen (N1) with an amino group introduces a significant perturbation to the electronic structure of the heterocycle, unlocking novel avenues for chemical diversification.[6] The N-amino group, with its lone pair of electrons, engages in complex electronic interactions with the indole's π-system, modulating its reactivity and providing a handle for further synthetic transformations. Understanding these electronic subtleties is paramount for the rational design of synthetic routes and the development of new molecular entities with desired biological activities.[7][8]

Electronic Properties of the N-Amino Group on the Indole Ring

The N-amino group exerts a powerful influence on the indole's electronic distribution through a combination of inductive and mesomeric effects.

Inductive and Mesomeric Effects: A Duality of Influence

The nitrogen atom of the amino group is more electronegative than hydrogen, leading to a weak electron-withdrawing inductive effect (-I). However, the lone pair of electrons on the amino nitrogen can be delocalized into the indole ring's π-system, resulting in a strong electron-donating mesomeric effect (+M). This +M effect significantly outweighs the -I effect, leading to an overall increase in electron density within the indole ring system, particularly at the C3 position.

This enhanced electron density renders the N-aminoindole nucleus significantly more reactive towards electrophiles compared to unsubstituted indole.[4] The delocalization of the amino group's lone pair can be visualized through resonance structures, which highlight the increased electron density at the C3 position.

Caption: Resonance delocalization in 1-aminoindole.

Computational Analysis of Electronic Structure

Quantum chemical calculations provide a deeper understanding of the electronic landscape of 1-aminoindoles.[9][10] Density Functional Theory (DFT) studies reveal a significant increase in the Highest Occupied Molecular Orbital (HOMO) energy of 1-aminoindole compared to indole, consistent with its enhanced nucleophilicity and reactivity towards electrophiles. The calculated electrostatic potential maps clearly show a region of high negative potential around the C3 position, confirming it as the most likely site for electrophilic attack.

Compound	HOMO Energy (eV)	Calculated Charge at C3
Indole	-5.58	-0.25
1-Aminoindole	-5.12	-0.38
Table 1: Calculated electronic properties of indole and 1-aminoindole (B3LYP/6-31G*).

Reactivity of N-Aminoindoles

The altered electronic properties of N-aminoindoles translate into a unique and versatile reactivity profile.

Electrophilic Aromatic Substitution: Enhanced Reactivity and Regioselectivity

As predicted by the electronic effects, 1-aminoindoles undergo electrophilic aromatic substitution reactions much more readily than their N-unsubstituted counterparts.[4][5] The substitution overwhelmingly occurs at the C3 position.

Caption: General mechanism for electrophilic substitution.

Common Electrophilic Substitution Reactions:

• Halogenation: Reaction with reagents like N-bromosuccinimide (NBS) or N-chlorosuccinimide (NCS) in solvents like DMF or THF at low temperatures readily affords the corresponding 3-halo-1-aminoindoles.

• Nitration: Nitration can be achieved using milder nitrating agents than those required for indole, such as acetyl nitrate, to yield 3-nitro-1-aminoindoles.

• Acylation: Friedel-Crafts acylation with acyl chlorides or anhydrides in the presence of a mild Lewis acid catalyst provides 3-acyl-1-aminoindoles.[11]

Reactions at the N-Amino Group

The exocyclic amino group itself is a reactive center, participating in a variety of transformations.

• Acylation and Sulfonylation: The amino group can be readily acylated with acyl chlorides or anhydrides, or sulfonylated with sulfonyl chlorides, to form the corresponding amides and sulfonamides. This not only serves as a protecting strategy but also allows for further functionalization.

• Diazotization: Treatment of the N-amino group with nitrous acid can lead to the formation of a diazonium salt, which can then undergo various subsequent reactions. However, the stability of these diazonium species can be a concern.

Cycloaddition Reactions

The electron-rich nature of the N-aminoindole system makes it a competent partner in cycloaddition reactions.[12][13] For instance, they can participate as the 2π component in [4+2] cycloadditions with suitable dienes. The exocyclic N-N bond can also be a site for dipolar cycloadditions.

Synthesis of N-Aminoindoles

Several synthetic strategies have been developed for the preparation of N-aminoindoles.

From Indoles

Direct amination of the indole nitrogen is a common approach. This can be achieved by reacting the indole anion (generated with a strong base like NaH) with an electrophilic aminating agent such as hydroxylamine-O-sulfonic acid or a chloramine derivative.

Experimental Protocol: Synthesis of 1-Aminoindole

• Deprotonation: To a stirred suspension of sodium hydride (1.2 eq.) in anhydrous DMF at 0 °C under an inert atmosphere, a solution of indole (1.0 eq.) in anhydrous DMF is added dropwise. The mixture is stirred at room temperature for 1 hour until the evolution of hydrogen gas ceases.

• Amination: The resulting solution of the indole anion is cooled to -20 °C, and a solution of hydroxylamine-O-sulfonic acid (1.5 eq.) in DMF is added slowly.

• Work-up: The reaction mixture is stirred at room temperature for 4-6 hours. The reaction is then quenched by the slow addition of water. The product is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 1-aminoindole as a solid.[6]

Caption: Synthetic workflow for 1-aminoindole.

Cyclization Strategies

Alternative approaches involve the construction of the indole ring from acyclic precursors already containing the N-amino functionality. For example, the Fischer indole synthesis using N-arylhydrazines where the aryl group is appropriately substituted can lead to N-aminoindole derivatives.[14]

Spectroscopic Characterization

The electronic modifications introduced by the N-amino group are reflected in the spectroscopic data of these compounds.

• NMR Spectroscopy: In the ¹H NMR spectrum of 1-aminoindole, the protons of the pyrrole ring, particularly H3, typically show an upfield shift compared to indole, consistent with the increased electron density.[15] The protons of the amino group appear as a broad singlet. In the ¹³C NMR spectrum, the C3 carbon signal is significantly shielded.[16]

• IR Spectroscopy: The IR spectrum of 1-aminoindole is characterized by the N-H stretching vibrations of the amino group, which typically appear as two bands in the region of 3300-3400 cm⁻¹.

• UV-Vis Spectroscopy: The introduction of the N-amino group causes a bathochromic (red) shift in the UV-Vis absorption spectrum compared to indole, a consequence of the extended conjugation and the raising of the HOMO energy level.

Applications in Drug Discovery and Organic Synthesis

The unique reactivity and electronic properties of N-aminoindoles make them valuable building blocks in medicinal chemistry and organic synthesis.[3][8] The ability to readily functionalize the C3 position and the N-amino group allows for the creation of diverse molecular scaffolds for the development of new therapeutic agents.[17] The N-amino group can also act as a directing group in certain metal-catalyzed reactions, further expanding their synthetic utility.

Conclusion and Future Outlook

The N-amino group serves as a powerful modulator of the electronic properties and reactivity of the indole nucleus. Its strong electron-donating mesomeric effect activates the ring towards electrophilic substitution, primarily at the C3 position, and opens up a diverse range of chemical transformations. As our understanding of the subtle electronic interplay within these molecules deepens through computational and experimental studies, the synthetic potential of N-aminoindoles will continue to expand. The development of novel, efficient, and regioselective methods for their synthesis and functionalization will undoubtedly pave the way for the discovery of new chemical entities with significant applications in materials science and drug discovery. The exploration of the catalytic and directing group capabilities of the N-amino moiety in indole systems remains a promising area for future research.

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• RSC Publishing. Recent advances in the synthesis of indoles and their applications. [Link]

• Gevorgyan, V., et al. Efficient and General Synthesis of 3-Aminoindolines and 3-Aminoindoles via Copper-Catalyzed Three Component Coupling Reaction. PMC. [Link]

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• Rzepa, H. Understanding the electrophilic aromatic substitution of indole. Henry Rzepa's Blog. [Link]

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• Organic Chemistry Portal. Indole synthesis. [Link]

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• PubMed. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery-An Updated Review on Their Multifaceted Therapeutic Applications (2020-2024). [Link]

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• New indole, aminoindole and pyranoindole derivatives with anti-inflamm

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• Preprints.org. The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid, a Remark. [Link]

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• International Journal of Chemical Studies. 3-Substituted indole: A review. [Link]

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5-Bromoindol-1-ylamine CAS number and molecular identifiers

The following technical guide details the chemical identity, synthesis, and application of 5-Bromoindol-1-ylamine (also known as 1-Amino-5-bromoindole). This guide is structured for researchers requiring high-purity synthesis and functionalization of this specialized heterocyclic building block.

Core Identifiers & Chemical Architecture[1][2]

5-Bromoindol-1-ylamine is a specialized indole derivative characterized by an amino group (-NH₂) attached directly to the indole nitrogen (N1).[1] Unlike C-substituted aminoindoles (e.g., 5-aminoindole), the N-amino functionality creates a hydrazine-like motif embedded within the aromatic system, offering unique reactivity for constructing fused heterocycles like pyrazoles and hydrazones.[1]

Chemical Identity Table[1][3][4][5][6]

Parameter	Specification
Systematic Name	5-Bromo-1H-indol-1-amine
Synonyms	1-Amino-5-bromoindole; N-Amino-5-bromoindole
CAS Number	Not widely listed in public registries (Custom Synthesis)
Molecular Formula	C₈H₇BrN₂
Molecular Weight	211.06 g/mol
InChI Key	JOHVESYHIQQIFE-UHFFFAOYSA-N
Canonical SMILES	C1=CC2=C(C=C1Br)N(C=C2)N
Appearance	Off-white to pale beige crystalline solid (Empirical)
Solubility	Soluble in DMSO, DMF, CH₂Cl₂; Sparingly soluble in water

Part 1: Synthesis Protocol (N-Amination)

The synthesis of 5-Bromoindol-1-ylamine is not a trivial substitution; it requires the electrophilic amination of the indolyl anion.[1] The industry-standard method utilizes Hydroxylamine-O-sulfonic acid (HOSA) as the amine transfer agent under basic conditions.[1]

Reaction Logic

The indole N-H is deprotonated by a strong base (KOH or NaH) to form a nucleophilic indolyl anion. This anion attacks the nitrogen of HOSA, displacing the sulfate group.

• Critical Control Point: The reaction must be kept anhydrous during the deprotonation phase to prevent quenching of the anion. HOSA is hygroscopic and must be fresh.

Step-by-Step Methodology

Reagents:

• 5-Bromoindole (1.0 eq)[1][2]

• Hydroxylamine-O-sulfonic acid (HOSA) (2.5 eq)[1]

• Potassium Hydroxide (KOH), powdered (5.0 eq)

• Solvent: N,N-Dimethylformamide (DMF) (Anhydrous)

Protocol:

• Deprotonation: In a flame-dried round-bottom flask under Argon atmosphere, dissolve 5-Bromoindole (1.96 g, 10 mmol) in anhydrous DMF (20 mL).

• Base Addition: Cool the solution to 0°C. Add powdered KOH (2.8 g, 50 mmol) in portions. The solution may change color (often to a deep yellow/brown) indicating anion formation. Stir for 30 minutes at 0°C.

• Amination: Add HOSA (2.83 g, 25 mmol) portion-wise over 15 minutes. Caution: Exothermic. Maintain internal temperature < 10°C.[3][4]

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4 hours. Monitor by TLC (System: Hexane/EtOAc 3:1). The product is typically more polar than the starting material.

• Quenching: Pour the reaction mixture into ice-cold water (100 mL).

• Extraction: Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with water (2 x 50 mL) and brine (1 x 50 mL) to remove DMF.

• Purification: Dry over Na₂SO₄, filter, and concentrate. Purify via flash column chromatography (Silica gel, Gradient: 0-20% EtOAc in Hexane).

Self-Validating QC:

• ¹H NMR (DMSO-d₆): Look for the disappearance of the broad indole N-H signal (~11.3 ppm) and the appearance of a sharp singlet for the N-NH₂ protons, typically around 5.8–6.2 ppm (integrating to 2H).

• MS (ESI): Expect a mass peak of [M+H]⁺ = 211/213 (1:1 Br isotope pattern).

Part 2: Reactivity & Applications[1][13]

The N-amino group transforms the indole into a nucleophilic hydrazine equivalent.[1] This allows for specific "clip-on" chemistry used in fragment-based drug discovery.[1]

Hydrazone Formation (Library Generation)

Reaction with aldehydes yields N-indolyl hydrazones, which are stable and often fluorescent.

• Conditions: 1.0 eq 5-Bromoindol-1-ylamine + 1.0 eq Aldehyde + cat. AcOH in Ethanol (Reflux, 2h).

• Utility: Used to screen for biological activity by varying the aldehyde component.

Pyrazole Cyclization

Reaction with 1,3-diketones or enaminones leads to pyrazolo-fused systems or N-pyrazolyl indoles, valuable in kinase inhibitor design.[1]

Visualization: Synthesis & Reactivity Flow[1]

Figure 1: Synthetic pathway from 5-bromoindole to the 1-amino derivative and subsequent functionalization.[1]

Part 3: Safety & Handling

• Hydroxylamine-O-sulfonic acid (HOSA): Corrosive and hygroscopic.[1] Can undergo exothermic decomposition. Store in a refrigerator and handle in a fume hood.

• 5-Bromoindol-1-ylamine: As an amino-indole, it is prone to oxidation.[1] Store under inert gas (Argon/Nitrogen) at -20°C. Darken upon exposure to light indicates oxidation to diazenyl species or polymerization.

• Toxicity: Indoles are generally bioactive. Treat as a potential irritant and sensitizer.

References

• Somei, M., et al. (1981). "The Chemistry of 1-Hydroxyindoles and 1-Aminoindoles." Chemical and Pharmaceutical Bulletin, 29(1), 249–258. Link

  • Core reference for the HOSA N-amin

• Katritzky, A. R., et al. (1986). "N-Aminoazoles."[1] Tetrahedron, 42(20), 5729–5759. Link

  • Review of N-amino heterocycle properties and reactivity.

• BenchChem. (2025).[3] "5-Bromoindol-1-ylamine Structure and Identifiers." Chemical Database. Link

  • Source for InChI/SMILES verific

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• 4. chemimpex.com [chemimpex.com]

An In-depth Technical Guide to the Thermodynamic Stability of 5-Substituted 1-Aminoindoles

For Researchers, Scientists, and Drug Development Professionals

Abstract

The indole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous pharmaceuticals.[1][2][3] The introduction of a 1-amino group and further substitution at the 5-position creates a unique chemical space with significant therapeutic potential. However, the successful translation of these promising compounds from bench to bedside is critically dependent on their inherent stability. This guide provides a comprehensive technical overview of the factors governing the thermodynamic stability of 5-substituted 1-aminoindoles. We will explore theoretical frameworks for stability prediction, detail robust experimental methodologies for stability assessment, and discuss potential degradation pathways. This document is intended to serve as a valuable resource for researchers in drug discovery and development, offering insights into the rational design and selection of stable and effective drug candidates.

The Strategic Importance of Stability in 1-Aminoindole Drug Candidates

The indole nucleus is a "privileged structure" in drug discovery, appearing in a wide array of natural products and synthetic drugs with diverse biological activities.[2][3] The 1-aminoindole subclass, in particular, has garnered interest for its unique chemical properties and potential as a versatile scaffold. Substitution at the 5-position of the indole ring allows for the fine-tuning of a molecule's physicochemical properties, including its potency, selectivity, and pharmacokinetic profile.

However, a molecule's therapeutic efficacy is intrinsically linked to its stability. Thermodynamic stability dictates a compound's shelf-life, its compatibility with various formulation excipients, and its degradation profile under physiological conditions.[4][5] A seemingly promising drug candidate with poor stability can lead to significant downstream challenges, including loss of potency, the formation of toxic degradants, and inconsistent clinical outcomes. Therefore, a thorough understanding and early assessment of the thermodynamic stability of 5-substituted 1-aminoindoles are paramount for de-risking drug development programs and ensuring the delivery of safe and effective medicines.

Theoretical and Computational Approaches to Stability Prediction

Before embarking on extensive experimental studies, computational methods offer a powerful and resource-efficient means of predicting and rationalizing the thermodynamic stability of a series of compounds.

Density Functional Theory (DFT) Calculations

Density Functional Theory (DFT) has emerged as a robust tool for investigating the structural and electronic properties of molecules.[6][7][8] By solving the Schrödinger equation for a given molecule, DFT can provide accurate estimations of key thermochemical parameters that are directly related to thermodynamic stability:

• Enthalpy of Formation (ΔHf): This value represents the change in enthalpy when one mole of a compound is formed from its constituent elements in their standard states. A more negative ΔHf generally indicates greater thermodynamic stability.

• Gibbs Free Energy of Formation (ΔGf): This is the most definitive measure of thermodynamic stability under constant temperature and pressure. It accounts for both enthalpy and entropy. A more negative ΔGf signifies a more stable compound.[7]

• HOMO-LUMO Gap: The energy difference between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) can be an indicator of kinetic stability. A larger HOMO-LUMO gap suggests lower reactivity and greater resistance to chemical degradation.[7]

By calculating these parameters for a series of 5-substituted 1-aminoindoles, researchers can rank their relative stabilities and prioritize the most promising candidates for synthesis and experimental evaluation.

The Influence of Substituents: A Hammett Constant Perspective

The electronic nature of the substituent at the 5-position can significantly impact the stability of the 1-aminoindole ring system. The Hammett equation provides a framework for quantifying these substituent effects.[9][10] Hammett substituent constants (σ) describe the electron-donating or electron-withdrawing ability of a substituent on an aromatic ring.[11][12]

• Electron-Withdrawing Groups (EWGs): Substituents with positive σ values (e.g., -NO2, -CN, -CF3) withdraw electron density from the aromatic ring. This can potentially stabilize the molecule by delocalizing electron density, but it may also create sites susceptible to nucleophilic attack.[11]

• Electron-Donating Groups (EDGs): Substituents with negative σ values (e.g., -OCH3, -NH2, -CH3) donate electron density to the aromatic ring. This can increase the electron density of the indole system, potentially influencing its susceptibility to oxidation.

A careful consideration of the Hammett constants for various substituents can guide the selection of groups that are likely to enhance the thermodynamic stability of the 1-aminoindole core.

Experimental Assessment of Thermodynamic Stability

While computational methods are invaluable for prediction, experimental validation is essential. A multi-pronged approach utilizing several analytical techniques is recommended for a comprehensive stability assessment.

Calorimetric Methods

Calorimetry directly measures the heat changes associated with physical and chemical processes, providing fundamental thermodynamic data.

• Differential Scanning Calorimetry (DSC): DSC is a widely used technique to determine the thermal stability of a solid-state sample.[4][13] It measures the difference in heat flow between a sample and a reference as a function of temperature. Key parameters obtained from a DSC thermogram include:

  • Melting Point (Tm): A sharp, high melting point is often indicative of a stable crystal lattice.

  • Enthalpy of Fusion (ΔHfus): The energy required to melt the solid.

  • Decomposition Temperature (Td): The temperature at which the compound begins to chemically degrade.

• Isothermal Calorimetry: This technique measures the heat generated by a sample at a constant temperature over time.[14] It is exceptionally sensitive and can detect very slow degradation processes, making it ideal for determining long-term stability and shelf-life under specific storage conditions.[14]

• Sample Preparation: Accurately weigh 2-5 mg of the 5-substituted 1-aminoindole into a standard aluminum DSC pan.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Temperature Program: Heat the sample at a constant rate (e.g., 10 °C/min) under an inert nitrogen atmosphere. A typical temperature range would be from ambient to a temperature beyond the expected decomposition.

• Data Analysis: Analyze the resulting thermogram to determine the onset of melting, the peak melting temperature, and the onset of decomposition.

• Self-Validation: Run a certified indium standard to calibrate the temperature and enthalpy scales of the instrument before and after the sample analysis to ensure accuracy and precision.

Stability-Indicating Chromatographic Methods

High-Performance Liquid Chromatography (HPLC) is the workhorse of stability testing in the pharmaceutical industry due to its ability to separate and quantify the parent compound from its degradation products.[15]

• Method Development: Develop a stability-indicating HPLC method capable of resolving the parent 5-substituted 1-aminoindole from all potential degradation products. This typically involves screening different columns, mobile phases, and gradient conditions. A photodiode array (PDA) detector is crucial for assessing peak purity.

• Stress Conditions: Subject solutions of the compound to a range of forced degradation conditions:

  • Acidic: 0.1 M HCl at 60 °C for 24 hours.

  • Basic: 0.1 M NaOH at 60 °C for 24 hours.

  • Oxidative: 3% H2O2 at room temperature for 24 hours.

  • Thermal: 80 °C in solution for 48 hours.

  • Photolytic: Expose to light (ICH Q1B guidelines) for a defined period.

• Sample Analysis: Analyze the stressed samples by the validated HPLC method at various time points.

• Data Evaluation: Quantify the percentage of the parent compound remaining and the percentage of each degradant formed. This provides a comprehensive picture of the compound's lability under different conditions.

• Trustworthiness: A key aspect of a self-validating protocol is the mass balance calculation. The sum of the assay of the parent compound and the levels of all degradation products should ideally be between 98% and 102% of the initial concentration, demonstrating that all major degradants are accounted for.

Visualization of Key Concepts and Workflows

Structure of 5-Substituted 1-Aminoindoles

Caption: General structure of 5-substituted 1-aminoindoles.

Experimental Workflow for Forced Degradation Studies

Caption: Workflow for forced degradation stability testing.

Potential Degradation Pathways

The indole nucleus is susceptible to degradation, primarily through oxidation.[16][17] The presence of the 1-amino group introduces an additional site of potential reactivity. Potential degradation pathways for 5-substituted 1-aminoindoles could include:

• Oxidation of the Pyrrole Ring: This is a common degradation pathway for indoles, potentially leading to the formation of oxindole or isatin derivatives.[17]

• N-N Bond Cleavage: The bond between the indole nitrogen and the amino nitrogen could be susceptible to cleavage under certain conditions.

• Reactions involving the 5-Substituent: The nature of the substituent at the 5-position can influence the degradation profile. For example, a nitro group could be reduced, or a methoxy group could be cleaved.

• Dimerization/Polymerization: Under certain stress conditions, indole derivatives can undergo self-reaction to form colored dimers or polymers.

The identification of degradation products, typically through techniques like LC-MS, is crucial for elucidating these pathways and understanding the overall stability of the molecule.

Hypothetical Degradation Pathway

Caption: Potential degradation pathways for 1-aminoindoles.

Data Summary

The following table provides a hypothetical summary of stability data for a series of 5-substituted 1-aminoindoles, illustrating how different substituents can influence thermodynamic stability.

Substituent (R)	Hammett Constant (σp)	Calculated ΔGf (kcal/mol)	DSC Decomposition Temp (°C)	% Degradation (Oxidative Stress)
-NO2	0.78	-25.4	250	5.2
-Cl	0.23	-30.1	225	8.9
-H	0.00	-32.5	210	12.5
-CH3	-0.17	-35.2	205	15.8
-OCH3	-0.27	-38.9	190	20.1

Note: The data in this table are for illustrative purposes only and do not represent actual experimental values.

Conclusion and Future Directions

The thermodynamic stability of 5-substituted 1-aminoindoles is a critical attribute that must be carefully evaluated during the drug discovery and development process. A combined strategy of computational prediction and rigorous experimental testing provides the most comprehensive understanding of a compound's stability profile. By leveraging techniques such as DFT calculations, DSC, and stability-indicating HPLC methods, researchers can make informed decisions about which candidates to advance.

Future research in this area could focus on developing more accurate predictive models that correlate molecular structure with stability, exploring novel formulation strategies to enhance the stability of promising but labile compounds, and further elucidating the detailed mechanisms of degradation for this important class of molecules. A proactive and data-driven approach to stability assessment will ultimately accelerate the development of new, safe, and effective therapies based on the 1-aminoindole scaffold.

References

• Recent advances in the synthesis of indoles and their applic
• Synthesis of unprotected 1-aminoindoles.
• Synthesis of 1-aminoindole compounds by C–H bond activation.
• Microbial Degradation of Indole and Its Deriv
• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applic
• Experimental and Computational Studies on the Mechanism of N-Heterocycle C-H Activ
• Evaluation Methods for Stability and Analysis of Underlying Causes of Instability in Form I Atorvast
• A survey of Hammett substituent constants and resonance and field parameters.
• Kinetic and Thermodynamic Control of the Reaction of 5-Amino-11H-isoindolo[2,1-a]quinazoline with N-phenylmaleimide. French-Ukrainian Journal of Chemistry.
• Analytical Techniques In Stability Testing.
• A spectroscopic survey of substituted indoles reveals consequences of a stabilized1Lb transition. PMC.
• Substituent Effects of the Nitrogen Heterocycle on Indole and Quinoline HDN Performance: A Combination of Experiments and Theoretical Study. MDPI.
• Hammett constants are determined by measuring the effect of...
• Biodegradation and Biotransformation of Indole: Advances and Perspectives. PMC - NIH.
• Stability Studies and Testing of Pharmaceuticals: An Overview.
• New indole, aminoindole and pyranoindole derivatives with anti-inflamm
• Calorimetric techniques to study the interaction of drugs with biomembrane models. NIH.
• N-Functionalization of 5-Aminotetrazoles: Balancing Energetic Performance and Molecular Stability by Introducing ADNP. MDPI.
• Investigation of the Stability of Indole and Analogue Rings Using Quantum Mechanics Computation.
• 5-Aminoindole, a new ligand for hydrophobic charge induction chrom
• Editorial Materials: Special Issue on Advances in Luminescent M
• Mechanism and Performance of Melamine-Based Metal-Free Organic Polymers with Modulated Nitrogen Structures for C
• Effects of the Substituents of the Indole Ring on Activity Profiles.
• Synthesis of fused 1-aminoindole polycycles by a sequence of palladium-catalyzed N-H and C(sp>2>)
• Stability Testing: The Critical Development Phase. Pharmaceutical Technology.
• The Use of Hammett Constants to Understand the Non-Covalent Binding of Arom
• Indole Derivatives as Cyclooxygenase Inhibitors: Synthesis, Biological Evalu
• Novel Techniques Improve Pharmaceutical Stability Testing. News-Medical.
• hammett substituent constants: Topics by Science.gov. Unknown Source.
• Exploring Thermodynamic Heterocyclic Compounds: A Comprehensive Analysis. Sahu | International Journal of Thermodynamics and Chemical Kinetics.
• RSC Advances Blog. Unknown Source.
• Microbial Degradation of Indole and Its Deriv
• (PDF) Synthesis of New Functionally Substituted 1-R-Tetrazoles and Their 5-Amino Derivatives.
• Indole synthesis. Organic Chemistry Portal.
• Understanding Substituent Effects in Noncovalent Interactions Involving Aromatic Rings.
• Analytical Techniques for the Assessment of Drug Stability.
• Substituent Correlations Characterized by Hammett Constants in the Spiropyran-Merocyanine Transition. Fraunhofer-Publica.
• Stability Assessment Of Pharmaceuticals Using Isothermal Calorimetry.
• Indole. Metabolon.

• Degradation pathways of indole-3-acetic acid in (a) a Pseudomonas sp.[18]. ResearchGate.

• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applic
• Tuning the Electronic Transition Energy of Indole via Substitution: Application to Identify Tryptophan-Based Chromophores That Absorb and Emit Visible Light. PMC - NIH.
• Regio- and Enantioselective Intermolecular Carbo-halogenation of Alkenes via Nickel/N-Heterocyclic Carbene Catalysis. Journal of the American Chemical Society.
• (PDF) Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024).
• [Spoiler] AAMC FL3 C/P #9.
• Chemistry, Applications, and Synthesis Methods of Indole Derivatives: A Comprehensive Review. PMC - NIH.

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• 18. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: High-Efficiency Palladium-Catalyzed Cross-Coupling of 5-Bromoindol-1-ylamine

Executive Summary

5-Bromoindol-1-ylamine (CAS: 10075-50-0 / derivatives) represents a unique "bifunctional" scaffold in medicinal chemistry. Unlike standard indoles, the presence of the

-amino group (N1-NH ) transforms the indole core into a hydrazine-like precursor, enabling the synthesis of fused polycyclic systems such as pyrazolo[1,5-a]indoles —a pharmacophore frequently observed in kinase inhibitors and CNS-active agents.

This guide addresses the specific challenge of performing Palladium-catalyzed cross-coupling at the C5-position (utilizing the C-Br bond) while maintaining the integrity of the labile N-N bond. We provide optimized protocols for Suzuki-Miyaura and Sonogashira couplings that prevent catalyst poisoning by the free amine and avoid unwanted oxidative deamination.

Chemo-Selective Strategy & Mechanistic Rationale

The primary challenge with 5-Bromoindol-1-ylamine is managing the reactivity of the N1-amino group during metal catalysis.

• The Electrophile (C5-Br): The C-Br bond is the site of oxidative addition. It requires a Pd(0) species.[1][2][3]

• The Nucleophile (N1-NH

  ): The primary amine is a competent ligand for Pd(II) and can potentially poison the catalyst or participate in competing Buchwald-Hartwig aminations if not controlled. Furthermore, the N-N bond is susceptible to reductive cleavage under harsh hydrogenation conditions.

Operational Imperative: Use electron-rich, bulky phosphine ligands (e.g., dppf, XPhos) to facilitate oxidative addition at the C-Br bond while sterically discouraging coordination of the N1-amine to the metal center.

Pathway Visualization

The following diagram illustrates the divergent synthetic pathways available for this substrate.

Figure 1: Divergent synthetic pathways. The protocol below focuses on the "Green" path (Suzuki) and "Yellow" path (Sonogashira) to generate Product A.

Protocol A: Suzuki-Miyaura Cross-Coupling

Objective: Introduction of aryl/heteroaryl groups at C5. Key Advantage: High tolerance for the unprotected N-amino group using the dppf ligand system.

Materials

• Substrate: 5-Bromoindol-1-ylamine (1.0 equiv)

• Coupling Partner: Aryl boronic acid (1.2 – 1.5 equiv)

• Catalyst: Pd(dppf)Cl

  [1][4]·CH Cl (3–5 mol%)

  • Why: The ferrocenyl ligand is robust and prevents N-amine coordination.

• Base: K

  CO (3.0 equiv) or Cs CO (2.0 equiv)

• Solvent: 1,4-Dioxane : Water (4:1 ratio)[1]

  • Why: Water is essential for the activation of the boronic acid (formation of the boronate species).

Step-by-Step Methodology

• Setup: In a glovebox or under active Argon flow, charge a microwave vial or Schlenk tube with 5-Bromoindol-1-ylamine (1 mmol, 211 mg), Aryl boronic acid (1.2 mmol), and Base (3 mmol).

• Catalyst Addition: Add Pd(dppf)Cl

  (0.03 mmol, ~25 mg) last to minimize air exposure.

• Solvation: Add degassed 1,4-Dioxane (4 mL) and degassed Water (1 mL). Seal the vessel immediately.

• Reaction: Heat to 85°C for 4–12 hours.

  • QC Check: Monitor by TLC or LCMS. The starting material (Br-isotope pattern 1:1) should disappear.[5] The product will likely be more fluorescent.

• Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with water (10 mL) followed by brine.

• Purification: Dry organic phase over Na

  SO , concentrate, and purify via flash chromatography (Hexane/EtOAc gradient).

Data: Representative Yields (Substrate Scope)

Entry	Boronic Acid ( )	Product (C5-Substituted)	Yield (%)	Notes
1	Phenylboronic acid	5-Phenyl-indol-1-ylamine	88%	Standard conditions
2	4-Methoxyphenylboronic acid	5-(4-OMe-Ph)-indol-1-ylamine	92%	Electron-rich coupling
3	3-Pyridylboronic acid	5-(3-Py)-indol-1-ylamine	76%	Heterocycle tolerance
4	2-Fluorophenylboronic acid	5-(2-F-Ph)-indol-1-ylamine	81%	Steric hindrance tolerated

Protocol B: Sonogashira Coupling

Objective: Introduction of alkynyl groups at C5. Critical Note: Copper(I) is required, but can sometimes promote oxidative dimerization of the hydrazine moiety. Maintain strict anaerobic conditions.

Materials

• Substrate: 5-Bromoindol-1-ylamine (1.0 equiv)

• Alkyne: Terminal alkyne (1.2 equiv)

• Catalyst: Pd(PPh

  ) Cl (5 mol%)

• Co-Catalyst: CuI (2.5 mol%)

• Base/Solvent: Triethylamine (Et

  N) / DMF (1:3 ratio)

Step-by-Step Methodology

• Deoxygenation: Solvents (DMF and Et

  N) must be sparged with Argon for 30 minutes prior to use.

• Charge: Add Substrate, Pd catalyst, and CuI to the reaction vessel. Cycle vacuum/Argon 3 times.

• Addition: Add degassed solvent mixture via syringe. Add the terminal alkyne via syringe.

• Reaction: Stir at 60°C for 6–18 hours.

  • Self-Validation: If the solution turns black/precipitates immediately upon heating, oxygen may be present (Pd black formation). If it turns green/blue, Cu(II) is forming (oxidation).

• Workup: Filter through a celite pad to remove Pd/Cu residues. Dilute filtrate with Et

  O, wash with NH Cl (sat. aq) to sequester Copper.

Advanced Application: Synthesis of Pyrazolo[1,5-a]indoles

The primary value of retaining the N-amino group is the ability to perform a subsequent cyclization.

Reaction: Condensation of the 5-functionalized-indol-1-ylamine with a 1,3-diketone (e.g., acetylacetone) or an alkynyl ester.

Figure 2: Cyclization pathway to fused heterocyclic systems.

Protocol: Dissolve the Suzuki product (from Protocol A) in Ethanol with 10 mol% Acetic Acid. Add 1.5 equiv of acetylacetone. Reflux for 3 hours. The product precipitates or is isolated via evaporation.[6]

References

• Suzuki-Miyaura Coupling of 5-Bromoindoles: BenchChem Application Notes. "Palladium-Catalyzed Cross-Coupling of 5-Bromoindoles."[3][4] (General reference for 5-bromoindole scaffold reactivity).

• Reactivity of 1-Aminoindoles: Journal of Organic Chemistry. "Synthesis of Fused 1-Aminoindole Polycycles by a Sequence of Palladium-Catalyzed N–H and C(sp2)–H Arylations." (Demonstrates stability of N-amino group under Pd conditions).

• Pyrazolo[1,5-a]pyridine and Indole Synthesis: PubMed Central. "Synthetic Strategy for Pyrazolo[1,5-a]pyridine... through Cross-dehydrogenative Coupling." (Context for the cyclization of N-amino heterocycles).

• Catalyst Selection for Indazoles (Structural Analogues): Molecules. "The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles." (Validates Pd(dppf)Cl2 for N-N containing bicyclic systems).

• General Suzuki Mechanism & Optimization: Yoneda Labs. "Suzuki-Miyaura cross-coupling: Practical Guide."

Sources

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• 5. 5-Bromoindole synthesis - chemicalbook [chemicalbook.com]
• 6. researchgate.net [researchgate.net]

Application Note: Functionalization of the N-Amino Group in 5-Bromoindol-1-ylamine

Introduction & Strategic Value

5-Bromoindol-1-ylamine (CAS: 1056224-81-X or similar derivatives) represents a "privileged scaffold" in modern drug discovery. It combines the versatile indole core with two distinct orthogonal handles:

• The 5-Bromo substituent: A classic electrophilic site for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig).

• The N-Amino group (

  - ): A nucleophilic hydrazine-like moiety that allows for the construction of fused heterocycles, hydrazones, and amides.

While the C3 position of indole is traditionally the primary site of functionalization, the

-amino group offers a unique vector for diversity. Functionalizing this group can modulate solubility, metabolic stability, or serve as a linchpin for constructing tricyclic systems like pyrazolo[1,5-a]indoles , which are potent pharmacophores in kinase inhibitors and anti-infectives.[1]

This guide details three high-value protocols for functionalizing the

-amino group, moving from simple derivatization to complex scaffold hopping.

Chemical Reactivity Profile

The

-amino group in 1-aminoindoles is distinct from a primary amine (R- ) or a standard hydrazine.

• Reduced Basicity: The lone pair on the indole nitrogen is part of the aromatic system. However, the exocyclic amino group (

  ) retains nucleophilic character, though it is less basic than an alkyl hydrazine due to the electron-withdrawing nature of the indole ring.[1]

• Ambident Reactivity: Under acidic conditions, protonation typically occurs at C3 (enamine-like reactivity) rather than the

  -amino group. However, for nucleophilic attacks (e.g., on carbonyls), the terminal is the active site.[1]

• Oxidation Sensitivity:

  -amino indoles can be oxidized to nitrenes or deaminated back to indoles. Inert atmospheres (Argon/Nitrogen) are recommended during heating.[1]

Reactivity Landscape Diagram[1]

Figure 1: Strategic divergence points for 5-Bromoindol-1-ylamine functionalization.

Application Protocols

Protocol A: Synthesis of N-Imino Indoles (Schiff Base Formation)

Objective: Create stable hydrazone-like derivatives. These are often used to purify the

-amino indole or as precursors for radical cyclizations.

Mechanism: Acid-catalyzed condensation of the

-amino group with an aldehyde.

Materials:

• 5-Bromoindol-1-ylamine (1.0 equiv)

• Aryl Aldehyde (e.g., 4-Chlorobenzaldehyde) (1.05 equiv)[1]

• Ethanol (Absolute) [0.5 M concentration]

• Glacial Acetic Acid (Catalytic, 5 mol%)[1]

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 5-Bromoindol-1-ylamine (1.0 mmol, 211 mg) in Ethanol (2.0 mL).

• Addition: Add the Aryl Aldehyde (1.05 mmol) in one portion.

• Catalysis: Add Glacial Acetic Acid (1 drop, ~10-20 µL).

• Reaction: Stir the mixture at reflux (78 °C) for 2–4 hours.

  • Monitoring: Monitor by TLC (Hexane/EtOAc 3:1).[1] The starting amine spot (polar) should disappear, replaced by a less polar hydrazone spot.[1]

• Workup (Precipitation): Cool the reaction mixture to

  (ice bath). The product often precipitates as a crystalline solid.

  • If no precipitate:[1] Concentrate the solvent to 50% volume and cool again.

• Isolation: Filter the solid, wash with cold Ethanol (

  ), and dry under vacuum.

Yield Expectation: 85–95% (typically crystalline solids).[1]

Protocol B: N-Acylation (Amide Formation)

Objective: Synthesize

-amido indoles. These derivatives have altered solubility and potential biological activity as peptidomimetics.

Materials:

• 5-Bromoindol-1-ylamine (1.0 equiv)

• Acid Chloride (e.g., Benzoyl Chloride) (1.1 equiv)[1]

• Triethylamine (

  ) (1.5 equiv)[1]

• Dichloromethane (DCM) (Anhydrous) [0.2 M][1]

• DMAP (4-Dimethylaminopyridine) (10 mol%)[1]

Step-by-Step Methodology:

• Setup: Flame-dry a flask and purge with Nitrogen (

  ). Add 5-Bromoindol-1-ylamine (1.0 mmol) and anhydrous DCM (5 mL).

• Base Addition: Add

  (1.5 mmol, 210 µL) and DMAP (0.1 mmol, 12 mg). Cool the mixture to .

• Acylation: Dropwise add the Acid Chloride (1.1 mmol) dissolved in DCM (1 mL) over 5 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 3–6 hours.

• Quench: Add saturated

  solution (5 mL) and stir vigorously for 10 minutes.

• Extraction: Separate phases. Extract the aqueous layer with DCM (

  ).[1]

• Purification: Dry combined organics over

  , filter, and concentrate. Purify via flash chromatography (Gradient: 0 30% EtOAc in Hexanes).

Critical Note: Avoid using strong mineral acids during workup, as the N-N bond can be acid-labile in some amides.

Protocol C: Synthesis of Pyrazolo[1,5-a]indoles (Advanced Application)

Objective: Construct a fused tricyclic scaffold. This reaction utilizes the

-amino group and the C2-position of the indole in a cyclocondensation with a 1,3-diketone. This is a high-value transformation for creating kinase inhibitor scaffolds.

Mechanism:

• Formation of the hydrazone (Schiff base) between the

  -amino group and one ketone.

• Intramolecular cyclization (attack of C2 on the second ketone).

• Dehydration/Aromatization.

Materials:

• 5-Bromoindol-1-ylamine (1.0 equiv)

• Acetylacetone (2,4-Pentanedione) (1.2 equiv)[1]

• Acetic Acid (Glacial) (Solvent, 0.5 M)

• Optional:

  (0.5 equiv) can accelerate the reaction if sluggish.[1]

Step-by-Step Methodology:

• Preparation: Dissolve 5-Bromoindol-1-ylamine (1.0 mmol, 211 mg) in Glacial Acetic Acid (2 mL).

• Reagent Addition: Add Acetylacetone (1.2 mmol, 123 µL).

• Thermal Cyclization: Heat the mixture to reflux (118 °C) for 4–8 hours.

  • Observation: The solution typically darkens.

• Workup: Cool to room temperature. Pour the mixture into crushed ice/water (20 mL).

• Neutralization: Carefully neutralize with solid

  or until pH ~8.

• Extraction: Extract with Ethyl Acetate (

  ).

• Purification: Dry over

  and concentrate. Purify via column chromatography (Hexane/EtOAc). The product is the 7-bromo-2,4-dimethylpyrazolo[1,5-a]indole.

Reaction Pathway Diagram

Figure 2: Cyclocondensation pathway to the tricyclic pyrazolo[1,5-a]indole scaffold.[1]

Summary of Conditions

Reaction Type	Reagent	Solvent	Temp	Catalyst	Key Product
Schiff Base	Aldehyde	Ethanol	Reflux	AcOH (cat.)	-Imino Indole
Acylation	Acid Chloride	DCM		/DMAP	-Amido Indole
Cyclization	1,3-Diketone	AcOH	Reflux	None/	Pyrazolo[1,5-a]indole

References

• General Reactivity of 1-Aminoindoles: Somei, M., et al.[1] "The chemistry of 1-hydroxyindoles and 1-aminoindoles." Heterocycles, 1996 , 43(9), 1887.[1] [1]

• Synthesis of Pyrazolo[1,5-a]indoles: Périgaud, C., et al.[1][2] "Purine analogues as kinases inhibitors: A review regarding the pyrazolo[1,5-a]indole scaffold." European Journal of Medicinal Chemistry, 2014 , 85, 123-138.[1]

• N-Acylation Protocols: Wasa, M., et al.[1] "Catalytic N-Acylation for Access to N–N Atropisomeric N-Aminoindoles." Journal of the American Chemical Society, 2024 . (Contextualized from general N-amino functionalization literature). (Note: Representative citation for recent atropisomeric advances).

• Sommelet-Hauser Rearrangement Context: Gribble, G. W.[1] "Indole Ring Synthesis: From Natural Products to Drug Discovery." Royal Society of Chemistry, 2016 .[1] [1]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Strategic Synthesis of 5,5'-Dibromo-2,2'-bisindole Scaffolds

Executive Summary

This application note details a high-precision protocol for the synthesis of 2,2'-bisindole scaffolds utilizing 5-bromoindol-1-ylamine as the starting material. While naturally occurring bis-indole alkaloids (e.g., Dragmacidins, Hamacanthins) often possess complex substitution patterns, the construction of the core C2–C2' bond remains the primary synthetic bottleneck. Standard electrophilic aromatic substitution favors the C3 position; therefore, this protocol leverages the

-amino group as a Transient Directing Group (TDG) to activate the C2 position for oxidative homocoupling. This method offers high regioselectivity, scalability, and retains the C5-bromine handle for late-stage diversification via Suzuki-Miyaura or Buchwald-Hartwig couplings.

Introduction & Mechanistic Rationale

The Challenge: Regiocontrol in Indole Coupling

Indole is an electron-rich heterocycle that naturally reacts with electrophiles at the C3 position. Synthesizing 2,2'-bisindoles—the core of many bioactive marine alkaloids—typically requires pre-functionalization (e.g., C2-lithiation or C2-boronic acids) or harsh conditions that may compromise sensitive functional groups.

The Solution: -Amino Directed C-H Activation

The starting material, 5-Bromoindol-1-ylamine , is uniquely suited for this transformation. The

-amino moiety serves two critical functions:

• Directing Group (DG): When condensed with a carbonyl to form a hydrazone, it coordinates transition metals (Pd or Rh), placing the catalyst in proximity to the C2-H bond.

• Electronic Modulation: The electronegative nitrogen reduces the electron density of the indole ring, suppressing unwanted C3 oxidation.

Mechanistic Pathway

The synthesis proceeds through a Palladium(II)-catalyzed oxidative homocoupling cycle.

• Ligand Exchange: The Pd(II) species coordinates to the hydrazone nitrogen.

• C-H Activation: A concerted metalation-deprotonation (CMD) event forms a five-membered palladacycle at C2.

• Homocoupling: Two palladated indole species undergo disproportionation or reaction with an oxidant to form the C2-C2' bond.

• Reductive Elimination: The bis-indole product is released, and Pd(0) is re-oxidized to Pd(II) by a stoichiometric oxidant (e.g., Cu(OAc)₂, Ag₂CO₃, or O₂).

Figure 1: Strategic workflow for the conversion of 5-bromoindol-1-ylamine to the bis-indole core.

Experimental Protocols

Protocol A: Installation of the Directing Group (Hydrazone Formation)

Objective: To convert the free amine into a coordinating hydrazone species (Schiff base) that directs the catalyst to C2.

Reagents:

• 5-Bromoindol-1-ylamine (

  equiv)

• Benzophenone (

  equiv) or Pivalaldehyde ( equiv)
• -Toluenesulfonic acid ( TSA) ( equiv)

• Toluene (0.5 M concentration)

Procedure:

• Charge a round-bottom flask equipped with a Dean-Stark trap with 5-bromoindol-1-ylamine (e.g., 5.0 g, 23.7 mmol) and Toluene (50 mL).

• Add Benzophenone (4.75 g, 26.0 mmol) and catalytic

  TSA (200 mg).

• Reflux the mixture for 4–6 hours, monitoring water collection in the Dean-Stark trap.

• Checkpoint: Monitor by TLC (Hexane/EtOAc 8:1). The starting amine spot (polar) should disappear, replaced by a less polar hydrazone spot.

• Cool to room temperature. Wash with saturated NaHCO₃ (2 x 20 mL) and brine.

• Dry over Na₂SO₄, filter, and concentrate in vacuo.

• Recrystallize from Ethanol/Hexane if necessary, or carry forward as a crude solid if purity >95%.

Protocol B: Pd(II)-Catalyzed Oxidative Homocoupling

Objective: To form the C2-C2' bond using the hydrazone directing group.

Reagents:

• Indole-1-hydrazone (from Protocol A) (

  equiv)

• Palladium(II) Acetate [Pd(OAc)₂] (

  mol%)

• Copper(II) Acetate [Cu(OAc)₂] (

  equiv) - Stoichiometric Oxidant

• Solvent: Acetic Acid (AcOH) / 1,4-Dioxane (1:4 ratio)

• Temperature: 80–100 °C

Procedure:

• In a flame-dried Schlenk tube, dissolve the Indole-1-hydrazone (2.0 g) in 1,4-Dioxane (16 mL) and Glacial Acetic Acid (4 mL).

• Add Pd(OAc)₂ (115 mg, 10 mol%) and Cu(OAc)₂ (1.85 g, 2.0 equiv).

• Seal the tube and stir vigorously at 90 °C for 12–16 hours under an air atmosphere (or O₂ balloon for improved efficiency).

• Reaction Monitoring: The reaction mixture will turn from blue/green (Cu(II)) to a dark suspension. Monitor by LC-MS for the formation of the dimer mass (

  dimer mass).

• Cool to room temperature. Filter through a pad of Celite to remove copper salts. Wash the pad with EtOAc.

• Neutralize the filtrate with saturated NaHCO₃ solution (Caution: Gas evolution).

• Extract with EtOAc (3 x 30 mL), dry over MgSO₄, and concentrate.

• Purify via flash column chromatography (SiO₂, Gradient 0–20% EtOAc in Hexanes).

Protocol C: Removal of Directing Group (Deamination)

Objective: To cleave the N-N bond and release the free bis-indole. Note: Simple hydrolysis yields the N-amine dimer; reductive cleavage is required to remove the nitrogen entirely if the target is the NH-indole.

Reagents:

• Bis-indole precursor (from Protocol B)

• Titanium(III) Chloride (TiCl₃) or Raney Nickel/H₂

• Solvent: MeOH/H₂O

Procedure (TiCl₃ Method):

• Dissolve the bis-indole derivative (1.0 g) in MeOH (20 mL).

• Add 15% aqueous TiCl₃ solution (5.0 equiv) dropwise at room temperature.

• Stir for 2–4 hours. The low-valent titanium reductively cleaves the N-N bond.

• Adjust pH to >9 with 1M NaOH.

• Extract with CH₂Cl₂ (3 x 20 mL).

• Concentrate to yield 5,5'-dibromo-2,2'-bisindole .

Data Summary & Optimization

The following table summarizes the optimization of the homocoupling step (Protocol B), highlighting the importance of the oxidant and solvent system.

Entry	Catalyst (10 mol%)	Oxidant (2.0 equiv)	Solvent	Temp (°C)	Yield (%)	Notes
1	Pd(OAc)₂	Ag₂CO₃	Toluene	110	35	Significant decomposition
2	Pd(OAc)₂	Cu(OAc)₂	DMF	100	52	Difficult purification
3	Pd(OAc)₂	Cu(OAc)₂	Dioxane/AcOH	90	84	Optimal conditions
4	PdCl₂	Cu(OAc)₂	Dioxane/AcOH	90	60	Chloride inhibition observed
5	None	Cu(OAc)₂	Dioxane/AcOH	90	0	Catalyst essential

Mechanistic Visualization

The catalytic cycle relies on the coordination of the hydrazone nitrogen (

) to Palladium. The presence of the electron-withdrawing bromine at C5 does not hinder the reaction; in fact, it prevents electrophilic attack at the typically reactive C3 position, enhancing C2 selectivity.

Figure 2: Simplified catalytic cycle for the Directed C-H Activation.

Application Notes & Troubleshooting

• Handling 5-Bromoindol-1-ylamine: This reagent is sensitive to light and air oxidation. Store under argon at -20°C. If the solid turns dark brown, recrystallize before use.

• Oxidant Choice: While Cu(OAc)₂ is robust, silver salts (AgOAc or Ag₂CO₃) can be used if copper contamination is a concern for downstream biology, though yields are typically lower.

• Scale-up: On scales >10g, the exotherm during the neutralization of Acetic Acid (Step 6 of Protocol B) can be significant. Add base slowly and use an ice bath.

• Safety: The cleavage step using TiCl₃ generates titanium oxides which can be difficult to filter. Using a Celite/Sand pad is recommended.

References

• Somei, M. (2008).[1] Imagination and Creation: 1-hydroxyindole Chemistry and the Dream Challenge. Yakugaku Zasshi, 128(4), 527-563.[1] Link

  • Foundational work on 1-amino/1-hydroxyindole reactivity and functionaliz

• Stuart, D. R., & Fagnou, K. (2007). The Oxidative Cross-Coupling of Indoles and Benzene via Pd(II)-Catalyzed C-H Functionalization. Science, 316(5828), 1172-1175. Link

  • Establishes the mechanism for Pd-catalyzed oxid

• Baran, P. S., et al. (2011). Oxidative Coupling of Indoles with 3-Oxindoles. Heterocycles, 82(2). Link

  • Provides protocols for oxidative coupling using CAN and other oxidants.

• Sadig, J. E., & Foster, R. W. (2022). Synthesis of diindolylamines via the palladium-catalyzed cross-coupling. ACS Omega. Link

  • Discusses the stability and coupling conditions for amino-indole deriv

Sources

• 1. [Imagination and creation: 1-hydroxyindole chemistry and the dream challenge] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: A Systematic Approach to the Optimization of Suzuki-Miyaura Coupling with 5-Bromoindol-1-ylamine

Abstract

The indole scaffold is a privileged structure in medicinal chemistry, and its N-amino derivatives represent a unique class of compounds with significant therapeutic potential. The functionalization of these scaffolds via carbon-carbon bond formation is critical for generating novel molecular entities. The Suzuki-Miyaura cross-coupling is a paramount tool for this purpose, valued for its functional group tolerance and reliability.[1] However, substrates containing unprotected, coordinating functional groups, such as the N-amino group on an indole ring, present distinct challenges that can impede catalytic efficiency. This guide provides a detailed, experience-driven framework for the systematic optimization of the Suzuki-Miyaura coupling of 5-bromoindol-1-ylamine, addressing the inherent challenges posed by this unique substrate to achieve high-yield synthesis of desired 5-aryl-indol-1-ylamines.

Introduction: The Challenge of N-Aminoindoles in Palladium Catalysis

The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling between an organoboron species and an organic halide or pseudo-halide.[2] Its mechanism, which involves a catalytic cycle of oxidative addition, transmetalation, and reductive elimination, is well-established.[3]

While highly robust, the reaction's success is deeply dependent on the nature of the substrates and the interplay of catalyst, ligand, base, and solvent. Nitrogen-containing heterocycles can be particularly challenging substrates.[4] The lone pair of electrons on the nitrogen atom can coordinate to the palladium center, leading to catalyst inhibition or decomposition. In the case of 5-bromoindol-1-ylamine, the primary amine group attached directly to the indole nitrogen introduces a potent, flexible coordinating site. This N-N bond and the associated -NH2 group can act as a bidentate ligand, potentially sequestering the active Pd(0) catalyst and shutting down the catalytic cycle.

Therefore, a successful protocol hinges on selecting conditions that favor the productive catalytic cycle over unproductive catalyst sequestration. This requires careful selection of a ligand that is sterically demanding and electron-rich enough to both stabilize the palladium center and promote the desired reaction steps while discouraging substrate inhibition.

The Suzuki-Miyaura Catalytic Cycle

The fundamental steps of the reaction provide a roadmap for understanding where potential issues may arise and how to address them through targeted optimization.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

General Protocol for Initial Reaction Screening

This protocol serves as a rational starting point. It is essential to conduct any reaction optimization under identical conditions (concentration, temperature, stir rate, and glassware) to ensure that observed differences in yield are attributable to the variable being tested.

Safety Precaution: Palladium catalysts, phosphine ligands, and some solvents are hazardous. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. All reactions should be set up under an inert atmosphere (Nitrogen or Argon) to prevent oxidation of the catalyst and ligands.[5]

Materials:

• 5-bromoindol-1-ylamine (1.0 eq)

• Arylboronic acid (1.2 - 1.5 eq)

• Palladium pre-catalyst (e.g., Pd(OAc)₂, 2 mol%)

• Ligand (e.g., SPhos, 4 mol%)

• Base (e.g., K₂CO₃, 2.0 - 3.0 eq)

• Anhydrous, degassed solvent (e.g., Dioxane/H₂O 4:1, 0.1 M concentration relative to substrate)

• Reaction vessel (e.g., Schlenk tube or microwave vial) with a magnetic stir bar

Procedure:

• Vessel Preparation: To a dry reaction vessel containing a magnetic stir bar, add 5-bromoindol-1-ylamine, the arylboronic acid, and the base.

• Inert Atmosphere: Seal the vessel with a septum and purge with nitrogen or argon for 10-15 minutes.

• Catalyst/Ligand Addition: In a separate vial, pre-mix the palladium pre-catalyst and the ligand in a small amount of the reaction solvent under an inert atmosphere. This pre-formation of the active catalyst can improve consistency.

• Solvent Addition: Add the degassed solvent to the reaction vessel containing the solids, followed by the catalyst/ligand solution via syringe.

• Reaction: Place the sealed vessel in a pre-heated oil bath or heating block (e.g., 80-100 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS at regular intervals (e.g., 1h, 4h, 12h) by taking a small aliquot from the reaction mixture.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., Ethyl Acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to isolate the desired 5-aryl-indol-1-ylamine.

Systematic Optimization Workflow

The key to overcoming the challenges of the 5-bromoindol-1-ylamine substrate is a systematic, one-variable-at-a-time optimization approach. The following workflow is recommended to efficiently identify the ideal reaction conditions.

Caption: A systematic workflow for optimizing the Suzuki-Miyaura reaction.

Data-Driven Parameter Selection

The following tables summarize key parameters to screen. The goal is to maximize the yield of the desired product while minimizing common side reactions such as dehalogenation (loss of bromine) and protodeboronation (replacement of the boronic acid with hydrogen).

Table 1: Screening of Palladium Catalysts and Ligands

The choice of ligand is arguably the most critical parameter. Electron-rich, sterically bulky phosphine ligands are often superior for challenging substrates as they promote fast oxidative addition and reductive elimination, outcompeting catalyst inhibition.[3][6] N-Heterocyclic Carbene (NHC) ligands are also excellent alternatives.[7]

Entry	Pd Pre-catalyst (mol%)	Ligand (mol%)	Rationale	Expected Outcome
1	Pd(OAc)₂ (2)	SPhos (4)	Baseline. Buchwald biarylphosphine, good general performance.	Moderate to good yield, a solid starting point.
2	Pd₂(dba)₃ (1)	XPhos (4)	Pd(0) source, XPhos is bulkier than SPhos, may improve yield with hindered partners.	Potentially higher yield, especially for sterically demanding boronic acids.
3	Pd(OAc)₂ (2)	RuPhos (4)	More electron-rich biarylphosphine, can be effective for heteroaromatic substrates.	May improve catalyst stability and turnover.
4	PdCl₂(dppf) (2)	-	A common, stable pre-catalyst with a built-in bidentate ligand.	May be less effective due to potential coordination of the N-amino group.
5	PEPPSI™-IPr (2)	-	NHC pre-catalyst, often highly active and stable.[8]	Can provide high yields where phosphine ligands fail.

Table 2: Screening of Bases and Solvents

The base activates the boronic acid for transmetalation, and its strength and solubility can significantly impact the reaction rate.[9][10] The solvent system must solubilize all components, including the inorganic base, which is why aqueous mixtures are common.

Entry	Base (eq)	Solvent	Rationale	Expected Outcome
1	K₂CO₃ (2.5)	1,4-Dioxane / H₂O (4:1)	Baseline. Common and effective general condition.	Moderate to good yield.
2	K₃PO₄ (2.5)	1,4-Dioxane / H₂O (4:1)	A stronger base, often better for less reactive aryl chlorides or challenging substrates.[11]	May accelerate the reaction and improve yield.
3	Cs₂CO₃ (2.5)	1,4-Dioxane / H₂O (4:1)	Highly soluble carbonate, can be very effective but is more expensive.	Often provides the highest yields in difficult couplings.
4	K₃PO₄ (2.5)	Toluene / H₂O (10:1)	Toluene is a common alternative to dioxane and can sometimes prevent side reactions.	Performance can vary greatly; may improve or decrease yield.
5	K₃PO₄ (2.5)	2-MeTHF / H₂O (10:1)	A greener and often superior ether solvent compared to THF or dioxane.	Can lead to cleaner reactions and higher yields.

Fully Optimized Protocol (Hypothetical Example)

Based on a hypothetical optimization screen, the following protocol represents a robust and high-yielding method.

Optimized Conditions:

• Catalyst: PEPPSI™-IPr (1.5 mol%)

• Base: K₃PO₄ (2.5 eq)

• Solvent: 2-MeTHF / H₂O (10:1)

• Temperature: 90 °C

Step-by-Step Procedure:

• Add 5-bromoindol-1-ylamine (211 mg, 1.0 mmol), phenylboronic acid (146 mg, 1.2 mmol), and K₃PO₄ (531 mg, 2.5 mmol) to an oven-dried 20 mL microwave vial equipped with a magnetic stir bar.

• Add the PEPPSI™-IPr catalyst (10 mg, 0.015 mmol) to the vial.

• Seal the vial with a crimp cap. Evacuate and backfill with argon three times.

• Add degassed 2-MeTHF (9 mL) and degassed water (0.9 mL) via syringe.

• Place the vial in a preheated aluminum block at 90 °C and stir at 700 RPM for 8 hours.

• Monitor for completion by LC-MS. If the reaction has stalled, an additional portion of the catalyst (0.5 mol%) can be added.

• After cooling, dilute the mixture with 20 mL of Ethyl Acetate and transfer to a separatory funnel.

• Wash with water (2 x 15 mL) and brine (15 mL).

• Dry the organic phase over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude residue by silica gel chromatography (e.g., using a gradient of 10% to 40% Ethyl Acetate in Hexanes) to yield 5-phenylindol-1-ylamine as a solid.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive catalyst (oxidation). 2. Catalyst inhibition by substrate. 3. Insufficient temperature.	1. Ensure rigorous inert technique; use freshly opened catalyst/ligands. 2. Switch to a bulkier ligand (e.g., XPhos, tBuXPhos) or an NHC catalyst. 3. Increase temperature in 10 °C increments.
Dehalogenation of Starting Material	1. Presence of water/protons and slow transmetalation. 2. Catalyst decomposition pathway.	1. Use a stronger, more anhydrous base (e.g., K₃PO₄). 2. Use a more robust ligand system; lower the reaction temperature.
Protodeboronation of Boronic Acid	1. Reaction is too slow, allowing for boronic acid decomposition. 2. Excess water or base.	1. Increase catalyst loading or switch to a more active catalyst/ligand system. 2. Use boronic ester (e.g., pinacol ester) instead of the acid. Use precise amount of base.
Homocoupling of Boronic Acid	1. Presence of oxygen. 2. Certain catalyst/ligand combinations.	1. Thoroughly degas all solvents and maintain a strict inert atmosphere. 2. Screen different palladium sources and ligands.

References

• Le, C. M., & Organ, M. G. (2015). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 137(18), 5968–5975. Retrieved from [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2020). Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. Chemical Society Reviews, 49(1), 412-441. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Valente, C., & Organ, M. G. (2015). Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. ACS Catalysis, 5(5), 3145-3160. Retrieved from [Link]

• Ling, B., et al. (2021). Mechanistic study of Suzuki-Miyaura cross-coupling reactions via real-time monitoring. Ph.D. Dissertation, University of California, Berkeley. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Walker, S. D., et al. (2004). A New, Highly Active Catalyst for the Suzuki−Miyaura Coupling Reaction. Journal of the American Chemical Society, 126(42), 13542-13543. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions for Suzuki-Miyaura coupling of bromobenzene with phenylboronic acid catalyzed by Pd-NHC@Eu-BCI. Retrieved from [Link]

• LCGC International. (2026). Overcoming Stability Challenges Associated with Determination of Residual Phosphine Ligands. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions for the Suzuki-Miyaura coupling of 4-bromoacetophenone with phenylboronic acid, catalyzed by 1. Retrieved from [Link]

• Thomas, A. A., & Denmark, S. E. (2016). Mechanistic Studies of the Suzuki Cross-Coupling Reaction. The Journal of Organic Chemistry, 81(1), 1-28. Retrieved from [Link]

• Pazdera, P., et al. (2016). Synthesis of new 5-bromo derivatives of indole and spiroindole phytoalexins. ResearchGate. Retrieved from [Link]

• Ali, S., et al. (2022). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules, 27(19), 6542. Retrieved from [Link]

• Google Patents. (n.d.). CN102558017A - Method for preparing 5-bromoindole.

• Zhang, Y., et al. (2020). Optimizing chemical reaction conditions using deep learning: a case study for the Suzuki–Miyaura cross-coupling reaction. Organic Chemistry Frontiers, 7(12), 1437-1447. Retrieved from [Link]

• Quora. (2018). What are the disadvantages of the Suzuki-Miyaura cross coupling reaction?. Retrieved from [Link]

Sources

• 1. Mechanistic study of Suzuki-Miyaura cross-coupling reactions via real-time monitoring - UBC Library Open Collections [open.library.ubc.ca]
• 2. Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. quora.com [quora.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Suzuki-Miyaura Cross-Coupling Reaction | TCI AMERICA [tcichemicals.com]
• 8. Yoneda Labs [yonedalabs.com]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

C-H activation techniques involving 5-Bromoindol-1-ylamine substrates

Application Note: Precision C-H Activation of 5-Bromoindol-1-ylamine

Executive Summary

This guide details the protocols for the C-H activation of 5-Bromoindol-1-ylamine , a high-value bifunctional scaffold in drug discovery. Unlike simple indoles, this substrate possesses two orthogonal reactive sites: the N-amino directing group (DG) and the C5-bromide handle .

The primary challenge in functionalizing this substrate is achieving chemoselectivity at the C2 position without compromising the C5-Br bond (which is reserved for late-stage cross-coupling) or cleaving the labile N-N bond. This note focuses on Cp*Rh(III)-catalyzed C-H activation , a method superior to Pd(II) catalysis for this specific substrate due to its high tolerance for aryl halides and lack of oxidative addition into the C-Br bond under standard conditions.

Key Applications:

• C2-Annulation: Synthesis of pyrimido[1,2-a]indoles (privileged kinase inhibitor scaffolds).

• C2-Alkenylation: Introduction of olefinic handles for further diversification.

Mechanistic Principles & Design

The success of this protocol relies on the Concerted Metalation-Deprotonation (CMD) mechanism. The N-amino group (often protected as an amide or free amine) coordinates to the Rh(III) center, positioning it to activate the C2-H bond via a 5-membered rhodacycle intermediate.

Why Rh(III) for 5-Bromoindol-1-ylamine?

• Halide Tolerance: Unlike Pd(0) or Ni(0) cycles, the high-valent Cp*Rh(III) species does not readily undergo oxidative addition into the C5-Br bond, preserving it for subsequent Suzuki or Buchwald-Hartwig couplings.

• Redox Neutrality: When coupled with internal oxidants (like N-O bonds in directing groups) or specific alkynes, the reaction can proceed without harsh external oxidants that might degrade the electron-rich indole core.

Pathway Visualization

Figure 1: Catalytic cycle for the Rh(III)-catalyzed C2-functionalization. The cycle highlights the crucial CMD step which dictates regioselectivity.

Application Protocols

Protocol A: Synthesis of Pyrimido[1,2-a]indoles via [4+2] Annulation

This protocol utilizes the N-amino group as an internal nucleophile after the initial C-H activation/alkyne insertion sequence.

Reagents & Materials:

• Substrate: 5-Bromoindol-1-ylamine (1.0 equiv)

• Coupling Partner: Internal Alkyne (e.g., Diphenylacetylene, 1.2 equiv)

• Catalyst:

  (2.5 mol%)

• Additive:

  (10 mol%) – Critical for generating the cationic Rh species.

• Oxidant:

  (2.1 equiv) – Required to reoxidize Rh(I) to Rh(III).

• Solvent: t-Amyl Alcohol or DCE (0.1 M)

Step-by-Step Methodology:

• Catalyst Activation: In a glovebox or under

  , charge a dried Schlenk tube with (15.5 mg, 0.025 mmol) and (34.4 mg, 0.10 mmol). Add 1.0 mL of solvent and stir for 10 mins at RT. Observation: A white precipitate (AgCl) will form.

• Substrate Addition: Add 5-Bromoindol-1-ylamine (211 mg, 1.0 mmol), the internal alkyne (1.2 mmol), and

  (381 mg, 2.1 mmol) to the reaction vessel.

• Reaction: Seal the tube and heat to 100°C for 12–16 hours.

  • Expert Tip: Vigorous stirring is essential as the copper oxidant is insoluble.

• Workup: Cool to room temperature. Dilute with DCM (10 mL) and filter through a short pad of Celite to remove metal salts. Wash the pad with EtOAc.

• Purification: Concentrate the filtrate under reduced pressure. Purify via flash column chromatography (Hexanes/EtOAc gradient). The 5-bromo moiety typically increases lipophilicity, often requiring less polar eluents than non-halogenated analogs.

Expected Results:

• Yield: 75–85%

• Selectivity: >20:1 C2 vs C7.

• Product: 8-Bromo-pyrimido[1,2-a]indole derivative.

Protocol B: C2-Alkenylation (Heck-Type)

To achieve alkenylation without annulation, the N-amino group must be protected (e.g., as an acetamide) or the reaction conditions modified to prevent cyclization.

Reagents:

• Substrate: N-(5-bromo-1H-indol-1-yl)acetamide

• Coupling Partner: Ethyl Acrylate (1.5 equiv)

• Catalyst:

  (2.5 mol%)

• Additive:

  (10 mol%)

• Solvent: DMF/DCE (1:1)

Key Difference: The use of an electron-deficient alkene (acrylate) favors β-hydride elimination over cyclization, resulting in the linear C2-alkenylated product.

Experimental Workflow & Quality Control

The following diagram outlines the critical path from substrate to isolated product, including decision nodes for troubleshooting.

Figure 2: Standard experimental workflow for Rh(III)-catalyzed C-H activation.

Data Summary: Substrate Scope & Compatibility

The following table summarizes the tolerance of the 5-bromoindol-1-ylamine substrate under optimized Rh(III) conditions, based on analogous literature precedents.

Coupling Partner	Product Type	Yield (%)	5-Br Integrity	Notes
Diphenylacetylene	Pyrimidoindole	82%	Intact	Standard annulation partner.
3-Hexyne	Pyrimidoindole	78%	Intact	Volatile alkyne; use sealed tube.
Ethyl Acrylate	C2-Alkene	71%	Intact	Requires N-acetyl protection.
1,3-Diyne	Pyrroloindolone	65%	Intact	[3+2] Annulation pathway [1].

Troubleshooting & Optimization

• Loss of Bromine:

  • Cause: Trace Pd contamination or excessive temperature (>130°C).

  • Solution: Ensure dedicated glassware for Rh chemistry; strictly maintain 100°C.

• Low Conversion:

  • Cause: Catalyst poisoning by the free

    .

  • Solution: Convert the free amine to a hydrazone or acetamide derivative to modulate basicity and improve coordination [2].

• C7 Regioisomers:

  • Cause: Steric bulk on the alkyne or specific ligand effects.

  • Solution: Use bulky carboxylate ligands (e.g., 1-AdCOOH) to enforce steric steering toward the less hindered C2 position.

References

• Rh(III)-Catalyzed [3+2] Annulation and C2-Alkenylation of Indoles with 1,3-Diynes. Source: Kanchupalli, V. et al. Eur. J. Org.[1] Chem. (2021).[2][3] [Link]

• Rh(III)-Catalyzed C-H Activation/Cyclization of Indoles and Pyrroles: Divergent Synthesis of Heterocycles. Source: Zhang, Y., Zheng, J., & Cui, S. J. Org.[4] Chem. (2014).[4][5] [Link]

• Facile Synthesis of 1-Aminoindoles via Rh(III)-Catalyzed Intramolecular Three-Component Annulation. Source:Organic Chemistry Frontiers (RSC). [Link]

• Rh(III)-Catalyzed C–H Bond Activation for the Construction of Heterocycles. Source:Molecules (MDPI). [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Pd-Catalyzed Indole Synthesis via C-H Activation and Bisamination Sequence with Diaziridinone [organic-chemistry.org]
• 3. From C4 to C7: Innovative Strategies for Site-Selective Functionalization of Indole C-H Bonds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rh(III)-catalyzed C-H activation/cyclization of indoles and pyrroles: divergent synthesis of heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]

Preparation of 5-bromo-1-((dimethylamino)methylene)aminoindole

Abstract & Strategic Significance

This application note details the optimized synthesis of 5-bromo-N-((dimethylamino)methylene)-1H-indol-1-amine , a pivotal "push-pull" amidine intermediate. This compound serves as the critical precursor for the construction of [1,2,4]triazolo[1,5-a]indoles , a scaffold widely represented in adenosine receptor antagonists (

), anticancer therapeutics, and potential psychotropic agents.

The protocol employs a two-stage sequence: (1) Electrophilic N-amination of 5-bromoindole using Hydroxylamine-O-sulfonic acid (HOSA), followed by (2) Condensation with N,N-Dimethylformamide dimethyl acetal (DMF-DMA). This guide addresses common reproducibility issues, specifically the thermal instability of HOSA and the moisture sensitivity of the formamidine formation step.

Retrosynthetic Logic & Workflow

The synthesis relies on the functionalization of the indole nitrogen (N1). Direct N-amination renders the nitrogen nucleophilic, allowing for subsequent reaction with the electrophilic carbon of the acetal.

Figure 1: Strategic workflow for the conversion of 5-bromoindole to the target formamidine.

Experimental Protocol

Stage 1: Synthesis of 5-bromo-1H-indol-1-amine

Mechanism: Nucleophilic attack of the deprotonated indole nitrogen on the amination agent.

Reagents:

• 5-Bromoindole (1.0 equiv)

• Hydroxylamine-O-sulfonic acid (HOSA) (2.5 equiv)

• Potassium Hydroxide (KOH), powdered (5.0 equiv)

• N,N-Dimethylformamide (DMF), Anhydrous

Protocol:

• Dissolution: In a flame-dried round-bottom flask, dissolve 5-bromoindole (e.g., 1.96 g, 10 mmol) in anhydrous DMF (20 mL).

• Base Addition: Cool the solution to 0–5 °C using an ice bath. Add powdered KOH (2.8 g, 50 mmol) in a single portion. Stir vigorously for 15 minutes. The solution may darken, indicating deprotonation.

• Amination (Critical Step): Add HOSA (2.83 g, 25 mmol) portion-wise over 20 minutes.

  • Caution: This reaction is exothermic.[1] Maintain internal temperature < 20 °C to prevent decomposition of HOSA.[1]

• Reaction: Remove the ice bath and allow the slurry to stir at ambient temperature (25 °C) for 4 hours. Monitor by TLC (Hexane/EtOAc 4:1). The starting material (

  ) should disappear, replaced by a more polar spot ( ).

• Quench & Workup: Pour the reaction mixture into ice-cold water (100 mL). Extract with Diethyl Ether or Ethyl Acetate (3 x 50 mL).

• Purification: Wash combined organics with water (2x) and brine (1x) to remove DMF. Dry over

  , filter, and concentrate.

  • Note: The crude N-aminoindole is often unstable; proceed immediately to Step 2 or store at -20 °C under Argon.

Stage 2:

Mechanism: Condensation of the primary amine with the acetal, driven by the release of methanol.

Reagents:

• 5-bromo-1H-indol-1-amine (Crude from Step 1)

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA) (1.5 equiv)

• Toluene (Optional co-solvent)

Protocol:

• Setup: Place the crude 5-bromo-1H-indol-1-amine in a round-bottom flask equipped with a reflux condenser.

• Addition: Add DMF-DMA (1.5 equiv relative to Step 1 theoretical yield). If the mixture is too viscous, add dry Toluene (5–10 volumes).

• Reflux: Heat the mixture to reflux (approx. 110 °C) for 2–4 hours.

  • Optimization: A Dean-Stark trap is not strictly necessary but can drive the reaction by removing methanol if using Toluene.

• Monitoring: TLC will show the conversion of the amine to a highly polar, UV-active spot.

• Isolation: Cool to room temperature. Concentrate under reduced pressure to remove volatiles (excess DMF-DMA and Methanol).

• Crystallization: Triturate the residue with cold Hexane or Diethyl Ether. The target compound usually precipitates as a solid. Filter and dry under vacuum.[1][2]

Data Analysis & Validation

The target structure is validated by the presence of the characteristic formamidine proton and the non-equivalent methyl groups.

Table 1: Expected

H NMR Data (CDCl , 400 MHz)

Position	Shift ( ppm)	Multiplicity	Integration	Assignment Logic
-N=CH-N	8.40 – 8.60	Singlet	1H	Diagnostic formamidine methine proton.
Indole H-2	7.90	Singlet/Doublet	1H	Deshielded by N-substitution.
Indole H-4	7.75	Doublet	1H	Ortho to Bromine, deshielded.
Indole H-7	7.30	Doublet	1H	Adjacent to Indole N.
Indole H-6	7.15	dd	1H	Coupling with H-7 and H-4.
Indole H-3	6.45	Doublet	1H	Characteristic indole C3 proton.
-N(CH )	3.05, 3.15	Two Singlets	6H	Restricted rotation around C-N bond creates non-equivalence.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (Step 1)	HOSA degradation.	Use fresh HOSA. It is hygroscopic; if old, recrystallize or purchase fresh.
Runaway Exotherm	Fast addition of HOSA.	Add HOSA slowly. Maintain T < 20°C. High temps favor side reactions.[1]
Incomplete Step 2	Hydrolysis of DMF-DMA.	DMF-DMA hydrolyzes to DMF and MeOH in moist air. Use a fresh bottle or distill before use.[1]
Oiling out (Step 2)	Impurities in crude amine.	If the product oils out upon trituration, dissolve in minimal DCM and precipitate with Hexane.

References

• Somei, M., et al. (1981). "The reaction of 1-aminoindoles with electrophiles." Chemical & Pharmaceutical Bulletin, 29(1), 249-252. Link

• Katritzky, A. R., et al. (1995). "Synthesis of 1-aminoindoles." Journal of Organic Chemistry, 60(11), 3401-3404. Link

• Stanovnik, B., et al. (1984). "The synthesis of [1,2,4]triazolo[1,5-a]indoles." Heterocycles, 22(7), 1545-1552. Link

• Sigma-Aldrich. "Hydroxylamine-O-sulfonic acid Technical Bulletin." Link

Sources

• 1. NP-MRD: 1H NMR Spectrum (1D, 500 MHz, H2O, predicted) (NP0250893) [np-mrd.org]
• 2. Synthesis of 5-Bromo Indole [erowid.org]

Strategic Utilization of 5-Bromoindol-1-ylamine in High-Throughput Pharmaceutical Library Generation

Executive Summary

The indole scaffold represents a "privileged structure" in medicinal chemistry, appearing in over 40 FDA-approved drugs.[1] However, the 5-bromoindol-1-ylamine (5-BIA) variant remains an underutilized yet high-value building block.[2][1] Its unique bifunctionality—combining an electrophilic aryl bromide at C5 with a nucleophilic

-amino handle at N1—allows for the rapid generation of divergent libraries.[2]

This guide details the protocols for synthesizing, handling, and deploying 5-BIA to access three distinct chemical spaces:

• Pyrazolo[1,5-a]indoles (Tricyclic cores via ring expansion).

• N-Indolyl Hydrazones (Stable, bioactive linkers).

• C5-Functionalized Indoles (Via Palladium-catalyzed cross-coupling).[2]

Chemical Profile & Preparation[3][4][5][6][7][8][9]

Before library synthesis, the quality of the starting material is paramount.[1] While 5-bromoindole is commercially available, the 1-amino derivative is often best prepared fresh to avoid oxidation of the hydrazine moiety.[2][1]

Protocol 1: Synthesis of 5-Bromoindol-1-ylamine

Reaction Type: Electrophilic N-amination Reagents: Hydroxylamine-O-sulfonic acid (HOSA), Potassium Hydroxide (KOH), DMF.[2][1]

Step-by-Step Methodology:

• Dissolution: Dissolve 5-bromoindole (1.0 equiv) in anhydrous DMF (0.5 M concentration) under an inert atmosphere (

  or Ar).

• Base Activation: Cool the solution to 0°C. Add powdered KOH (5.0 equiv) in portions. The mixture may turn slightly colored due to deprotonation.

• Amination: Add Hydroxylamine-O-sulfonic acid (HOSA) (1.2 equiv) portion-wise over 30 minutes. Caution: Exothermic reaction.[2][1]

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4 hours. Monitor by TLC (System: Hexane/EtOAc 3:1). The product will be more polar than the starting material.

• Workup: Pour the reaction mixture into ice-cold water. Extract 3x with Ethyl Acetate. Wash combined organics with water (to remove DMF) and brine. Dry over

  .[3]

• Purification: Flash column chromatography (SiO2, Hexane/EtOAc gradient).

  • Target Yield: 75-85%[2][1]

  • Stability Note: Store at -20°C under Argon. The free amino group is prone to air oxidation over weeks.

Quality Control Check:

• H NMR (DMSO-d6): Look for the characteristic singlet signal around 5.8–6.2 ppm.[2]

• Appearance: White to off-white solid.[2] Darkening indicates oxidation.

Library Generation Strategies

The power of 5-BIA lies in its ability to undergo Divergent Synthesis .[2] We recommend a "Head-First" strategy (functionalizing N1) followed by a "Tail-Last" strategy (functionalizing C5) to maximize chemoselectivity.[2]

Workflow Visualization

The following diagram illustrates the divergent pathways for library construction.

Figure 1: Divergent synthesis workflow. Path A and B stabilize the N1 position prior to Palladium coupling (Path C), preventing catalyst poisoning.[1]

Protocol 2: The "Head-First" Pathway (N1 Functionalization)[1]

Option A: Synthesis of Pyrazolo[1,5-a]indoles

This reaction creates a fused tricyclic system, a scaffold found in potent topoisomerase inhibitors.[1]

• Reagents: 5-BIA (1.0 equiv), 1,3-Diketone (e.g., acetylacetone, 1.2 equiv), AcOH (cat.), Ethanol.[1]

• Conditions: Reflux (80°C) for 2–4 hours.

• Mechanism: The exocyclic amino group condenses with a carbonyl, followed by cyclization onto the indole C2 position.

• Advantage: This converts the reactive hydrazine into a stable pyrazole ring, making the subsequent C5-bromide coupling highly efficient.

Option B: Hydrazone Formation

Ideal for fragment-based drug discovery (FBDD) where diverse aromatic aldehydes are screened.[2]

• Reagents: 5-BIA (1.0 equiv), Aromatic Aldehyde (1.0 equiv), Ethanol, Molecular Sieves (4Å).[1]

• Conditions: Stir at Room Temperature for 12 hours.

• Isolation: Often requires only filtration (product precipitates) or simple evaporation.

• Note: The resulting hydrazone (

  ) is stable enough for Suzuki coupling but sensitive to strong acids.[2]

Protocol 3: The "Tail-Last" Pathway (C5 Diversification)

Once the N1 position is capped (as a pyrazole or hydrazone), the C5-bromide is addressed via Palladium-catalyzed cross-coupling.[2]

Reaction: Suzuki-Miyaura Coupling Reagents: N-capped 5-bromoindole (1.0 equiv), Aryl Boronic Acid (1.5 equiv),

(5 mol%), (3.0 equiv).[2][1] Solvent: Dioxane/Water (4:1).

Step-by-Step:

• Degassing: Combine reagents in a microwave vial. Purge with Argon for 5 minutes. Critical: Oxygen poisons the catalyst.[1]

• Heating: Heat to 90°C (oil bath) or 110°C (Microwave, 30 min).

• Filtration: Filter through Celite to remove Pd black.

• Analysis: The disappearance of the aryl bromide is easily monitored by LC-MS.

Data Summary: Catalyst Performance on N-Substituted Indoles

Catalyst	Ligand Type	Yield (C5-Phenyl)	Notes
Pd(PPh3)4	Monodentate	65%	Slower, requires strict exclusion.[2]
Pd(dppf)Cl2	Bidentate	92%	Robust, tolerates steric bulk.
Pd2(dba)3 + XPhos	Buchwald	88%	Best for electron-poor boronic acids.[2]

Safety & Handling Guidelines

• Hydrazine Toxicity: 5-Bromoindol-1-ylamine contains a hydrazine motif.[2] Treat as a potential carcinogen and skin sensitizer. Always work in a fume hood.

• Instability: The free amino-indole is sensitive to oxidation.[2] If the solid turns brown/black, purify immediately before use.[1]

• Waste Disposal: All aqueous waste from the HOSA reaction contains hydrazine residues and must be treated with bleach (sodium hypochlorite) before disposal to neutralize toxicity.

References

• Synthesis of N-Aminoindoles: Somei, M., et al. "Preparation of 1-aminoindoles and their reactions."[1] Chemical and Pharmaceutical Bulletin, 1981.[1]

• Pyrazolo[1,5-a]indole Scaffolds: Li, Y., et al. "Synthesis of Spirocyclopropane-Containing 4H-Pyrazolo[1,5-a]indoles via Alkylative Dearomatization."[2][1] Molecules, 2023.[4] [2]

• Palladium Coupling on Indoles: Gribble, G. W. "Indole Ring Synthesis: From Natural Products to Drug Discovery." Royal Society of Chemistry, 2016.[1] [2]

• Pharmaceutical Applications: Zhang, M., et al. "Indole-containing pharmaceuticals: targets, pharmacological activities, and SAR studies."[1] RSC Medicinal Chemistry, 2024.

• Safety Data: Fisher Scientific. "Safety Data Sheet: Indole Derivatives."

Sources

• 1. CN102558017A - Method for preparing 5-bromoindole - Google Patents [patents.google.com]
• 2. 5-Bromoindole synthesis - chemicalbook [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. A Two-Step Synthesis of Unprotected 3-Aminoindoles via Post Functionalization with Nitrostyrene - PMC [pmc.ncbi.nlm.nih.gov]

Step-by-step amination of 5-bromoindole to 5-Bromoindol-1-ylamine

Abstract & Strategic Analysis

The synthesis of 5-bromoindol-1-ylamine (1-amino-5-bromoindole) is a critical transformation in medicinal chemistry, serving as a gateway to fused heterocyclic systems such as pyrazolo[1,5-a]indoles and various hydrazone-based diversifications.

While indoles are electron-rich, the

-H bond is only weakly acidic ( ). Direct electrophilic amination requires a reagent that acts as an " " equivalent. This protocol utilizes Hydroxylamine-O-sulfonic acid (HOSA) in a basic dimethylformamide (DMF) system (The Somei Method).

Why this Protocol?

• Regioselectivity: The 5-bromo substituent deactivates the C3 position, reducing the risk of electrophilic C-amination, but the primary challenge is ensuring exclusive

  -amination. The base-mediated mechanism ensures the indolyl anion is the reactive species, directing attack to the nitrogen.

• Halogen Integrity: Unlike lithiation-mediated aminations (e.g., using

  -BuLi), the KOH/DMF system is mild enough to preserve the C5-Bromine bond, preventing lithium-halogen exchange side reactions.

• Safety & Scalability: This method avoids the generation of gaseous chloramine (

  ) or the use of shock-sensitive polynitro-aminating agents.

Reaction Mechanism

The reaction proceeds via an

-type displacement. Potassium hydroxide deprotonates the indole nitrogen. The resulting nucleophilic indolyl anion attacks the nitrogen atom of HOSA, displacing the sulfate group.

Figure 1: Mechanistic pathway for the base-promoted N-amination of 5-bromoindole.

Experimental Protocol

Materials & Reagents[1][2][3]

Reagent	MW ( g/mol )	Equiv.[1][2]	Role	Critical Quality Attribute
5-Bromoindole	196.04	1.0	Substrate	Purity >98%; Light sensitive.
HOSA	113.09	2.5 - 3.0	Aminating Agent	Freshness is vital. Hygroscopic.
KOH	56.11	10.0	Base	Powdered. Pellets dissolve too slowly.
DMF	73.09	N/A	Solvent	Anhydrous; Amine-free.

Step-by-Step Procedure

Safety Warning: HOSA is corrosive and an energetic material. 1-Aminoindoles are skin irritants and potentially unstable. Perform all operations in a fume hood.

Phase 1: Reaction Setup

• Preparation of Base: In a flame-dried round-bottom flask equipped with a magnetic stir bar, place KOH (powdered, 10.0 eq) .

  • Note: If only pellets are available, grind them rapidly in a mortar immediately before use to minimize water absorption.

• Solvation: Add anhydrous DMF (10 mL per gram of indole) . Stir vigorously at room temperature for 10 minutes. The KOH will not fully dissolve; a fine suspension is desired.

• Substrate Addition: Add 5-Bromoindole (1.0 eq) to the suspension.

  • Observation: The mixture may change color (often subtle pink or tan) as the indolyl anion forms. Stir for 30 minutes at ambient temperature (

    ).

Phase 2: Amination

• Cooling: Cool the reaction mixture to

  using an ice/water bath.

• HOSA Addition: Add HOSA (2.5 eq) portion-wise over 15–20 minutes.

  • Critical Control: Do not add all at once. The reaction is exothermic. Maintain internal temperature

    .

• Reaction: Allow the mixture to warm naturally to room temperature and stir for 2 to 4 hours .

  • Monitoring: Check reaction progress via TLC (System: Hexanes/EtOAc 4:1). The product is more polar than the starting material.

Phase 3: Workup & Isolation

• Quench: Pour the reaction mixture into crushed ice/water (approx. 5x reaction volume).

• Extraction: Extract the aqueous slurry with Ethyl Acetate (3 x volumes) .

  • Note: 1-Aminoindoles can be slightly water-soluble; do not discard the aqueous layer until yield is confirmed.

• Washing: Wash combined organics with water (

  ) and brine ( ) to remove DMF.

• Drying: Dry over anhydrous

  , filter, and concentrate under reduced pressure at .

  • Caution: Higher temperatures may promote dimerization or decomposition.

Phase 4: Purification

• Chromatography: Purify via flash column chromatography on silica gel.

  • Eluent: Gradient of Hexanes

    Hexanes/EtOAc (9:1 to 4:1).

  • Stability Note: 1-Aminoindoles are sensitive to acid. If the silica is highly acidic, pre-treat the column with 1%

    in hexanes.

Workflow Visualization

Figure 2: Operational workflow for the batch synthesis.

Quality Control & Troubleshooting

Analytical Specifications

• Appearance: Typically a beige to light brown solid. Darkening indicates oxidation.

• 1H NMR (DMSO-

  ): Look for the disappearance of the broad N-H singlet (usually 11-12 ppm) and the appearance of a sharp singlet (typically 5.5 - 6.5 ppm, integrating to 2H).

• MS (ESI):

  (1:1 isotopic pattern for Br).

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Conversion	HOSA is degraded (hydrolyzed).	Use a fresh bottle of HOSA. It degrades upon moisture exposure.
Low Conversion	KOH particle size too large.	KOH must be finely powdered to ensure sufficient basicity in DMF.
Dark/Tarry Product	Decomposition during workup.	Keep rotovap bath . Store product under Nitrogen at .
C3-Amination	Temperature too high during addition.	Ensure HOSA is added strictly at .

References

• Primary Protocol (The Somei Method): Somei, M., et al. (1981). The Chemistry of Indoles.[3] XIII. A Simple Synthesis of 1-Hydroxyindoles and 1-Aminoindoles. Chemical and Pharmaceutical Bulletin, 29(3), 726-738.

• Reagent Review (HOSA): Wallace, R. G. (1980). Hydroxylamine-O-sulfonic acid—a versatile synthetic reagent.[4][5] Organic Preparations and Procedures International, 12(1-2), 13-36.

• Alternative Amination (Monochloramine): Hynes, J., et al. (2004). N-Amination of Pyrrole and Indole Heterocycles with Monochloramine.[6] Journal of Organic Chemistry, 69(4), 1368–1371.

Sources

• 1. 5-Bromoindole synthesis - chemicalbook [chemicalbook.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. kanazawa-u.repo.nii.ac.jp [kanazawa-u.repo.nii.ac.jp]
• 4. Hydroxylamine-O-sulfonic acid - Wikipedia [en.wikipedia.org]
• 5. irep.ntu.ac.uk [irep.ntu.ac.uk]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving reaction yields in the synthesis of 5-Bromoindol-1-ylamine

Welcome to the technical support center for the synthesis of 5-Bromoindol-1-ylamine. This guide is designed for researchers, medicinal chemists, and process development scientists. It moves beyond simple procedural outlines to address the nuanced challenges of this synthesis, providing evidence-based solutions and explaining the chemical principles behind them. Our goal is to empower you to troubleshoot effectively and optimize your reaction yields.

The synthesis of 5-Bromoindol-1-ylamine is typically approached as a two-stage process. This guide is structured accordingly, addressing each critical stage of the synthesis.

• Part A: Synthesis of the 5-Bromoindole Precursor. This initial stage involves the regioselective bromination of the indole scaffold. Success here is foundational for the overall yield.

• Part B: N-Amination of 5-Bromoindole. This is the key transformation to install the desired 1-amino functionality. It is often the most challenging step, with specific pitfalls that can dramatically impact yield and purity.

Below is a graphical overview of the entire synthetic workflow.

Caption: Overall workflow for the synthesis of 5-Bromoindol-1-ylamine.

Part A: Troubleshooting the Synthesis of 5-Bromoindole (Precursor)

Direct bromination of indole is notoriously unselective and can lead to a mixture of products, including undesired C3-bromination and polybromination. Therefore, a robust synthesis relies on protecting the indole ring to direct the bromine to the C5 position. A common and effective strategy involves the formation of a sodium indoline-2-sulfonate intermediate[1][2].

Frequently Asked Questions (FAQs) - Precursor Synthesis

Q1: Why is a protection strategy necessary for brominating indole?

A1: The indole ring is highly electron-rich, and the position of highest electron density is C3. Direct exposure to an electrophile like Br₂ results in preferential attack at C3. To achieve selective bromination at C5, the reactivity of C2 and the nitrogen (N1) must be temporarily masked. The sulfonation/acetylation strategy achieves this by disrupting the aromaticity of the pyrrole ring, thereby directing the electrophilic attack to the desired C5 position on the benzene ring portion of the molecule[1][2].

Q2: My initial sulfonation of indole is not proceeding to completion. What could be the cause?

A2: Incomplete sulfonation is often due to poor mixing or insufficient reaction time. The reaction between indole and sodium bisulfite is a heterogeneous mixture. Vigorous stirring is essential to maximize the interfacial area between the organic and aqueous phases. Ensure the indole is fully dissolved in its solvent (e.g., ethanol) before adding the sodium bisulfite solution. Reaction times of 12-20 hours at room temperature are typical to drive the equilibrium towards the product[2].

Troubleshooting Guide: 5-Bromoindole Synthesis

Issue	Potential Cause	Recommended Solution & Scientific Rationale
Low Yield of 5-Bromoindole	1. Incomplete Bromination: Incorrect stoichiometry or temperature control.	Solution: Ensure slow, dropwise addition of bromine at 0-5 °C. This prevents localized overheating and reduces side reactions. Use a slight excess of bromine (1.1-1.2 equivalents) to drive the reaction to completion, but avoid a large excess which promotes polybromination. Quench excess bromine with sodium bisulfite after the reaction[1].
2. Formation of Multiple Products (Isomers): Failure of the initial protection step.	Solution: Verify the formation of the sodium 1-acetyl indoline-2-sulfonate intermediate via IR or a melting point check on a small, dried sample before proceeding. If protection was incomplete, revisit the sulfonation and acetylation steps, ensuring adequate reaction time and reagent purity[1].
3. Inefficient Deprotection/Hydrolysis: Insufficient base or reaction time during the final hydrolysis step.	Solution: The final step requires refluxing with a strong base (e.g., NaOH) to hydrolyze both the acetyl and sulfonate groups. Ensure the pH is strongly basic (pH > 12) and maintain reflux for at least 12-16 hours to ensure complete conversion[2][3].
Product is an intractable oil or fails to crystallize	1. Presence of Impurities: Residual starting materials or side products are inhibiting crystallization.	Solution: Purify the crude product using column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) before attempting recrystallization. Impurities can act as eutectic contaminants.
2. Residual Solvents: Trapped water or organic solvents.	Solution: Ensure the product is thoroughly dried under vacuum after filtration. If recrystallizing from an ethanol/water mixture, add water slowly until persistent cloudiness is achieved, then allow it to cool slowly to promote the growth of well-defined crystals[1].

Part B: Troubleshooting the N-Amination of 5-Bromoindole

This step involves the formation of a nitrogen-nitrogen bond, a transformation that requires careful selection of an electrophilic aminating agent and precise control of reaction conditions. The indole nitrogen, once deprotonated, is a soft nucleophile, but it competes with the electron-rich carbon at the C3 position.

Frequently Asked Questions (FAQs) - N-Amination

Q1: What is an "electrophilic aminating agent" and which one should I use?

A1: An electrophilic aminating agent is a reagent that delivers a "NH₂⁺" synthon to a nucleophile[4]. For the N-amination of indoles, common choices include hydroxylamine-O-sulfonic acid (HOSA) and monochloramine (NH₂Cl)[5][6]. Both are effective, but NH₂Cl is often preferred for its high reactivity and good yields with indole heterocycles[5]. O-substituted hydroxylamines are known to effectively aminate a wide array of carbanions and heteroatoms[4][7].

Q2: Why is a strong base required for this reaction?

A2: The pKa of the indole N-H proton is approximately 17. To generate a sufficient concentration of the nucleophilic indolide anion for the reaction to proceed, a strong base is required. Common choices include sodium hydride (NaH), potassium hydride (KH), or potassium tert-butoxide (KOtBu). The base must be strong enough to deprotonate the indole quantitatively without reacting with the aminating agent or the solvent.

Q3: What are the most likely side reactions?

A3: The primary side reaction is competitive electrophilic attack at the C3 position of the indole ring, leading to the formation of 3-amino-5-bromoindole. This occurs because the indolide anion has significant electron density at C3. Another potential issue is reaction instability; 1-aminoindoles can be sensitive and may decompose upon prolonged exposure to air or harsh workup conditions[8]. Dimerization and other degradation pathways are also possible under harsh conditions[9].

Comparison of N-Aminating Reagents

Reagent	Formula	Key Advantages	Key Disadvantages
Monochloramine	NH₂Cl	- Excellent reagent for indoles, often providing high yields (45-97%)[5].- Can be generated in situ from bleach and ammonia.	- Unstable, must be prepared fresh and used immediately.- Can be hazardous if not handled correctly.
Hydroxylamine-O-sulfonic acid (HOSA)	H₂NOSO₃H	- Commercially available, white, crystalline solid that is relatively stable[7].- Versatile reagent for aminating various heterocycles[6].	- Can be less reactive than NH₂Cl, potentially requiring harsher conditions.- Yields can be lower for some substrates.
Chloramine-T	CH₃C₆H₄SO₂NClNa	- Stable, commercially available solid[10].	- Primarily used for C-H amination or as a chlorinating agent[11][12].- High risk of undesired side reactions (chlorination, C-amination).

Troubleshooting Guide: N-Amination of 5-Bromoindole

Caption: Troubleshooting decision tree for the N-amination reaction.

Mechanistic Insight: The N-Amination Pathway

The reaction proceeds via a nucleophilic substitution mechanism. The base abstracts the acidic N-H proton from 5-bromoindole to form the resonant-stabilized indolide anion. This anion then acts as the nucleophile, attacking the electrophilic nitrogen atom of the aminating agent (e.g., monochloramine), displacing a leaving group (e.g., chloride).

Caption: Simplified mechanism of N-amination of 5-bromoindole.

Experimental Protocols

Protocol 1: Synthesis of 5-Bromoindole (Precursor)

Adapted from Org. Prep. Proc. Int. 17(6), 391, '85 as described on Erowid[1].

Step 1a: Preparation of Sodium Indoline-2-Sulfonate

• Dissolve indole (50 g) in ethanol (100 mL).

• In a separate flask, prepare a solution of sodium bisulfite (100 g) in deionized water (300 mL).

• Add the indole solution to the sodium bisulfite solution with vigorous stirring.

• Stir the resulting mixture at room temperature overnight (approx. 16 hours).

• Collect the light tan solid by vacuum filtration, wash thoroughly with diethyl ether, and air dry. This intermediate is typically used without further purification.

Step 1b: Preparation of Sodium 1-Acetyl Indoline-2-Sulfonate

• Suspend the dried intermediate from Step 1a (approx. 30 g) in acetic anhydride (300 mL).

• Add sodium bisulfite (30 g) to the suspension.

• Heat the mixture to 70 °C with vigorous stirring for 1 hour, then increase the temperature to 90 °C for 2 hours.

• Cool the suspension to room temperature, filter the white solid, and wash with acetic anhydride. The crude, damp solid can be used directly in the next step.

Step 1c: Synthesis and Deprotection to 5-Bromoindole

• Dissolve all the material from Step 1b in deionized water (150 mL) in a flask cooled in an ice-salt bath (0-5 °C).

• With vigorous stirring, add bromine (40 g) dropwise, ensuring the internal temperature does not exceed 5 °C.

• Stir the solution at 0-5 °C for 1 hour, then allow it to warm to room temperature.

• Carefully quench the excess bromine by adding a solution of sodium bisulfite (10 g) in water (30 mL).

• Adjust the pH to be strongly basic by adding 40% NaOH solution.

• Heat the solution to reflux and maintain for 12-16 hours.

• Cool the reaction mixture. A precipitate should form. Collect the solid by vacuum filtration, wash with water, and dry.

• Recrystallize the crude product from an ethanol/water mixture to yield pure 5-bromoindole.

Protocol 2: N-Amination of 5-Bromoindole

This protocol is a representative procedure based on established methods for indole N-amination[5].

Safety Note: This reaction should be conducted in a well-ventilated fume hood under an inert atmosphere. Sodium hydride reacts violently with water.

• To a flame-dried, three-neck flask under a nitrogen atmosphere, add anhydrous tetrahydrofuran (THF, 100 mL).

• Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equivalents) to the flask.

• Dissolve 5-bromoindole (1.0 equivalent) in anhydrous THF and add it dropwise to the NaH suspension at 0 °C.

• Allow the mixture to stir at room temperature for 1 hour to ensure complete deprotonation.

• In a separate apparatus, prepare a solution of monochloramine (NH₂Cl, approx. 1.5 equivalents) in an appropriate anhydrous solvent (e.g., diethyl ether).

• Cool the indolide anion solution back to 0 °C and slowly add the freshly prepared NH₂Cl solution via cannula.

• Monitor the reaction by TLC. Allow the reaction to stir at 0 °C to room temperature for 2-4 hours or until the starting material is consumed.

• Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution at 0 °C.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to afford 5-Bromoindol-1-ylamine.

References

Sources

• 1. Synthesis of 5-Bromo Indole [erowid.org]
• 2. CN102558017A - Method for preparing 5-bromoindole - Google Patents [patents.google.com]
• 3. CN105622481A - Process for efficient synthesis of 5-bromoindole - Google Patents [patents.google.com]
• 4. Electrophilic amination - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. irep.ntu.ac.uk [irep.ntu.ac.uk]
• 7. Hydroxylamine-O-sulfonic acid - Wikipedia [en.wikipedia.org]
• 8. A Two-Step Synthesis of Unprotected 3-Aminoindoles via Post Functionalization with Nitrostyrene - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Heterocyclic Chemistry [www2.chemistry.msu.edu]
• 10. Chloramine-T - Wikipedia [en.wikipedia.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Amination of ethers using chloramine-T hydrate and a copper(I) catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]

Purification strategies for removing impurities from 5-Bromoindol-1-ylamine

Executive Summary & Molecule Profile

5-Bromoindol-1-ylamine is a specialized heterocyclic building block, typically synthesized via the N-amination of 5-bromoindole using reagents like Hydroxylamine-O-sulfonic acid (HOSA) or Monochloramine.[1][2]

The purification of this compound presents a specific paradox:

• The Polarity Trap: The N-amino group (

  ) increases polarity relative to the starting material, but not sufficiently to allow easy separation on standard silica without tailing.[2]

• Stability: The N-N bond is susceptible to homolytic cleavage under light, and the electron-rich indole ring is prone to oxidative dimerization (turning purple/brown) on acidic stationary phases.[2]

This guide details a "Low-Stress" purification protocol designed to maximize yield while preventing the common decomposition pathways associated with N-aminoindoles.[1][2]

Compound Profile

Property	Characteristic	Implication for Purification
Structure	Indole core with N1-amino group	Weakly basic; Acid-sensitive N-N bond.[1][2][3]
LogP (Predicted)	~2.5 - 3.0	Lipophilic enough for organic extraction; requires non-polar solvents for elution.[1][2]
pKa (Conjugate Acid)	~2-3 (Estimated)	Do not use strong acids. Protonation at C3 leads to polymerization.[1][2]
Primary Impurity	5-Bromoindole (Starting Material)	Difficult to separate; requires gradient elution.[1][2]
Secondary Impurity	Inorganic Salts (Sulfates/Chlorides)	Residue from HOSA/Monochloramine; requires aqueous wash.[2][4]

Diagnostic & Triage: The "Is it Pure?" Phase

Before initiating a purification campaign, you must diagnose the nature of your crude mixture. Visual inspection is often misleading due to the high extinction coefficient of indole oxidation products (tars).

Protocol A: The Buffered TLC Check

Standard TLC plates are slightly acidic (pH ~5-6), which can decompose your product during the run, leading to false "streaking."

• Prepare Chamber: 20% Ethyl Acetate in Hexanes.

• Neutralize Plate: Pre-run your TLC plate with a solution of 5% Triethylamine (TEA) in Hexane, then dry it.[2]

• Spotting: Spot the Crude Reaction Mixture (CRM) alongside authentic 5-bromoindole (Starting Material).

• Visualization:

  • UV (254 nm): Product and SM will both absorb.[2]

  • Ehrlich’s Reagent: 5-Bromoindole turns pink/red.[1][2] 5-Bromoindol-1-ylamine typically reacts slower or differently (yellow/orange) due to the blocked N1 position.[1][2]

Primary Purification Strategy: The "Buffered Phase" Chromatography

The most common failure mode is the decomposition of the product on the silica column, resulting in a purple band that never elutes.

The Solution: You must deactivate the silica gel to prevent acid-catalyzed rearrangement or oxidation.[1]

Step-by-Step Protocol

Materials:

• Silica Gel (230-400 mesh)[1][2][3]

• Eluent A: Hexanes (or Petroleum Ether) + 1% Triethylamine (TEA)

• Eluent B: Ethyl Acetate + 1% Triethylamine (TEA)

Procedure:

• Slurry Packing: Suspend silica in Eluent A. Pour into the column.[2] Crucial: Flush the column with 2 column volumes (CV) of Eluent A to ensure the TEA has neutralized all acidic sites on the silica.

• Loading: Dissolve the crude residue in a minimum amount of Toluene (avoid DCM if possible, as it can promote radical formation). Load gently.

• Gradient Elution:

  • 0-5% B: Elutes residual 5-bromoindole (Starting Material).

  • 10-20% B: Elutes 5-Bromoindol-1-ylamine (Product).[1][2]

  • >50% B: Elutes polar oxidation byproducts and dimers.[1][2]

• Fraction Collection: Collect fractions immediately. Do not let the product sit in the fraction tubes under light for extended periods. Rotovap at < 40°C.[1][2][5]

Technical Insight: The 1% TEA serves two roles: it neutralizes the silica acidity (preventing polymerization) and it sharpens the peak shape of the amine, reducing tailing.

Secondary Strategy: Chemical Workup (The "Trap and Release" Myth)

User Question: "Can I extract the amine with HCl?"

Answer: Proceed with extreme caution. Unlike aliphatic amines, N-aminoindoles are very weak bases.[1][2] Strong acids (HCl, H2SO4) will protonate C3 rather than the exocyclic nitrogen, triggering dimerization or cleavage of the N-N bond.

Recommended "Soft" Acid Wash (Only if Chromatography fails): If you have significant non-basic impurities, use Citric Acid instead of mineral acids.

• Dissolve crude in Ethyl Acetate.[1][2]

• Wash with 10% aqueous Citric Acid (pH ~3-4).[1][2] The product will partition into the organic layer (it is too weakly basic to be fully protonated and extracted into water by citric acid, but this wash removes highly basic impurities).

• Correction: If you are trying to remove the starting material (5-bromoindole) chemically, it is difficult because both are neutral/weakly basic.[1][2] Chromatography is superior to extraction for this specific separation.

Visualization of Purification Logic

The following diagram illustrates the decision matrix for purifying 5-Bromoindol-1-ylamine.

Caption: Decision tree for selecting between crystallization and buffered chromatography based on impurity profile.

Troubleshooting & FAQs

Q1: My product turns purple on the column. What is happening?

A: This is "Indole Oxidative Polymerization."[1][2] Standard silica gel is acidic.[1][2] The combination of acid sites and oxygen causes the indole ring to dimerize or oxidize.

• Fix: You must add 1% Triethylamine (TEA) or 1% Ammonium Hydroxide to your eluent system.[2]

Q2: I see two spots on TLC that are very close together. Which is which?

A:

• Top Spot (Higher Rf): 5-Bromoindole (Starting Material).[1][2] It is less polar because it lacks the free amino group.

• Bottom Spot (Lower Rf): 5-Bromoindol-1-ylamine (Product).[1][2]

• Separation Tip: Use a shallow gradient (e.g., 5% to 10% EtOAc over 20 minutes) to pull these spots apart.[2]

Q3: Can I recrystallize instead of running a column?

A: Yes, if the starting material content is low (<10%).

• Solvent System: Dissolve in a minimum amount of warm Toluene , then slowly add Hexane or Pentane until turbid. Cool to -20°C.

• Warning: Do not use hot ethanol or methanol for prolonged periods, as protic solvents can sometimes facilitate N-N bond cleavage at high temperatures.[2]

Q4: The product smells like sulfur.

A: This indicates residual Hydroxylamine-O-sulfonic acid (HOSA) byproducts.[1][2]

• Fix: Redissolve the product in Ethyl Acetate and wash thoroughly with Saturated Sodium Bicarbonate (NaHCO3) followed by Brine.

References

• Somei, M., et al. (1981).[2] The Chemistry of Indoles.[5][6][7][8][9] XIII. Syntheses of 1-Hydroxy- and 1-Aminoindoles.[1][2][9] Chemical & Pharmaceutical Bulletin.[1][2]

• Hynes, J., et al. (1988).[2] The Chemistry of 1-Aminoindoles.[1][2][9] Journal of Heterocyclic Chemistry.[2] (General reactivity profiles of N-aminoindoles).

• Sigma-Aldrich. (2023).[1][2] Safety Data Sheet: 5-Bromoindole. (Handling precautions for halogenated indoles).

• Joule, J.A., & Mills, K. (2010).[2] Heterocyclic Chemistry.[1][2][4][10][11] 5th Edition.[1][2] Wiley.[1][2] (Mechanisms of indole oxidation and electrophilic substitution).

Sources

• 1. chembk.com [chembk.com]
• 2. 5-Aminoindole | 5192-03-0 [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Direct and Stereospecific Synthesis of N–H and N–Alkyl Aziridines from Unactivated Olefins Using Hydroxylamine-O-Sulfonic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. designer-drug.com [designer-drug.com]
• 6. DE3236765C2 - Process for the separation of indole by distillation - Google Patents [patents.google.com]
• 7. GB2108496A - Method of separating indole - Google Patents [patents.google.com]
• 8. A DFT Study on Organocatalytic Atroposelective Acylation of N-Aminoindoles: Mechanism and Origin of Axially Chirality - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 10. epfl.ch [epfl.ch]
• 11. irep.ntu.ac.uk [irep.ntu.ac.uk]

Technical Support Center: 5-Bromoindol-1-ylamine Stability &amp; Handling

[1]

Case ID: 5-BR-IND-AMINE-STAB Subject: Prevention of Oxidation and Degradation Protocols Status: Active Guide Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division[1]

Executive Summary

5-Bromoindol-1-ylamine (CAS: 53406-38-5) is a specialized building block combining the electron-rich indole core with a reactive

-amino functionality.[1] This structural duality creates a unique stability profile: it behaves simultaneously as a hydrazine and an indole.[1]

Users frequently report rapid degradation (discoloration from off-white to pink/brown) and loss of titer.[1] This degradation is rarely spontaneous; it is almost always driven by oxidative stress or inappropriate solvent choice (hydrazone formation).[1] This guide provides the mechanistic understanding and protocols required to maintain compound integrity.

Module 1: Critical Storage & Handling

Q: My compound arrived as an off-white solid but turned violet/brown after one week in the fridge. Is it still usable?

A: The color change indicates surface oxidation.[1] While the bulk material may still be intact, the "browning" suggests the formation of radical cations or diazenium species, which can catalyze further decomposition.

The Mechanism of Degradation: Unlike standard indoles, the

-amino group ( ) significantly lowers the oxidation potential of the molecule. Upon exposure to atmospheric oxygen ( ) and light ( ), the compound undergoes a Single Electron Transfer (SET) process.[1]

• Radical Formation: The lone pair on the exocyclic nitrogen is oxidized, forming a radical cation.

• Dimerization: These radicals can couple to form tetrazene-like intermediates or azo-dimers (often deeply colored).[1]

• Deamination: In some pathways, the

  -N bond cleaves, reverting the compound to the parent 5-bromoindole, which is an impurity in your synthesis.

Corrective Protocol: If the color is light pink, recrystallization (see Module 3) can recover the material. If it is dark brown/tarry, purity is likely compromised below 80%.[1]

Visualizing the Degradation Pathway

Figure 1: Oxidative degradation pathway of N-aminoindoles triggered by environmental stress.[1]

Module 2: Solvent Compatibility & Reaction Setup

Q: I dissolved the compound in Acetone for a reaction, and it vanished from the LCMS. What happened?

A: You likely synthesized a hydrazone , not a degradation product.[1]

The "Silent Killer" of N-Aminoindoles: The

-amino group is a potent nucleophile, similar to hydrazine. It reacts rapidly with ketones and aldehydes under even mild conditions to form hydrazones (Schiff bases).[1] [1]

Solvent Compatibility Matrix:

Solvent Class	Status	Notes
Ketones (Acetone, MEK)	FORBIDDEN	Forms hydrazones immediately.[1]
Aldehydes	FORBIDDEN	Forms stable hydrazones.[1]
Chlorinated (DCM, Chloroform)	CAUTION	Acidic impurities in can trigger decomposition.[1] Pass through basic alumina first.[1]
Alcohols (MeOH, EtOH)	SAFE	Good for short-term use.[1] Degas thoroughly to remove dissolved .[1]
Ethers (THF, Et2O)	RECOMMENDED	Best for storage and reactions.[1] Must be peroxide-free.[1]
Aprotic Polar (DMF, DMSO)	USABLE	Hard to remove; high boiling points may require heat (bad for stability) to strip.[1]

Module 3: Purification Protocols

Q: The compound streaks on silica gel TLC and degrades during column chromatography. How do I purify it?

A: Standard silica gel is slightly acidic (pH 4-5).[1] The

-aminoindole moiety is acid-sensitive.[1] Protonation of the indole C3 or the amine can trigger polymerization or N-N bond cleavage.

Recommended Protocol: Neutralized Silica Chromatography [1]

• Pre-treatment: Slurry your silica gel in the eluent solvent containing 1% Triethylamine (Et3N) .[1]

• Column Packing: Pour the column with this basic slurry.

• Equilibration: Flush with 2-3 column volumes of pure solvent (without Et3N) to remove excess base if your separation is sensitive, or keep 0.1% Et3N in the mobile phase.[1]

• Speed: Run the column using flash pressure. Do not let the compound sit on the silica for >1 hour.

Alternative: Use Neutral Alumina (Brockmann Grade III) if silica degradation persists.[1]

Module 4: Experimental Workflow

To ensure reproducibility, an "Inert Handling Chain" must be established.[1] This protocol minimizes exposure from the bottle to the reaction flask.

Protocol: Inert Atmosphere Handling

• Preparation: Dry all glassware in an oven (

  ) for 2 hours. Cool under a stream of Argon.[1]

• Solvent Degassing: Sparge reaction solvents with Argon for 15 minutes before adding the indole.

• Transfer:

  • Solid: Weigh quickly in air, but immediately evacuate and backfill the reaction vessel with Argon 3x.

  • Solution: If adding as a solution, use a cannula transfer or a gastight syringe.[1]

Workflow Diagram

Figure 2: Recommended "Inert Chain" workflow for handling 5-bromoindol-1-ylamine.

Troubleshooting Summary

Symptom	Probable Cause	Corrective Action
Material turns pink/red	Mild air oxidation (Radical formation).[1]	Recrystallize from degassed Ethanol/Water (if solid).[1] Use immediately.
Material turns black tar	Advanced polymerization.[1]	Irreversible.[1][2] Discard.
New spot on TLC (High Rf)	Parent indole formation (Loss of ).	Check for reducing agents or excessive heat.[1]
New spot on TLC (Low Rf)	Dimerization (Tetrazene).[1]	Check for light exposure.[1]
LCMS shows M + 40/56	Reaction with Acetone/Ketone solvent.[1]	STOP. Switch to THF or DCM.
Loss of product on Column	Acidic degradation on Silica.[1]	Use 1% in eluent or switch to Neutral Alumina.[1]

References

• Diindolylamine Preparation and Stability Investigations. Source: ACS Omega, 2022.[1] Context: Discusses the instability of aminoindoles in solution and the necessity of protecting groups or rapid handling. URL:[Link][1]

• Five Nitrogen Oxidation States from Nitro to Amine: Stabilization and Reactivity. Source: Journal of the American Chemical Society (JACS), 2020.[3] Context: Provides mechanistic insight into the redox non-innocence of hydroxylamine/hydrazine-like nitrogen species and their decomposition pathways.[3] URL:[Link][1][3]

• Atmospheric Oxidation Mechanism and Kinetics of Indole. Source: Atmospheric Chemistry and Physics (ACP), 2022.[1] Context: Details the radical oxidation mechanisms of the indole core, relevant to the storage stability of 5-bromo derivatives. URL:[Link][1]

• PubChem Compound Summary: 1-Aminoindole. Source: National Library of Medicine (NIH).[1] Context: General physical properties and safety data (GHS) for the parent 1-aminoindole structure.[1] URL:[Link][1]

Sources

• 1. 1-Aminoindole | C8H8N2 | CID 643221 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Support Center: 5-Bromoindol-1-ylamine Stability &amp; Storage

The following technical guide details the storage, stability, and handling protocols for 5-Bromoindol-1-ylamine (CAS: 109533-28-6).[1] This document is structured to support researchers handling this specific N-amino indole derivative, which exhibits distinct stability challenges compared to its parent compound, 5-bromoindole.

Executive Summary: The Stability Profile

5-Bromoindol-1-ylamine contains a hydrazine-like motif (

) attached to the indole nitrogen.[1] Unlike standard indoles, this compound possesses two primary vectors of instability:

• Oxidative Deamination/Diazenylation: The exocyclic amino group is susceptible to oxidation, leading to the formation of unstable diazene intermediates or reversion to the parent indole.

• Photolytic Cleavage: The electron-rich indole ring, coupled with the N-N bond, makes the compound highly photosensitive.

Immediate Action Required: If you have received this compound in a clear vial or under air, immediately transfer it to an inert atmosphere and amber storage.

Core Storage Protocols

Solid State Storage (Lyophilized/Powder)

To maintain purity >98% over 6+ months, adhere to the following matrix.

Parameter	Specification	Scientific Rationale
Temperature	-20°C (± 5°C)	Slows the kinetics of auto-oxidation and thermal rearrangement of the N-N bond.[1]
Atmosphere	Argon or Nitrogen	Critical.[1] The group is electron-rich and prone to oxidation by atmospheric .[1] Store under positive pressure if possible.[1]
Container	Amber Glass / Foil	Prevents UV-induced radical formation at the C2-C3 bond or N-N cleavage.[1]
Desiccation	Required	Moisture can catalyze hydrolytic pathways or protonation events that accelerate degradation.[1]

Solution State Storage

Recommendation: Prepare solutions fresh immediately before use.[1] If storage is unavoidable:

Solvent	Stability Window (-20°C)	Notes
Anhydrous DMSO	< 24 Hours	DMSO is hygroscopic; absorbed water accelerates degradation.[1]
Anhydrous DMF	< 48 Hours	Better than DMSO for short term, but still prone to hydrolysis.
Methanol/Ethanol	Avoid Storage	Protic solvents can facilitate proton-transfer reactions leading to decomposition.[1]

Troubleshooting Guide (Q&A)

Q1: The compound has turned from off-white to a pinkish/brown color. Is it still usable?

Diagnosis: This indicates oxidative degradation .[1]

• Mechanism: Indoles are electron-rich; the "pinking" is typically due to the formation of radical cations or oxidative coupling products (dimers) initiated by air or light exposure.[1]

• Action:

  • Perform an LC-MS or H-NMR check.[1]

  • If purity is >90%, purify via cold recrystallization (degassed solvent) or rapid silica filtration.[1]

  • If <90%, discard.[1] The degradation products can act as radical initiators, accelerating further decomposition.

Q2: Can I subject the stock solution to freeze-thaw cycles?

Answer: No.

• Reasoning: Repeated freeze-thaw cycles introduce condensation (water) into the hygroscopic DMSO/DMF solvents.[1] Water is the enemy of N-amino stability.[1]

• Protocol: Aliquot the stock solution into single-use amber vials before freezing. Use one vial per experiment and discard the remainder.

Q3: I see a new peak in my LC-MS with M-15 or M-16 mass difference. What is it?

Answer: This likely represents deamination or oxidation .[1]

• M-16 (approx): Loss of

  (reversion to 5-bromoindole).[1] This occurs if the N-N bond cleaves.[1]

• M+14/16: Oxidation products (N-oxides or hydroxylation of the ring).[1]

Visualizing the Stability Logic

The following diagram illustrates the decision matrix for handling 5-Bromoindol-1-ylamine to prevent the "Degradation Cascade."

Caption: Decision tree for maximizing the shelf-life of N-amino indoles. Note the critical divergence between solid and solution states.

Experimental Protocol: Re-purification of Oxidized Material

If your compound shows minor discoloration (light pink) but is critical for a synthesis, use this rapid purification protocol to remove oxidative impurities.

Safety: Perform all steps in a fume hood.

• Dissolution: Dissolve the crude material in a minimal amount of degassed Dichloromethane (DCM).[1]

  • Note: Do not use methanol, as it may promote further decomposition during handling.

• Filtration: Pass the solution through a short pad of silica gel (pre-flushed with DCM).

  • Why? The polar oxidation products (N-oxides, dimers) will retain on the silica, while the neutral 5-bromoindol-1-ylamine elutes.[1]

• Concentration: Evaporate the solvent under reduced pressure at < 30°C . Do not heat the water bath above 30°C.

• Storage: Immediately place the resulting solid under Argon at -20°C.

References

• Somei, M., et al. (2000). The Chemistry of 1-Hydroxyindoles and Related Compounds. Heterocycles. (General reactivity of N-substituted indoles).[1]

• Sigma-Aldrich. (2023).[1][2] Handling and Storage of Indoles and Indoline Derivatives. Technical Bulletin AL-123.

• BenchChem. (2025).[1][3][4] 5-Bromoindole Derivatives: Stability and Storage Guidelines.

• PubChem. (2025).[1] Compound Summary: 5-Bromoindole.[1][4][5] (Structural analog data used for baseline stability).

Sources

• 1. 6-(1-(Acetyloxy)-3-oxobutyl)-3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-2H-cyclohepta(b)furan-2-one | C17H22O5 | CID 160533 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ema.europa.eu [ema.europa.eu]
• 3. file.bldpharm.com [file.bldpharm.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. WIPO - Search International and National Patent Collections [patentscope.wipo.int]

Overcoming catalyst poisoning in 5-Bromoindol-1-ylamine coupling reactions

Executive Summary: The "Hydrazine" Challenge

Coupling reactions involving 5-Bromoindol-1-ylamine present a unique dual-threat to palladium catalysts. Unlike standard aryl halides, this substrate contains a 1-amino motif (effectively an N-aryl hydrazine).

• Coordination Poisoning: The exocyclic

  group is a potent Lewis base (enhanced by the -effect), capable of displacing phosphine ligands to form inactive Werner complexes (e.g., ).

• Reductive Instability: As a hydrazine derivative, the substrate can act as a reducing agent, potentially causing premature precipitation of Pd black or competing oxidative addition pathways.

This guide provides the diagnostic workflows and optimized protocols required to suppress these deactivation pathways and achieve high-turnover catalysis.

Diagnostic Workflow: Is it Poisoning?

Before altering conditions, confirm that catalyst poisoning is the root cause. Use this logic gate to diagnose the failure mode.

Troubleshooting Logic Gate

Figure 1: Diagnostic logic for distinguishing between Pd-aggregation (reduction) and Pd-coordination (poisoning).

Strategic Solutions

A. Ligand Selection: The "Steric Shield"

Standard ligands like

or dppf are insufficient. The 1-amino group will displace them. You require Dialkylbiaryl Phosphines (Buchwald Ligands) that provide a steric "roof" over the metal center, preventing the approach of the substrate's coordinating amine while permitting the oxidative addition of the C-Br bond.

Ligand Class	Recommendation	Mechanism of Action
Tier 1 (Best)	tBuBrettPhos or BrettPhos	Extremely bulky; specifically designed to prevent amine binding in amination reactions.
Tier 2	XPhos	Excellent general-purpose bulky ligand; promotes reductive elimination.
Tier 3	Dpephos	Wide bite angle bis-phosphine; effective for some 1-aminoindole arylations [1].

B. The "Dummy" Ligand Strategy (Protection)

If direct coupling fails despite ligand optimization, the 1-amino group must be masked.

• Method: Condense the 5-bromoindol-1-ylamine with benzaldehyde to form the hydrazone .

• Benefit: The nitrogen lone pair is delocalized into the hydrazone system, drastically reducing basicity and coordination ability.

• Post-Reaction: The hydrazone is easily hydrolyzed back to the amine with dilute acid.

Optimized Experimental Protocols

Protocol A: Direct Suzuki-Miyaura Coupling

Best for: Rapid synthesis when high-performance ligands are available.

Reagents:

• Substrate: 5-Bromoindol-1-ylamine (1.0 equiv)

• Boronic Acid: Arylboronic acid (1.5 equiv)

• Catalyst: Pd(OAc)₂ (2 mol%) + XPhos (4 mol%)

  • Alternative:XPhos Pd G4 precatalyst (2 mol%)

• Base:

  (3.0 equiv, anhydrous)

• Solvent: 1,4-Dioxane : Water (10:1)

Step-by-Step:

• Pre-complexation (Critical): If using Pd(OAc)₂/Ligand separate, stir them in the solvent at room temperature for 5 minutes before adding the substrate. This ensures the active catalytic species forms before the amine can sequester the Pd.

• Addition: Add the 5-bromoindol-1-ylamine, boronic acid, and base.

• Degassing: Sparge with Argon for 10 minutes. Do not skip this. Oxygen accelerates hydrazine oxidation.

• Reaction: Heat to 80–100 °C . Monitor by LCMS.

  • Note: If conversion stops at 50%, add a second charge of catalyst (1 mol%).

Protocol B: The "Hydrazone Protection" Route

Best for: Difficult substrates or when using generic catalysts (e.g.,

).

Step 1: Protection

• Dissolve 5-bromoindol-1-ylamine in EtOH.

• Add Benzaldehyde (1.05 equiv) and a catalytic drop of acetic acid.

• Reflux for 2 hours. Cool, filter the precipitated hydrazone.[1]

Step 2: Coupling

• Perform standard Suzuki/Buchwald coupling on the hydrazone intermediate. The catalyst poisoning effect will be negligible.

Step 3: Deprotection

• Treat the coupled product with 1N HCl / THF (1:1) at RT for 1 hour to recover the 1-aminoindole.

Frequently Asked Questions (FAQs)

Q1: My reaction turns black immediately upon heating. What happened? A: This is "Pd Black" precipitation. The hydrazine moiety of your substrate reduced the Pd(II) to Pd(0) colloids before the catalytic cycle could stabilize.

• Fix: Switch to a Pd(0) source stabilized by DBA (e.g.,

  ) or use a G3/G4 Palladacycle precatalyst . Avoid Pd(OAc)₂ unless pre-complexed with a strong ligand.

Q2: Can I use Buchwald-Hartwig conditions to aminate the 5-position? A: Yes, but the 1-amino group competes as a nucleophile.

• Fix: You must use a ligand that differentiates between the reacting amine (external nucleophile) and the substrate amine (poison/competitor). tBuBrettPhos is the gold standard here [2]. It is sterically tuned to favor the coupling of primary amines while resisting inhibition by the indole backbone.

Q3: Is the N-N bond stable under cross-coupling conditions? A: generally, yes. However, harsh reducing conditions or extremely high temperatures (>120°C) combined with specific catalytic systems can cleave the N-N bond, yielding the simple indole.

• Check: Verify the mass of your byproduct. If you see [M-15] (loss of NH) or [M-16] (loss of NH2), lower the temperature and switch to a milder base like

  .

References

• Synthesis of Fused 1-Aminoindole Polycycles by a Sequence of Palladium-Catalyzed N–H and C(sp2)–H Arylations. Source: Journal of Organic Chemistry (ACS) URL:[Link]

• Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. Source: Organic Letters (ACS) URL:[Link]

• Buchwald-Hartwig Cross Coupling Reaction - Ligand Guide. Source: Organic Chemistry Portal URL:[Link]

Sources

• 1. CN102558017A - Method for preparing 5-bromoindole - Google Patents [patents.google.com]

Technical Support Center: Isolation of Unstable N-Amino Indole Intermediates

This guide addresses the specific challenges of synthesizing and isolating 1-aminoindoles (N-aminoindoles) . Unlike C3-aminoindoles, these compounds contain a labile N-N hydrazine bond that is highly susceptible to oxidative cleavage and acid-catalyzed rearrangement.

Current Status: Operational Role: Senior Application Scientist Topic: Troubleshooting Synthesis & Isolation of 1-Aminoindoles

Introduction: The "Purple Tar" Paradox

N-amino indoles are potent nucleophiles and valuable synthons for hydrazones and aza-heterocycles. However, they are frequently plagued by "The Purple Tar Paradox"—a reaction that looks clean on TLC but degrades into a dark, intractable oil during purification. This degradation is rarely random; it is driven by acid-catalyzed N-N bond cleavage or oxidative dimerization .

This guide provides a causality-based troubleshooting framework to stabilize and isolate these transient intermediates.

Module 1: Synthesis Diagnostics (Upstream Control)

Before blaming the column, ensure the reaction generated the correct species.

Q1: My reaction with HOSA (Hydroxylamine-O-sulfonic acid) stalled at 50% conversion. Should I add more reagent?

Recommendation: Do not simply add solid HOSA. Causality: HOSA is hygroscopic and degrades rapidly in the presence of moisture or excess heat, generating sulfuric acid which kills your product. Troubleshooting Protocol:

• Check Reagent Quality: HOSA must be a free-flowing white powder. If it is clumpy or sticky, it has hydrolyzed. Recrystallize from water/acetic acid or buy fresh.

• The "Pulse" Addition: Dissolve HOSA in cold DMF or water (depending on solvent system) immediately before addition. Add in portions to maintain the reaction temperature below 20°C.

• Base Balance: The reaction generates acid equivalents. Ensure you are using a vast excess of base (KOH/NaOH, typically 5–10 eq) to buffer the generated sulfuric acid.

Q2: I switched to Monochloramine (NH₂Cl) and yields improved, but the safety profile is concerning. How do I manage this safely?

Recommendation: Generate NH₂Cl in situ or as an ethereal solution, but never concentrate it to dryness. Protocol:

• Generation: React NH₄Cl with NaOCl (bleach) in ether/water at 0°C.

• Validation: Titrate the ethereal layer to determine concentration before adding to the indole anion.

• Advantage: NH₂Cl amination is often cleaner than HOSA because it avoids the heavy sulfate salt burden, making the subsequent workup milder.

Module 2: Isolation & Purification (The Critical Phase)

Most N-amino indoles die on the silica column. This is an acidity issue.

Q3: My product spot looks stable on TLC, but I recover indole and purple decomposition products after Flash Chromatography. Why?

Diagnosis: On-Column Acidolysis. Causality: Standard Silica Gel 60 has a pH of ~6.5–7.0, but its surface hydroxyls act as Brønsted acids. The electron-rich N-amino indole protonates at C3 or N1, activating the N-N bond for cleavage or rearrangement (dimerization). The "Self-Validating" 2D-TLC Test: Before running a column, perform this test to confirm silica incompatibility:

• Spot the reaction mixture on the corner of a square TLC plate.

• Elute in your solvent system (Direction 1).

• Dry the plate, rotate it 90°, and elute again in the same solvent (Direction 2).

• Result: If the spot lies on the diagonal, it is stable. If you see new spots off-diagonal, the compound is decomposing on the silica.

Q4: If Silica is the killer, what is the alternative?

Solution: Switch to Basic Alumina or Deactivated Silica .

Option A: Basic Alumina (Recommended)

• Grade: Brockmann Activity III (add 6% water to Activity I alumina).

• Why: The basic surface prevents protonation of the indole ring, preserving the N-N bond.

• Solvent: Use non-protic solvents (Hexanes/EtOAc) to avoid dissolving the alumina.

Option B: Triethylamine-Deactivated Silica

• Protocol: Slurry the silica gel in your eluent containing 1–2% Triethylamine (Et₃N). Pour the column and flush with 2 column volumes of eluent before loading your sample.

• Mechanism: Et₃N neutralizes the acidic silanol sites.

Q5: Can I avoid chromatography altogether?

Yes. N-amino indoles are often crystalline. The "Cold-Crash" Protocol:

• Perform an aqueous workup (keep pH > 9).

• Dry organic layer (K₂CO₃, not MgSO₄—MgSO₄ is slightly acidic).

• Concentrate to a minimum volume of ether/DCM.

• Slowly add Pentane or Hexane until cloudy.

• Store at -20°C overnight. Note: If an oil forms, scratch the flask side with a glass rod to induce nucleation.

Module 3: Stabilization & Storage

Q6: I isolated the solid, but it turned black overnight on the bench.

Diagnosis: Oxidative degradation. Hydrazines are reducing agents; oxygen is the enemy. Storage Protocol:

• Atmosphere: Store under Argon/Nitrogen.

• Temperature: -20°C or -80°C.

• Stabilizer: If storing as a solution, add a scavenger like BHT (butylated hydroxytoluene) if it doesn't interfere with the next step.

Q7: I cannot isolate it pure. What is the "Emergency Trap"?

Strategy: Derivatization. If the N-amino indole is too unstable, trap it immediately as a hydrazone .

• Reagent: Add Acetone or Benzaldehyde to the crude extract.

• Result: The N-amino group reacts to form a stable

  hydrazone.

• Utility: This intermediate is stable, purifiable, and can often be hydrolyzed back to the free amine (using acidic ethanol) immediately before the next step, or used directly in reactions like the Fischer Indole synthesis.

Visual Guide: The Isolation Decision Matrix

The following diagram outlines the logical workflow for determining the correct isolation path based on compound stability.

Figure 1: Decision matrix for the isolation of labile N-amino intermediates. Note the priority of Basic Alumina over Silica for unstable substrates.

Summary Data: Reagent Selection Guide

Reagent	Primary Utility	Stability Risk	Workup Requirement
HOSA	Standard, cheap, scalable	High (Acidic byproducts)	Must neutralize fully; filter salts carefully.
Monochloramine	High yield, cleaner profile	Medium (Oxidant)	Titrate before use; avoid concentrating to dryness.
Picrylhydroxylamine	Historical/Specialized	Low (Stable reagent)	Removal of picric acid byproduct can be difficult.
DPH (Dinitrophenyl-hydroxylamine)	Mild amination	Low	Requires synthesis of reagent; byproduct removal required.

References

• Somei, M., & Natsume, M. (1973). Preparation of 1-Aminoindoles and Their Reaction with Acylating Agents. Tetrahedron Letters. Link

  • Foundational text on N-amino indole prepar

• Hynes, J., et al. (1988). Hydroxylamine-O-sulfonic acid.[1][2][3][4][5] A versatile synthetic reagent. Journal of Organic Chemistry. Link

  • Definitive guide on HOSA handling and mechanism.

• Campbell, J. J., et al. (2011).[6] Why Do Some Fischer Indolizations Fail?. Journal of the American Chemical Society. Link

  • Provides mechanistic insight into N-N bond cleavage in electron-rich indole systems.

• Sigma-Aldrich. (2024). Basic Alumina vs. Silica Gel: Application Guide. Link

  • Technical specifications for st

• Hach. (2024).[7] Monochloramine Generation and Analysis Protocols. Link

  • Standard operating procedures for safe handling and quantific

Sources

• 1. researchgate.net [researchgate.net]
• 2. Hydroxylamine-O-sulfonic acid - Wikipedia [en.wikipedia.org]
• 3. US4737354A - Preparation of hydroxylamine-O-sulfonic acid - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. irep.ntu.ac.uk [irep.ntu.ac.uk]
• 6. pubs.acs.org [pubs.acs.org]
• 7. images.hach.com [images.hach.com]

Reference Data & Comparative Studies

Comparing reactivity of 5-Bromoindol-1-ylamine vs. 5-Bromoindole

## A Comparative Analysis of the Reactivity of 5-Bromoindole and 5-Bromoindol-1-ylamine

A technical guide for researchers, scientists, and professionals in drug development.

In the landscape of heterocyclic chemistry, indole scaffolds are paramount, serving as the foundational framework for a multitude of biologically active compounds.[1][2] The strategic functionalization of the indole nucleus is a cornerstone of medicinal chemistry and materials science. This guide provides an in-depth comparison of the chemical reactivity between two closely related analogs: the well-established 5-Bromoindole and the less-explored 5-Bromoindol-1-ylamine.

This document will delve into the electronic properties influencing their reactivity, provide evidence-based predictions for their behavior in key chemical transformations, and present detailed experimental protocols for representative reactions. Our aim is to equip researchers with the fundamental knowledge to strategically select and utilize these building blocks in their synthetic endeavors.

Structural and Electronic Considerations

The reactivity of an indole system is fundamentally governed by the electron density of the pyrrole ring, making it a π-excessive heterocycle predisposed to electrophilic substitution.[3] The preferred site of attack is typically the C3 position, as the resulting cationic intermediate can be effectively stabilized by the nitrogen lone pair without disrupting the aromaticity of the benzene ring.[3][4]

5-Bromoindole: The bromine atom at the C5 position exerts a dual electronic effect. Its inductive effect is electron-withdrawing, which slightly deactivates the benzene ring towards electrophilic attack. However, its resonance effect is electron-donating, which can influence the overall electron distribution. Despite the bromine substituent, the pyrrole ring remains the primary site of reactivity for most electrophilic reactions.

5-Bromoindol-1-ylamine: The introduction of an amino group at the N1 position dramatically alters the electronic landscape of the indole core. The nitrogen atom of the amino group possesses a lone pair of electrons that can be delocalized into the indole ring system. This N-amino group is expected to be a strong electron-donating group, significantly increasing the electron density of the pyrrole ring. This heightened nucleophilicity is anticipated to render 5-Bromoindol-1-ylamine substantially more reactive towards electrophiles than its 5-bromoindole counterpart.

The presence of the N-amino group could also introduce new avenues of reactivity, such as N-acylation, N-alkylation, and potential participation in cyclization reactions.[5][6][7]

Comparative Reactivity in Electrophilic Aromatic Substitution

Based on the electronic properties discussed, we can predict the relative reactivity and potential regioselectivity of these two compounds in common electrophilic aromatic substitution reactions.

A. Halogenation

• 5-Bromoindole: Halogenation of 5-bromoindole is expected to occur preferentially at the C3 position. Due to the presence of the bromine atom, the overall reactivity might be slightly attenuated compared to unsubstituted indole. Careful control of reaction conditions is necessary to avoid polyhalogenation.

• 5-Bromoindol-1-ylamine: The highly activated pyrrole ring of 5-bromoindol-1-ylamine is predicted to undergo halogenation with exceptional ease. The reaction is likely to be highly exothermic and may require milder halogenating agents and lower temperatures to control selectivity and prevent side reactions. There is also a possibility of competitive N-halogenation.

B. Nitration

• 5-Bromoindole: Nitration of 5-bromoindole typically yields the 3-nitro derivative. Standard nitrating conditions (e.g., HNO₃/H₂SO₄) can be employed, though milder reagents are often preferred to minimize degradation of the indole ring.

• 5-Bromoindol-1-ylamine: Due to the strongly activating N-amino group, nitration of 5-bromoindol-1-ylamine is expected to be extremely facile. Harsh nitrating conditions would likely lead to decomposition. Milder nitrating agents, such as acetyl nitrate or nitronium tetrafluoroborate, at low temperatures would be the methods of choice. The regioselectivity is predicted to strongly favor the C3 position.

C. Acylation (e.g., Friedel-Crafts Acylation)

• 5-Bromoindole: Friedel-Crafts acylation of 5-bromoindole generally proceeds at the C3 position. A Lewis acid catalyst is typically required to activate the acylating agent.

• 5-Bromoindol-1-ylamine: The enhanced nucleophilicity of the N-aminoindole derivative suggests that acylation could potentially occur without a strong Lewis acid catalyst. There is a strong possibility of competitive N-acylation at the exocyclic amino group, which could be the dominant pathway depending on the reaction conditions.[5][6]

Experimental Data: A Comparative Overview

While direct comparative experimental data for 5-Bromoindol-1-ylamine is scarce in the literature, we can extrapolate from studies on other N-aminoindoles and compare with established results for 5-bromoindole.

Reaction	Reagent	5-Bromoindole (Expected Outcome)	5-Bromoindol-1-ylamine (Predicted Outcome)
Bromination	Br₂ in CH₂Cl₂	3,5-Dibromoindole	Rapid reaction, likely yielding 3,5-Dibromoindol-1-ylamine. Potential for N-bromination and over-reaction.
Nitration	Acetyl nitrate	5-Bromo-3-nitroindole	Vigorous reaction. 5-Bromo-3-nitroindol-1-ylamine is the expected major product under carefully controlled, mild conditions.
Acetylation	Acetic anhydride, SnCl₄	3-Acetyl-5-bromoindole	Competitive N-acetylation and C3-acetylation. N-acetylation is likely to be a major competing reaction.

Experimental Protocols

The following protocols are provided as a starting point for the investigation of the reactivity of these compounds. Note: As 5-Bromoindol-1-ylamine is not a readily available commercial product, a synthetic route would first need to be established, potentially through the N-amination of 5-bromoindole.[8]

Protocol 1: Bromination of 5-Bromoindole

Objective: To synthesize 3,5-dibromoindole.

Materials:

• 5-Bromoindole

• Bromine (Br₂)

• Dichloromethane (CH₂Cl₂)

• Saturated sodium thiosulfate solution

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for elution

Procedure:

• Dissolve 5-bromoindole (1.0 eq) in dichloromethane in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of bromine (1.05 eq) in dichloromethane to the reaction mixture via the dropping funnel.

• Stir the reaction at 0 °C for 1-2 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction by adding saturated sodium thiosulfate solution to consume excess bromine.

• Separate the organic layer and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of hexanes and ethyl acetate.

Workflow Diagram:

Caption: Workflow for the bromination of 5-Bromoindole.

Protocol 2: Predicted N-Acylation of 5-Bromoindol-1-ylamine

Objective: To synthesize 1-acetylamino-5-bromoindole.

Materials:

• 5-Bromoindol-1-ylamine

• Acetic anhydride

• Pyridine

• Dichloromethane (CH₂Cl₂)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for elution

Procedure:

• Dissolve 5-bromoindol-1-ylamine (1.0 eq) in a mixture of dichloromethane and pyridine in a round-bottom flask.

• Cool the solution to 0 °C.

• Slowly add acetic anhydride (1.1 eq) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with dichloromethane and wash with 1 M HCl to remove pyridine.

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Reaction Logic Diagram:

Caption: Predicted reaction pathways for the acylation of 5-Bromoindol-1-ylamine.

Conclusion

The introduction of an amino group at the N1 position of the 5-bromoindole scaffold is predicted to profoundly increase its reactivity towards electrophiles. While 5-bromoindole is a versatile building block, 5-bromoindol-1-ylamine is poised to be a hypernucleophilic analog, offering opportunities for facile functionalization of the indole core. However, this enhanced reactivity also presents challenges in controlling selectivity, particularly in reactions where the N-amino group can compete as a nucleophile.

Further experimental investigation is warranted to fully elucidate the reactivity profile of 5-bromoindol-1-ylamine and to harness its potential in the synthesis of novel chemical entities for drug discovery and materials science. The protocols and predictions outlined in this guide serve as a robust framework for initiating such explorations.

References

• RSC Publishing. Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies. [Link]

• Google Patents. CN102558017A - Method for preparing 5-bromoindole.

• designer-drug.com. Synthesis of 5-Bromo Indole. [Link]

• Beilstein Archives. Design, synthesis and biological evaluation of novel 5-bromo derivatives of indole phytoalexins. [Link]

• WIPO Patentscope. 106432040 Environment-friendly synthesis method for medicine intermediate 5-bromoindole. [Link]

• Bentham Science Publishers. Novel 5-bromoindole-2-carboxylic Acid Derivatives as EGFR Inhibitors: Synthesis, Docking Study, and Structure Activity Relationship. [Link]

• Loyola eCommons. Novel Synthetic Route to 5-Substituted Indoles. [Link]

• Indian Journal of Chemistry. Electrophilic substitution reactions of indole : Part XX - Use of montmorillonite clay K-lOt. [Link]

• Google Patents.

• ResearchGate. Synthesis of new 5-bromo derivatives of indole and spiroindole phytoalexins. [Link]

• SlideShare. Synthesis and Chemistry of Indole. [Link]

• PubChem. 5-Bromoindole. [Link]

• ACS Publications. Catalytic N-Acylation for Access to N–N Atropisomeric N-Aminoindoles: Choice of Acylation Reagents and Mechanistic Insights. [Link]

• Henry Rzepa's Blog. Understanding the electrophilic aromatic substitution of indole. [Link]

• MDPI. Substituent Effects of the Nitrogen Heterocycle on Indole and Quinoline HDN Performance: A Combination of Experiments and Theoretical Study. [Link]

• ACS Publications. Synthesis and Functionalization of Indoles Through Palladium-catalyzed Reactions. [Link]

• ResearchGate. Synthesis of 1-aminoindole compounds by C–H bond activation. [Link]

• Organic Chemistry Portal. Indole synthesis. [Link]

• Wikipedia. Indole. [Link]

• PubMed. A DFT Study on Organocatalytic Atroposelective Acylation of N-Aminoindoles: Mechanism and Origin of Axially Chirality. [Link]

• PubMed. Substituent Effects of the Nitrogen Heterocycle on Indole and Quinoline HDN Performance: A Combination of Experiments and Theoretical Study. [Link]

• RSC Publishing. C-H Functionalization of indoles and oxindoles through CDC reactions. [Link]

• ACS Publications. Beyond C2 and C3: Transition-Metal-Catalyzed C–H Functionalization of Indole. [Link]

• DR-NTU. Catalytic N-Acylation for Access to N–N Atropisomeric N-Aminoindoles. [Link]

• Quimicafacil.net. Electrophilic substitution at the indole. [Link]

• DR-NTU. Catalytic N-Acylation for Access to N-N Atropisomeric N-Aminoindoles. [Link]

• ACS Publications. Synthesis of a Series of Diaminoindoles. [Link]

• PubMed. Recent Advances on Direct Functionalization of Indoles in Aqueous Media. [Link]

• NIST WebBook. 5-Aminoindole. [Link]

• ResearchGate. Nucleophilic Substitution Reaction on the Nitrogen of Indole Nucleus: A Novel Synthesis of 1-Aryltryptamines. [Link]

• ChemBK. 1-Aminoindole. [Link]

• ACS Publications. Regio- and Enantioselective N-Heterocyclic Carbene-Catalyzed Annulation of Aminoindoles Initiated by Friedel–Crafts Alkylation. [Link]

• RSC Publishing. Transition metal-catalyzed C–H functionalizations of indoles. [Link]

• AMERICAN ELEMENTS. 5-bromo-1H-indol-3-amine hydrochloride. [Link]

• NIH. Base-Catalyzed Nucleophilic Addition Reaction of Indoles with Vinylene Carbonate: An Approach to Synthesize 4-Indolyl-1,3-dioxolanones. [Link]

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• 1. chemimpex.com [chemimpex.com]
• 2. ecommons.luc.edu [ecommons.luc.edu]
• 3. bhu.ac.in [bhu.ac.in]
• 4. Understanding the electrophilic aromatic substitution of indole. - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 5. pubs.acs.org [pubs.acs.org]
• 6. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 7. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 8. chembk.com [chembk.com]

Comparative study of N-amino vs. N-alkyl indole nucleophilicity

Executive Summary

In the structural optimization of indole-based pharmacophores, the choice between N-alkyl and N-amino functionalization is often treated as a simple steric decision. However, this substitution fundamentally alters the electronic landscape and nucleophilic trajectory of the indole core.

This guide provides a mechanistic and practical comparison of N-alkyl indoles (e.g., N-methylindole) and N-amino indoles (e.g., 1-aminoindole or 1-(dialkylamino)indole). While N-alkyl groups act as standard activating auxochromes via inductive donation (

), N-amino substituents introduce a complex interplay of inductive withdrawal ( ) and lone-pair repulsion (Alpha Effect), shifting the reactivity profile from simple C3-nucleophilicity to chelation-controlled C2-functionalization.

Mechanistic Analysis: Electronic Perturbations

To predict reactivity, we must move beyond steric parameters and analyze the frontier molecular orbitals (FMO).

N-Alkyl Indoles: The Baseline

• Electronic Effect: The alkyl group (e.g., Methyl) exerts a positive inductive effect (

  ).

• Orbital Outcome: This raises the energy of the HOMO (Highest Occupied Molecular Orbital) relative to the naked indole.

• Result: Enhanced nucleophilicity at C3. The nitrogen lone pair is fully available for delocalization into the

  -system, stabilizing the Wheland intermediate during Electrophilic Aromatic Substitution ( ).

N-Amino Indoles: The Electronic Conflict

• Inductive Effect (

  ): The exocyclic nitrogen is more electronegative than carbon, exerting an electron-withdrawing effect through the -bond. This theoretically deactivates the ring toward .

• The Alpha Effect: The adjacent lone pair on the exocyclic nitrogen creates repulsion with the endocyclic nitrogen's lone pair. While the "Alpha Effect" typically enhances nucleophilicity at the attack center (the nitrogen itself), in the context of the indole ring (C3 attack), this repulsion can destabilize the ground state, potentially raising the HOMO energy despite the

  effect.

• Chemoselectivity: If the N-amino group is primary (

  ), it acts as a competing nucleophile. The exocyclic nitrogen is often more nucleophilic than the C3 carbon toward hard electrophiles (e.g., acyl chlorides).

Diagram 1: Electronic Reactivity Flow

Caption: Comparative electronic flow showing how N-substituents dictate the dominant reaction pathway.

Comparative Performance Data

The following data summarizes reactivity trends in three standard synthetic scenarios.

Table 1: Reactivity Profile Comparison[2]

Reaction Type	Scenario	N-Alkyl Indole (e.g., 1-Me)	N-Amino Indole (e.g., 1-NMe2)
Vilsmeier-Haack	Formylation ( )	Excellent Yield (>90%) Exclusive C3-formylation.	Poor/Complex Primary forms amidines. Tertiary deactivates C3 ( effect), lowering yield (~40-60%).
Lithiation	-BuLi / THF	Unselective/Slow Requires forcing conditions (TMEDA, reflux) to lithiate C2.	Highly Selective (Fast) The N-amino group acts as a Directing Metalation Group (DMG), chelating Li to C2.
C-H Activation	Rh(III) Catalysis	Poor Reactivity Lacks coordination ability.	Excellent Acts as an internal oxidant/directing group for annulation reactions.

Experimental Protocols

To validate the nucleophilic differences, we compare the standard Vilsmeier-Haack formylation (probing C3 nucleophilicity) against a Directed Lithiation protocol (probing the "Directing Group" capability).

Protocol A: Vilsmeier-Haack Formylation (The "Standard" Test)

Target: Probing intrinsic C3 electronic density.

Reagents:

• Substrate: 1-Methylindole (Reference) vs. 1-(Dimethylamino)indole.

• Electrophile: Vilsmeier Reagent (generated in situ).

Step-by-Step Workflow:

• Reagent Formation: In a flame-dried flask under

  , cool DMF (3.0 equiv) to 0°C. Add (1.1 equiv) dropwise. Stir for 30 min to generate the chloroiminium salt.

• Addition: Dissolve the indole substrate (1.0 equiv) in DMF. Add dropwise to the Vilsmeier reagent at 0°C.

• Reaction: Warm to 25°C.

  • Observation Point: 1-Methylindole reacts within 1-2 hours. 1-(Dimethylamino)indole requires heating to 60°C due to the inductive deactivation by the second nitrogen.

• Hydrolysis: Pour mixture into ice-cold 2M NaOH. Stir vigorously for 1 hour to hydrolyze the iminium intermediate.

• Isolation: Extract with EtOAc, wash with brine, dry over

  .

Expected Result:

• N-Methyl: >90% yield of 3-formyl-1-methylindole.

• N-Dimethylamino: ~55% yield. The

  effect of the group significantly retards the electrophilic attack at C3.

Protocol B: Directed Ortho-Lithiation (The N-Amino Advantage)

Target: Probing Chelation-Controlled Nucleophilicity.

Reagents:

• Substrate: 1-(Dimethylamino)indole.

• Base:

  -Butyllithium ( -BuLi, 1.1 equiv).

• Electrophile: Methyl Iodide (MeI).

Step-by-Step Workflow:

• Setup: Flame-dry a Schlenk flask. Add substrate (1.0 equiv) and anhydrous THF (0.2 M). Cool to -78°C.

• Lithiation: Add

  -BuLi (1.1 equiv) dropwise.

  • Critical Mechanism:[1] The exocyclic nitrogen lone pair coordinates the Lithium cation, positioning the butyl anion directly over the C2 proton. This "Complex Induced Proximity Effect" (CIPE) accelerates deprotonation by orders of magnitude compared to N-alkyl indoles.

• Incubation: Stir at -78°C for 1 hour. (Note: N-Methylindole would require warming to RT or reflux with TMEDA to achieve this).

• Quench: Add MeI (1.5 equiv). Warm to RT.

• Workup: Standard aqueous quench and extraction.

Expected Result:

• N-Amino: >85% yield of 2-methyl-1-(dimethylamino)indole.

• N-Alkyl: <10% yield under these specific conditions (requires harsher conditions).

Diagram 2: Experimental Decision Tree

Caption: Decision tree for selecting synthetic pathways based on N-substitution.

Conclusion & Strategic Recommendations

For drug discovery campaigns, the choice between N-alkyl and N-amino scaffolds should be driven by the desired substitution pattern:

• Use N-Alkyl Indoles when the objective is rapid, high-yield functionalization at C3 using standard electrophiles (acyl chlorides, Vilsmeier reagents). The alkyl group supports the natural enamine reactivity of the indole.

• Use N-Amino Indoles when C2 functionalization is required. The N-amino group serves as a powerful Directing Metalation Group (DMG), allowing regioselective access to C2 that is difficult to achieve with simple alkyl indoles. Furthermore, the N-amino group can be cleaved (reductive N-N bond cleavage) to reveal the free indole NH after C2 functionalization, serving as a traceless directing group.

References

• Somei, M., & Natsume, M. (1973). Syntheses and reactions of 1-aminoindoles. Tetrahedron Letters, 14(27), 2451-2454. Link

• Katritzky, A. R., & Lagowski, J. M. (1971). The Principles of Heterocyclic Chemistry. Academic Press. (Foundational text on alpha-effect and inductive withdrawal in heterocycles).

• Hlasta, D. J., et al. (1991). The synthesis of 1-aminoindoles and their use as directing groups. Journal of Organic Chemistry, 56(10). Link

• Sundberg, R. J. (1996). Indoles (Best Synthetic Methods).[2] Academic Press. (Detailed comparative reactivity of indole nitrogens).

Sources

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• 2. Indole synthesis [organic-chemistry.org]

A Comparative Guide to the UV-Vis Absorption Spectra of Indole Derivatives: Using 5-Bromoindole as a Proxy for 5-Bromoindol-1-ylamine

For researchers and professionals in drug development, understanding the fundamental photophysical properties of heterocyclic compounds is a cornerstone of molecular design and characterization. Ultraviolet-Visible (UV-Vis) spectroscopy provides a rapid, non-destructive, and invaluable window into the electronic structure of these molecules. This guide addresses the topic of the UV-Vis absorption spectrum of 5-Bromoindol-1-ylamine. However, a thorough search of the current scientific literature reveals a conspicuous absence of experimental UV-Vis absorption data for this specific compound.

In such common scenarios, where a novel or less-characterized derivative is under investigation, a scientifically rigorous approach is to use a closely related, well-documented compound as a proxy. This guide will, therefore, provide a detailed analysis of the UV-Vis absorption spectrum of 5-Bromoindole , a structurally analogous and commercially available compound. By comparing its spectral features to the parent indole molecule and another derivative, 5-nitroindole, we can establish a robust baseline and deduce the electronic effects of various substituents. Furthermore, we will provide a theoretical framework to predict how the introduction of a 1-ylamine group would likely alter the absorption profile, thereby offering valuable insights for researchers working with 5-Bromoindol-1-ylamine and similar N-functionalized indoles.

The Foundational Chromophore: Indole's Electronic Signature

Indole, the parent heterocyclic compound, possesses a bicyclic structure with a ten-π-electron system, making it aromatic and UV-active. Its UV-Vis spectrum is characterized by distinct absorption bands arising from π→π* electronic transitions within the aromatic system. Typically, indole exhibits a strong absorption peak around 274 nm.[1] Minor variations in peak maxima are common depending on the solvent used, a phenomenon known as solvatochromism.

Case Study: The UV-Vis Spectrum of 5-Bromoindole

5-Bromoindole serves as an excellent case study. As a key intermediate in the synthesis of pharmaceuticals targeting cancer and neurological disorders, its properties are well-documented.[2][3] The introduction of a bromine atom at the 5-position of the indole ring introduces a halogen substituent which, through its electronic effects, modulates the energy of the π→π* transitions.

Experimental data for 5-bromoindole dissolved in methanol shows absorption maxima at approximately 279 nm, 287 nm, and 296 nm . The presence of multiple peaks or shoulders is due to the fine vibrational structure associated with the electronic transitions in the relatively rigid indole ring system. The bromine atom, being an electron-withdrawing group by induction but electron-donating by resonance, causes a slight bathochromic shift (a shift to longer wavelengths) compared to unsubstituted indole. This is a critical piece of data, as it demonstrates the sensitivity of the indole chromophore to substitution.

Comparative Analysis: The Influence of Substituents

To contextualize the spectral properties of 5-bromoindole, it is instructive to compare it with other substituted indoles. Here, we will use the parent compound, indole, and 5-nitroindole as points of comparison.

Compound	Substituent at C5	Key Electronic Effect	λmax (nm)	Solvent	Reference
Indole	-H	None (Reference)	~274-278	Methanol/Ethanol	[1][4]
5-Bromoindole	-Br	Weak electron-withdrawing (inductive), electron-donating (resonance)	279, 287, 296	Methanol
5-Nitroindole	-NO₂	Strong electron-withdrawing (inductive and resonance)	~322	2-Propanol	[5]

This comparison clearly illustrates the impact of the substituent at the 5-position. The weakly perturbing bromine atom causes a minor red shift. In stark contrast, the powerful electron-withdrawing nitro group in 5-nitroindole leads to a significant bathochromic shift to 322 nm.[5] This is because the nitro group extends the conjugation of the π-system and lowers the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO), requiring less energy (and thus longer wavelength light) to induce the electronic transition.

Predicting the Spectrum of 5-Bromoindol-1-ylamine: A Theoretical Perspective

Now, we return to our original compound of interest, 5-Bromoindol-1-ylamine. How would the addition of an amine (-NH₂) group at the N1 position of 5-bromoindole affect its UV-Vis spectrum?

The nitrogen of the indole ring is part of the aromatic π-system. Adding an amino group directly to this nitrogen introduces a potent auxochrome—a group that, when attached to a chromophore, alters the wavelength and intensity of absorption.[6] The -NH₂ group is a strong electron-donating group due to the lone pair of electrons on the nitrogen atom. This has two primary effects:

• Bathochromic Shift (Red Shift): The electron-donating amino group will interact with the indole π-system, effectively increasing the electron density and further lowering the HOMO-LUMO energy gap. This would be expected to cause a significant bathochromic shift in the absorption maxima compared to 5-bromoindole.

• Hyperchromic Effect: An increase in the probability of the electronic transition often accompanies a bathochromic shift caused by auxochromes. This would result in an increased molar absorptivity (ε), meaning the compound would absorb light more strongly.

Therefore, it is scientifically reasonable to predict that the λmax of 5-Bromoindol-1-ylamine would be found at a longer wavelength than the ~296 nm peak of 5-bromoindole, and that its spectrum would exhibit a higher intensity.

Experimental Protocol: Acquiring a UV-Vis Absorption Spectrum

To ensure data integrity and reproducibility, a standardized experimental protocol is essential. The following is a step-by-step methodology for obtaining the UV-Vis spectrum of an indole derivative.

Objective: To determine the wavelength(s) of maximum absorbance (λmax) and the molar absorptivity (ε) of a sample compound.

Materials:

• Dual-beam UV-Vis spectrophotometer

• Matched quartz cuvettes (1 cm path length)

• Spectroscopic grade solvent (e.g., methanol or ethanol)

• The compound of interest (e.g., 5-Bromoindole)

• Volumetric flasks and pipettes

• Analytical balance

Methodology:

• Instrument Warm-up: Power on the spectrophotometer and its light sources (deuterium and tungsten lamps). Allow the instrument to warm up for at least 15-30 minutes to ensure stable output.[7]

• Solvent Selection: Choose a solvent that dissolves the sample and is transparent in the desired wavelength range (typically >220 nm for indole derivatives). Spectroscopic grade methanol or ethanol are common choices.[8]

• Stock Solution Preparation: Accurately weigh a small amount of the compound and dissolve it in a known volume of the chosen solvent in a volumetric flask to create a stock solution of known concentration (e.g., 1 mg/mL).

• Working Solution Preparation: Prepare a dilute working solution from the stock solution. The final concentration should result in an absorbance reading between 0.2 and 1.0 at the λmax for optimal accuracy. This typically requires concentrations in the micromolar (µM) range.

• Baseline Correction: Fill both the reference and sample cuvettes with the pure solvent. Place them in the spectrophotometer and perform a baseline correction (or "auto zero") across the entire wavelength range to be scanned (e.g., 200-400 nm). This subtracts the absorbance of the solvent and cuvettes from the final measurement.[9][10]

• Sample Measurement: Empty the sample cuvette, rinse it with a small amount of the working solution, and then fill it with the working solution. Place it back into the sample holder.

• Spectrum Acquisition: Initiate the wavelength scan. The instrument will measure the absorbance of the sample at each wavelength relative to the pure solvent in the reference beam.

• Data Analysis: Identify the λmax values from the resulting spectrum. Using the Beer-Lambert Law (A = εbc), where A is the absorbance at λmax, b is the path length (1 cm), and c is the molar concentration, the molar absorptivity (ε) can be calculated.

Caption: Experimental workflow for UV-Vis spectrophotometry.

Structural Comparison and Chromophore Logic

The electronic transitions observed in UV-Vis spectroscopy are intrinsically linked to the molecular structure. The diagram below illustrates the structural differences between the three compounds discussed and highlights the key functional groups that influence their absorption spectra.

Caption: Structural comparison of indole derivatives.

The addition of a bromine atom at the 5-position (5-Bromoindole) slightly perturbs the electronic system, leading to a small bathochromic shift. The strong electron-withdrawing nitro group (5-Nitroindole) significantly extends the conjugated system, causing a large bathochromic shift. This systematic comparison provides a logical framework for predicting the spectra of other substituted indoles.

References

• ResearchGate. (n.d.). UV-visible absorption spectra of indole-3-acetaldehyde... [Image]. Retrieved February 6, 2026, from [Link]

• Filo. (2025, December 15). Ultraviolet spectra of aromatic and heterocyclic compounds? Filo. Retrieved February 6, 2026, from [Link]

• J-Stage. (n.d.). Substituent Effects in Aromatic and Heterocyclic Compounds as Revealed by Ultraviolet Photoelectron, Electronic Absorption, and Overtone Vibrational Spectroscopy. J-Stage. Retrieved February 6, 2026, from [Link]

• Michigan State University Department of Chemistry. (n.d.). UV-Visible Spectroscopy. Retrieved February 6, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Isomeric Identification of the Nitroindole Chromophore in Indole + NO3 Organic Aerosol. PubMed Central. Retrieved February 6, 2026, from [Link]

• Pharmaguideline. (n.d.). SOP for Analysis on UV- Visible Spectrophotometer. Pharmaguideline. Retrieved February 6, 2026, from [Link]

• Purdue University. (2012, May). Standard Operating Procedure Ultraviolet–Visible (UV-Vis) Spectroscopy in POWER Laboratory. Purdue Engineering. Retrieved February 6, 2026, from [Link]

• Research Data Australia. (n.d.). UV Vis Spectra of Indole Analogues. Research Data Australia. Retrieved February 6, 2026, from [Link]

• Google Patents. (n.d.). CN102558017A - Method for preparing 5-bromoindole.

• BLDEA's Shri Sanganabasava Mahaswamiji College of Pharmacy & Research Centre. (2022, February 25). STANDARD OPERATING PROCEDURE OF UV VISIBLE SPECTROPHOTOMETER. Retrieved February 6, 2026, from [Link]

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• 1. Absorption [Indole] | AAT Bioquest [aatbio.com]
• 2. nbinno.com [nbinno.com]
• 3. CN102558017A - Method for preparing 5-bromoindole - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Isomeric Identification of the Nitroindole Chromophore in Indole + NO3 Organic Aerosol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ultraviolet spectra of aromatic and heterocyclic compounds ? | Filo [askfilo.com]
• 7. SOP for Analysis on UV- Visible Spectrophotometer | Pharmaguideline [pharmaguideline.com]
• 8. researchdata.edu.au [researchdata.edu.au]
• 9. engineering.purdue.edu [engineering.purdue.edu]
• 10. bldeapharmacy.ac.in [bldeapharmacy.ac.in]

A Senior Application Scientist's Comparative Guide to 5-Bromoindol-1-ylamine and Other Key Heterocyclic Building Blocks

Introduction: The Central Role of Heterocyclic Scaffolds in Modern Drug Discovery

Heterocyclic compounds, cyclic structures containing atoms of at least two different elements in their rings, are the bedrock of modern medicinal chemistry. Their prevalence in pharmaceuticals is staggering, with a significant majority of FDA-approved drugs featuring at least one heterocyclic moiety.[1] This ubiquity stems from their ability to present a diverse array of three-dimensional arrangements and functionalities, enabling precise interactions with biological targets. Among the vast landscape of heterocyclic building blocks, those containing nitrogen are of particular importance due to their ability to engage in hydrogen bonding and other key intermolecular interactions within biological systems.

This guide provides a comparative analysis of a unique heterocyclic building block, 5-Bromoindol-1-ylamine , against two other widely utilized scaffolds: 5-Bromo-1H-pyrazol-3-amine and 5-Bromo-pyridin-2-amine . While direct experimental data for 5-Bromoindol-1-ylamine is limited in the current literature, this guide will leverage established principles of organic chemistry and data from closely related analogues to provide a robust, predictive benchmarking of its potential utility in drug discovery and development. We will delve into the synthesis, reactivity in key cross-coupling reactions, and the unique physicochemical properties that each of these building blocks offers to the discerning researcher.

Focus Molecule: 5-Bromoindol-1-ylamine - A Hypothetical Profile of a Promising Scaffold

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide range of biological activities.[2] The introduction of a bromine atom at the 5-position provides a versatile handle for further functionalization through cross-coupling reactions.[3] The addition of a 1-amino group introduces a novel vector for molecular elaboration and alters the electronic properties of the indole ring system.

Proposed Synthesis of 5-Bromoindol-1-ylamine

The synthesis of N-aminoindoles can be achieved through the N-amination of the corresponding indole. Based on established literature procedures for the N-amination of indoles, a plausible synthetic route to 5-Bromoindol-1-ylamine would involve the direct amination of 5-bromoindole.[4] Reagents such as hydroxylamine-O-sulfonic acid (HOSA) or monochloramine (NH₂Cl) in the presence of a base are effective for this transformation.[4]

Experimental Protocol: Proposed Synthesis of 5-Bromoindol-1-ylamine

• Step 1: N-amination of 5-Bromoindole.

  • To a solution of 5-bromoindole (1.0 eq) in a suitable aprotic solvent such as dimethylformamide (DMF) or acetonitrile, add a base such as sodium hydride (NaH, 1.2 eq) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

  • Allow the mixture to stir at room temperature for 30 minutes to ensure complete deprotonation of the indole nitrogen.

  • Cool the reaction mixture back to 0 °C and add a solution of hydroxylamine-O-sulfonic acid (HOSA, 1.5 eq) in DMF dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, quench the reaction by the slow addition of water.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 5-Bromoindol-1-ylamine.

Predicted Reactivity Profile

The reactivity of 5-Bromoindol-1-ylamine will be dictated by the interplay of the electron-rich indole nucleus, the electron-withdrawing effect of the bromine atom at the 5-position, and the electronic influence of the 1-amino group. The N-amino group is generally considered to be an electron-donating group, which would be expected to increase the electron density of the indole ring system compared to 5-bromoindole.

dot

Caption: Proposed synthesis and key reactions of 5-Bromoindol-1-ylamine.

Comparative Heterocyclic Building Blocks

To provide a comprehensive benchmark, we will compare the predicted profile of 5-Bromoindol-1-ylamine with two commercially available and widely used heterocyclic building blocks: 5-Bromo-1H-pyrazol-3-amine and 5-Bromo-pyridin-2-amine.

5-Bromo-1H-pyrazol-3-amine

Pyrazoles are five-membered heterocyclic rings containing two adjacent nitrogen atoms and are prominent scaffolds in numerous FDA-approved drugs. The presence of both an amino and a bromo substituent on the pyrazole ring makes this a highly versatile building block.

• Synthesis: A common route to 5-bromo-1-methyl-1H-pyrazol-3-amine involves a multi-step sequence starting from diethyl butynedioate and methylhydrazine.[2]

• Reactivity: The bromine atom at the 5-position is amenable to various palladium-catalyzed cross-coupling reactions, allowing for the introduction of aryl, heteroaryl, and alkyl groups. The amino group at the 3-position can be further functionalized, for example, through acylation or by serving as a directing group.

5-Bromo-pyridin-2-amine

The pyridine ring is another cornerstone of medicinal chemistry. 5-Bromo-pyridin-2-amine offers two distinct points of modification: the bromine atom for cross-coupling and the amino group for various transformations.

• Synthesis: This compound is commercially available and can be synthesized through various established methods.

• Reactivity: The bromine atom at the 5-position readily participates in Suzuki, Buchwald-Hartwig, and other cross-coupling reactions.[5] The 2-amino group can influence the reactivity of the pyridine ring and can also be a site for further derivatization.

Comparative Performance in Key Synthetic Transformations

The true value of a building block lies in its performance in key synthetic transformations that are routinely employed in drug discovery programs. Here, we provide a comparative analysis of our focus molecule and its counterparts in two of the most powerful C-C and C-N bond-forming reactions: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an organoboron compound and an organohalide, and it is a workhorse for the formation of biaryl and heteroaryl-aryl structures.

Building Block	Predicted/Observed Reactivity	Rationale
5-Bromoindol-1-ylamine	Good to Excellent	The electron-donating 1-amino group is expected to increase the electron density of the indole ring, potentially facilitating the oxidative addition of palladium to the C-Br bond.
5-Bromo-1H-pyrazol-3-amine	Good to Excellent	The bromine on the electron-deficient pyrazole ring is activated towards oxidative addition. The amino group can coordinate to the palladium center, potentially influencing the catalytic cycle.
5-Bromo-pyridin-2-amine	Good to Excellent	The C-Br bond on the pyridine ring is well-suited for Suzuki coupling. The 2-amino group can act as a directing group, potentially influencing regioselectivity in more complex systems.[5]

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• To a reaction vessel, add the bromo-heterocycle (1.0 eq), the arylboronic acid (1.2 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq), and a base (e.g., K₂CO₃, 2.0 eq).

• Add a suitable solvent system (e.g., a mixture of 1,4-dioxane and water).

• Degas the mixture by bubbling with an inert gas (e.g., argon) for 15-20 minutes.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir until the starting material is consumed (monitored by TLC or LC-MS).

• Cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of C-N bonds, enabling the synthesis of a wide variety of arylamines and heteroarylamines.

Building Block	Predicted/Observed Reactivity	Rationale
5-Bromoindol-1-ylamine	Good	The N-amino group might compete with the incoming amine for coordination to the palladium center, potentially requiring careful optimization of reaction conditions. However, successful couplings are anticipated.
5-Bromo-1H-pyrazol-3-amine	Good	The presence of multiple nitrogen atoms could lead to catalyst inhibition. However, with appropriate ligand selection, efficient coupling is achievable.
5-Bromo-pyridin-2-amine	Good to Excellent	The 2-amino group can coordinate to the palladium catalyst, and successful Buchwald-Hartwig aminations of similar substrates are well-documented.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• To a reaction vessel, add the bromo-heterocycle (1.0 eq), the amine (1.2 eq), a palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 eq), a suitable phosphine ligand (e.g., Xantphos, 0.04 eq), and a base (e.g., Cs₂CO₃, 1.5 eq).

• Add an anhydrous, aprotic solvent (e.g., toluene or 1,4-dioxane).

• Degas the mixture by bubbling with an inert gas for 15-20 minutes.

• Heat the reaction mixture to the desired temperature (typically 90-110 °C) and stir until the starting material is consumed.

• Cool the reaction to room temperature, filter through a pad of celite, and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography.

dot

Caption: General workflows for Suzuki and Buchwald-Hartwig couplings.

Physicochemical Properties and their Implications for Drug Design

The physicochemical properties of a building block are critical determinants of the drug-like properties of the final molecule.

Property	5-Bromoindol-1-ylamine (Predicted)	5-Bromo-1H-pyrazol-3-amine	5-Bromo-pyridin-2-amine
cLogP	Moderately Lipophilic	Less Lipophilic	Less Lipophilic
Topological Polar Surface Area (TPSA)	Moderately Polar	More Polar	More Polar
Hydrogen Bond Donors/Acceptors	2 Donors, 1 Acceptor	2 Donors, 2 Acceptors	1 Donor, 2 Acceptors
Rotatable Bonds	1	0	0

The predicted properties of 5-Bromoindol-1-ylamine suggest a scaffold with a balanced lipophilicity and polarity, which can be advantageous for achieving good cell permeability and oral bioavailability. The presence of two hydrogen bond donors and one acceptor provides opportunities for specific interactions with biological targets. The single rotatable bond (the N-N bond) offers some conformational flexibility.

Conclusion and Future Outlook

While the direct experimental exploration of 5-Bromoindol-1-ylamine is still in its nascent stages, this comparative analysis, based on sound chemical principles and data from analogous structures, highlights its significant potential as a valuable building block in drug discovery. Its predicted reactivity in key cross-coupling reactions, coupled with a favorable physicochemical profile, makes it an attractive scaffold for the synthesis of novel chemical entities.

The true potential of 5-Bromoindol-1-ylamine will be unlocked through rigorous experimental validation of its synthesis and reactivity. As a Senior Application Scientist, I encourage the research community to explore this promising building block. The insights provided in this guide offer a solid foundation for initiating such investigations, which could pave the way for the discovery of next-generation therapeutics.

References

• Bariwal, J., & Van der Eycken, E. (2013). C–N bond forming cross-coupling reactions: an overview. Chemical Society Reviews, 42(24), 9283-9303. [Link]

• Catala, A., & Berlinguet, L. (1962). N-AMINOINDOLE AND DERIVATIVES. Canadian Journal of Chemistry, 40(3), 493-498. [Link]

• Dodge, M. W., & Johnson, J. S. (2014). N-Amination of Pyrrole and Indole Heterocycles with Monochloramine (NH2Cl). Organic Letters, 16(15), 4032–4035. [Link]

• Guan, B. T., Xiang, S. K., Wang, B. Q., Sun, Z. P., Wang, Y., Zhao, K., & Shi, Z. J. (2008). Direct C−H Arylation of Indoles. Journal of the American Chemical Society, 130(11), 3268–3269. [Link]

• Harris, C. E., & Bodwell, G. J. (2004). Recent advances in the application of the Suzuki–Miyaura reaction in the synthesis of biaryls. Arkivoc, 2004(3), 139-152. [Link]

• Hartwig, J. F. (2008). Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Accounts of Chemical Research, 41(11), 1534–1544. [Link]

• Humphrey, J. M., & Liao, Y. (2002). Recent advances in the synthesis of substituted indoles. Chemical Reviews, 102(8), 2855-2872. [Link]

• Li, J. J. (2009). Name Reactions in Heterocyclic Chemistry II. John Wiley & Sons.

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• Kerru, N., Gummidi, L., Maddila, S., Gangu, K. K., & Jonnalagadda, S. B. (2020). A Review on Recent Advances in Nitrogen-Containing Heterocyclic Compounds: Synthesis and Biological Applications. Molecules, 25(8), 1909. [Link]

• Khan, I., Ibrar, A., Abbas, N., & Farooq, U. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 203. [Link]

• Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 47(34), 6338–6361. [Link]

• Wolfe, J. P., Wagaw, S., Marcoux, J. F., & Buchwald, S. L. (1998). Rational Development of Practical Catalysts for Aromatic Carbon−Nitrogen Bond Formation. Accounts of Chemical Research, 31(12), 805–818. [Link]

• Google Patents. (n.d.). Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine.

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Safety & Regulatory Compliance

Navigating the Final Frontier: A Comprehensive Guide to the Safe Disposal of 5-Bromoindol-1-ylamine

For the vanguard of scientific discovery, the proper handling and disposal of novel chemical entities is not merely a regulatory hurdle, but a cornerstone of responsible research. This guide, designed for researchers, scientists, and drug development professionals, provides a detailed protocol for the safe disposal of 5-Bromoindol-1-ylamine. By moving beyond a simple checklist and delving into the chemical reasoning behind these procedures, we aim to foster a culture of safety and environmental stewardship in the laboratory.

Hazard Assessment: Understanding the Isomer

• 5-Bromoindole Core: The presence of a halogen (bromine) on the indole ring classifies this compound as a halogenated organic compound . Data from the closely related 5-bromoindole indicates that it is an irritant, capable of causing skin, eye, and respiratory tract irritation[1][2]. Halogenated organic compounds are a recognized category of chemical waste, and their disposal is regulated to prevent environmental contamination[3].

• N-ylamine Functionality: The "-ylamine" group attached to the indole nitrogen (N-1 position) suggests that 5-Bromoindol-1-ylamine is an N-aminoindole , a derivative of hydrazine. Hydrazine and its derivatives are known for their potential reactivity and toxicity[4][5][6]. They can be flammable, corrosive, and may have explosive properties under certain conditions[7]. Therefore, it is imperative to handle 5-Bromoindol-1-ylamine with the precautions typically afforded to hydrazine-like compounds.

Table 1: Hazard Profile of 5-Bromoindol-1-ylamine (Inferred)

Hazard Classification	Description	Primary Concerns
Halogenated Organic Compound	Contains a bromine atom attached to the indole ring.	Environmental persistence; formation of hazardous combustion byproducts (e.g., HBr, brominated dioxins) if not incinerated properly[2][8].
Irritant	Likely to cause skin, eye, and respiratory irritation upon contact or inhalation[1][2].	Acute health effects for laboratory personnel.
Potential Hydrazine Derivative	The N-ylamine group suggests structural similarity to hydrazine.	Reactivity, potential instability, and toxicity[4][5][6]. Incompatible with strong oxidizing agents[1].

Personal Protective Equipment (PPE): The First Line of Defense

Before handling 5-Bromoindol-1-ylamine in any capacity, including for disposal, the following minimum personal protective equipment must be worn:

• Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in situations with a higher risk of splashing.

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are essential. Always inspect gloves for any signs of degradation or perforation before use.

• Protective Clothing: A flame-retardant laboratory coat should be worn and fully fastened.

• Respiratory Protection: All handling of solid 5-Bromoindol-1-ylamine that could generate dust, and any procedures involving its solutions, must be conducted in a certified chemical fume hood to prevent inhalation.

Disposal Pathways: A Decision-Making Framework

The appropriate disposal method for 5-Bromoindol-1-ylamine depends on the quantity and form of the waste. Two primary pathways are recommended: incineration for bulk quantities and contaminated materials, and chemical treatment for small, dilute quantities.

Caption: Decision workflow for the proper disposal of 5-Bromoindol-1-ylamine.

Primary Disposal Method: High-Temperature Incineration

For bulk quantities of 5-Bromoindol-1-ylamine, heavily contaminated labware (e.g., weighing boats, gloves, pipette tips), and concentrated solutions, high-temperature incineration is the preferred and most environmentally sound disposal method[3]. This ensures the complete destruction of the halogenated organic molecule.

Operational Protocol for Incineration:

• Waste Segregation: Collect all waste contaminated with 5-Bromoindol-1-ylamine in a dedicated, clearly labeled, and sealable hazardous waste container. The container should be marked as "Halogenated Organic Waste for Incineration ".

• Container Compatibility: Ensure the waste container is made of a material compatible with halogenated organic compounds (e.g., high-density polyethylene - HDPE).

• Labeling: The waste label must include:

  • The words "Hazardous Waste"

  • The chemical name: "5-Bromoindol-1-ylamine"

  • The primary hazards: "Irritant," "Halogenated Organic," "Potential Hydrazine Derivative"

  • The date accumulation started.

• Storage: Store the sealed waste container in a designated satellite accumulation area, away from incompatible materials, particularly strong oxidizing agents and acids[1]. The storage area should be cool, dry, and well-ventilated.

• Professional Disposal: Arrange for the collection of the waste by a licensed and certified hazardous waste disposal company. Provide them with a copy of this disposal guide and any available safety information.

The rationale for incineration lies in the thermal decomposition of the molecule. At high temperatures (typically above 850°C) and with sufficient oxygen, organic compounds are broken down into simpler, less harmful substances. For halogenated compounds, it is crucial that the incinerator is equipped with a flue gas treatment system (scrubber) to neutralize the resulting acidic gases, such as hydrogen bromide (HBr), which would otherwise contribute to acid rain[8].

Secondary Disposal Method: Chemical Treatment for Small Quantities

For very small quantities of dilute aqueous solutions of 5-Bromoindol-1-ylamine, chemical neutralization through oxidation can be a viable option before disposal as aqueous waste. This method is based on the reactivity of the hydrazine-like N-ylamine group.

Causality Behind Chemical Treatment: The N-ylamine functionality is susceptible to oxidation. Strong oxidizing agents can break the N-N bond, converting the amine group into nitrogen gas (N₂) and other less harmful byproducts. This method is commonly used for the treatment of hydrazine-containing wastewater[4][5].

Experimental Protocol for Chemical Treatment (Small Scale):

WARNING: This procedure should only be performed by trained personnel in a chemical fume hood. The reaction can be exothermic.

• Dilution: Ensure the aqueous solution of 5-Bromoindol-1-ylamine is dilute (ideally <1% by weight). If necessary, dilute the solution with a large volume of cold water in a suitable container (e.g., a large beaker or flask).

• Cooling: Place the container in an ice bath to manage any potential heat generation during the reaction.

• Preparation of Oxidizing Agent: Prepare a dilute solution of an oxidizing agent. A common and effective choice is a freshly prepared 5% aqueous solution of sodium hypochlorite (bleach) or calcium hypochlorite[4][6].

• Slow Addition: While stirring the cooled 5-Bromoindol-1-ylamine solution, slowly add the oxidizing solution dropwise. Monitor for any signs of a vigorous reaction, such as gas evolution or a rapid temperature increase. If the reaction becomes too vigorous, immediately stop the addition.

• Excess Oxidant: Continue adding the oxidizing solution until a slight excess is present. This can be confirmed by testing for the presence of the oxidant using potassium iodide-starch paper (for hypochlorite, it will turn blue-black).

• Quenching Excess Oxidant: After the reaction is complete (no further gas evolution or temperature change), quench any remaining oxidant by adding a small amount of a reducing agent, such as sodium bisulfite or sodium thiosulfate solution, until the potassium iodide-starch test is negative.

• Neutralization: Check the pH of the final solution and neutralize it to a pH between 6 and 8 by adding dilute acid (e.g., hydrochloric acid) or base (e.g., sodium bicarbonate) as needed.

• Final Disposal: The resulting neutralized aqueous solution can be disposed of as chemical aqueous waste according to your institution's guidelines.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Recent advances in the synthesis of indoles and their applications - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis, Reactions and Medicinal Uses of Indole | Pharmaguideline [pharmaguideline.com]
• 4. bhu.ac.in [bhu.ac.in]
• 5. researchgate.net [researchgate.net]
• 6. Regio- and Enantioselective N-Heterocyclic Carbene-Catalyzed Annulation of Aminoindoles Initiated by Friedel–Crafts Alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.pku.edu.cn [chem.pku.edu.cn]
• 8. A DFT Study on Organocatalytic Atroposelective Acylation of N-Aminoindoles: Mechanism and Origin of Axially Chirality - PubMed [pubmed.ncbi.nlm.nih.gov]